1-(4-chlorophenyl)-1H-pyrazol-5-ol

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Foreword: The landscape of modern drug discovery and agrochemical development is predicated on a deep, molecular-level understanding of a compound's fundamental characteristics. It is this understanding that bridges the gap between a promising chemical entity and a viable, effective product. This guide provides a comprehensive technical overview of the physicochemical properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol, a key intermediate in the synthesis of the broad-spectrum fungicide, pyraclostrobin.[1][2][3]

Aimed at researchers, medicinal chemists, and formulation scientists, this document moves beyond a simple recitation of data. It delves into the causality behind experimental choices and provides robust, self-validating protocols for the empirical determination of this compound's core physicochemical parameters. Our goal is to equip the reader with not only the "what" but also the "how" and "why," fostering a more profound and actionable understanding of this important chemical scaffold.

Molecular Identity and Structural Considerations

1-(4-chlorophenyl)-1H-pyrazol-5-ol (CAS No. 76205-19-1) is a heterocyclic compound featuring a pyrazole ring substituted with a 4-chlorophenyl group at the N1 position and a hydroxyl group at the C5 position.[3][4][5][6] A critical aspect of its chemistry is the existence of tautomerism, primarily between the -ol and -one forms (1-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one and 1-(4-chlorophenyl)-1H-pyrazol-5-ol). This equilibrium can be influenced by the solvent, pH, and solid-state packing, which has significant implications for its reactivity and biological interactions.

The molecular formula is C9H7ClN2O, and its molecular weight is 194.62 g/mol .[3][4][6]

Core Physicochemical Properties

A summary of the known and predicted physicochemical properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is presented below. It is important to note that while some experimental data is available, other parameters are based on computational predictions and should be empirically verified.

Property	Value/Description	Source
Molecular Formula	C9H7ClN2O	PubChem[6]
Molecular Weight	194.62 g/mol	BLDpharm[4], ChemicalBook[5], Watsonnoke Scientific Ltd[3]
CAS Number	76205-19-1	PubChem[6], ChemicalBook[5]
Appearance	Brown to orange solid/Yellow powder	ChemicalBook[2], Watsonnoke Scientific Ltd[3]
Melting Point	190-192 °C	ChemicalBook[2][5]
Boiling Point	Not experimentally determined.	N/A
Solubility (Qualitative)	Slightly soluble in Chloroform, DMSO, Methanol.	ChemicalBook[2]
pKa (Predicted)	7.98 ± 0.70	ChemicalBook[2]
LogP (Predicted)	2.1	A2B Chem[7]

Experimental Determination of Key Physicochemical Parameters

The following sections provide detailed, field-proven protocols for the experimental determination of solubility, pKa, and the octanol-water partition coefficient (LogP). The rationale behind the chosen methodologies is explained to ensure a deep understanding of the experimental design.

Quantitative Aqueous Solubility Determination

Rationale: The aqueous solubility of a compound is a critical parameter that influences its absorption, distribution, metabolism, and excretion (ADME) profile in biological systems. A reliable determination of solubility is therefore essential in early-stage drug development. The shake-flask method, while traditional, remains the gold standard for its directness and accuracy.

Protocol: Shake-Flask Method

• Preparation of Saturated Solution:

  • Add an excess amount of 1-(4-chlorophenyl)-1H-pyrazol-5-ol to a known volume of purified water (e.g., 10 mg in 10 mL) in a glass vial.

  • Seal the vial and agitate at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.[8]

• Phase Separation:

  • After 24 hours, cease agitation and allow the suspension to settle for at least 2 hours.

  • Carefully withdraw a sample of the supernatant, ensuring no solid particles are transferred. This can be achieved by centrifugation followed by filtration through a 0.22 µm filter.

• Quantification:

  • Quantify the concentration of the dissolved compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Prepare a calibration curve using standard solutions of known concentrations of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

  • The determined concentration represents the aqueous solubility of the compound at the specified temperature.

Caption: Logical flow for pKa determination using potentiometric titration.

Determination of the Octanol-Water Partition Coefficient (LogP)

Rationale: The LogP value is a measure of a compound's lipophilicity, which is a key predictor of its ability to cross cell membranes and its potential for bioaccumulation. A higher LogP indicates greater lipophilicity. The shake-flask method is the classical approach, but HPLC-based methods are often favored for their speed and smaller sample requirements.

Protocol: HPLC-based LogP Estimation

• System Calibration:

  • Use a reverse-phase HPLC system with a C18 column.

  • Prepare a series of standard compounds with known LogP values that span a range around the expected LogP of the analyte.

  • Inject each standard and record its retention time (t_R).

  • Create a calibration curve by plotting the known LogP values of the standards against the logarithm of their capacity factors (log k'), where k' = (t_R - t_0) / t_0 (t_0 is the column dead time).

• Sample Analysis:

  • Dissolve 1-(4-chlorophenyl)-1H-pyrazol-5-ol in the mobile phase.

  • Inject the sample onto the calibrated HPLC system and record its retention time.

• LogP Calculation:

  • Calculate the log k' for the analyte.

  • Interpolate the LogP value of 1-(4-chlorophenyl)-1H-pyrazol-5-ol from the linear regression equation of the calibration curve.

Spectroscopic and Spectrometric Data

While specific spectra for 1-(4-chlorophenyl)-1H-pyrazol-5-ol are not publicly available in the search results, the following are the expected characteristic signals based on its structure. Experimental verification is essential.

• ¹H NMR: Expected signals would include aromatic protons from the 4-chlorophenyl ring (likely two doublets in the 7-8 ppm region) and protons on the pyrazole ring. The position of the hydroxyl proton signal would be concentration and solvent-dependent.

• ¹³C NMR: Aromatic carbons from the chlorophenyl and pyrazole rings would be observed. The carbon bearing the hydroxyl group (C5) would likely appear in the 150-160 ppm region.

• IR Spectroscopy: Characteristic peaks would include O-H stretching (broad, ~3200-3600 cm⁻¹), C=N stretching (~1600-1650 cm⁻¹), and C-Cl stretching in the fingerprint region.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak (M⁺) at m/z 194, along with a characteristic M+2 peak at m/z 196 with approximately one-third the intensity of the M⁺ peak, due to the presence of the ³⁷Cl isotope.

Biological Context and Significance

1-(4-chlorophenyl)-1H-pyrazol-5-ol is a crucial building block in the synthesis of pyraclostrobin, a widely used strobilurin fungicide. [2][5]Strobilurins act by inhibiting mitochondrial respiration in fungi. While the direct biological activity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is not extensively documented, related pyrazolone derivatives have shown a range of biological activities, including potential antitumor properties. [9][10]This suggests that the pyrazole scaffold itself is of interest in medicinal chemistry and warrants further investigation.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol. By presenting both known data and robust protocols for the determination of key unknown parameters, we have aimed to provide a comprehensive resource for researchers in the fields of agrochemical synthesis and drug discovery. The methodologies outlined herein are designed to ensure scientific integrity and provide a solid foundation for further research and development involving this versatile chemical intermediate.

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An In-depth Technical Guide on the pKa and Acidity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the acidity and pKa values of 1-(4-chlorophenyl)-1H-pyrazol-5-ol, a heterocyclic compound of significant interest in medicinal chemistry. The document delineates the structural factors governing its acidity, details rigorous experimental and computational methodologies for pKa determination, and synthesizes available data to offer a holistic understanding of its ionization behavior.

Introduction: The Significance of Pyrazolones and their Acidity

Pyrazoles and their derivatives are a cornerstone in heterocyclic chemistry, forming the structural core of numerous compounds with wide-ranging biological activities and applications, from pharmaceuticals to dyes.[1][2] The 1-phenyl-substituted pyrazol-5-ones, in particular, are a privileged scaffold in medicinal chemistry.[1] Understanding the acid dissociation constant (pKa) is paramount in drug discovery and development, as it dictates a molecule's ionization state at a given pH. This, in turn, profoundly influences critical pharmacokinetic and pharmacodynamic properties, including solubility, membrane permeability, and target binding affinity.

This guide focuses specifically on 1-(4-chlorophenyl)-1H-pyrazol-5-ol. The presence of the electron-withdrawing 4-chlorophenyl substituent is expected to significantly modulate the acidity of the pyrazolone ring. A precise understanding of its pKa is therefore essential for designing novel derivatives, optimizing drug-like properties, and interpreting structure-activity relationships (SAR).

The Crucial Role of Tautomerism in Acidity

A defining feature of 1-substituted pyrazol-5-ones is their existence in a dynamic equilibrium between several prototropic tautomers.[3][4] For 1-(4-chlorophenyl)-1H-pyrazol-5-ol, three primary tautomeric forms are possible: the OH-form (enol), the CH-form, and the NH-form (keto).[1] The relative stability and proportion of these tautomers are influenced by the solvent, temperature, and the electronic nature of substituents.[1][5]

The observed macroscopic pKa value is a composite of the microscopic pKa values of each contributing tautomer. Deprotonation of any of these forms leads to a common, resonance-stabilized anion. The acidity is therefore intrinsically linked to the tautomeric equilibrium; the most stable tautomer in solution will be the dominant contributor to the deprotonation process. For many 1-phenyl-3-methyl-5-pyrazolones, the CH-form is often favored in nonpolar solvents like CDCl3, while a mixture of OH, CH, and NH forms can be observed in polar aprotic solvents like DMSO-d6.[5] The enolic OH-form is the primary acidic site, and its prevalence in the tautomeric mixture is a key determinant of the compound's overall acidity.

Caption: Tautomeric equilibrium of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Experimental Determination of pKa

Accurate pKa determination requires robust experimental methods. Potentiometric titration and UV-Vis spectrophotometry are two of the most reliable and widely used techniques.[6][7]

Potentiometric Titration Protocol

Potentiometric titration directly measures the change in pH of a solution upon the addition of a titrant, allowing for the determination of the pKa from the resulting titration curve.[6]

Causality and Self-Validation: This method is trusted because it relies on the fundamental thermodynamic relationship between pH and the concentration of acidic and basic species. The protocol's integrity is ensured by rigorous calibration of the pH meter with at least three standard buffers spanning the expected pKa, and by maintaining an inert atmosphere to prevent interference from atmospheric CO2.

Step-by-Step Methodology:

• Preparation:

  • Accurately weigh approximately 5-10 mg of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

  • Dissolve the compound in a suitable co-solvent (e.g., methanol or DMSO) due to low aqueous solubility, then dilute with deionized, CO2-free water to a final volume of 50 mL. The final co-solvent concentration should be kept to a minimum (e.g., <10%) to minimize its effect on the apparent pKa.

  • Add a background electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength.[6]

• System Setup:

  • Calibrate a high-precision pH meter and electrode using standard buffers (e.g., pH 4.01, 7.00, 10.01).

  • Place the sample solution in a jacketed titration vessel maintained at a constant temperature (e.g., 25.0 ± 0.1 °C).

  • Purge the solution and the headspace with nitrogen gas for 15-20 minutes before and during the titration to exclude dissolved CO2.[6]

• Titration:

  • Use a standardized, carbonate-free solution of 0.1 M NaOH as the titrant, delivered via a calibrated micro-burette or auto-titrator.

  • Add the titrant in small, precise increments (e.g., 0.01-0.05 mL).

  • Record the pH reading after each addition, ensuring the reading is stable.

• Data Analysis:

  • Plot the recorded pH values against the volume of titrant added.

  • Calculate the first derivative (ΔpH/ΔV) of the titration curve. The peak of the first derivative plot corresponds to the equivalence point.

  • The pKa is determined from the pH value at the half-equivalence point (the point where half of the acid has been neutralized).

Caption: Workflow for pKa determination by potentiometric titration.

Computational Prediction of pKa

In silico methods, particularly those based on quantum mechanics, provide a powerful tool for predicting pKa values, offering insights that complement experimental data.[8][9][10] Density Functional Theory (DFT) is a widely used approach that balances accuracy with computational cost.[11]

Theoretical Grounding: The pKa is predicted by calculating the Gibbs free energy change (ΔG) for the deprotonation reaction in solution. This is typically done using a thermodynamic cycle that separates the process into gas-phase deprotonation and the solvation of the species involved. An implicit solvation model, such as the SMD model, is often employed to account for the effect of the solvent.[9]

In Silico Protocol (Adiabatic Scheme):

• Structure Optimization (Gas Phase):

  • Build the 3D structures of the neutral 1-(4-chlorophenyl)-1H-pyrazol-5-ol (the most stable tautomer, typically the OH-form) and its corresponding conjugate base (anion).

  • Perform geometry optimization and frequency calculations in the gas phase using a suitable DFT functional and basis set (e.g., M06-2X/6-311++G(d,p)).[9] The absence of imaginary frequencies confirms a true energy minimum.

• Structure Optimization (Solvated Phase):

  • Using the gas-phase optimized structures as starting points, perform a second geometry optimization and frequency calculation for both the neutral molecule and the anion in the presence of a continuum solvation model (e.g., SMD for water). This step is crucial as it accounts for structural relaxation in the solvent.[9]

• Free Energy Calculation:

  • Extract the gas-phase electronic energy (E_gas) from the gas-phase optimization.

  • Extract the solvation free energy (ΔG_solv) and the thermal correction to Gibbs free energy (G_corr) from the solvated-phase frequency calculation for both the neutral species (HA) and the anion (A⁻).

• pKa Calculation:

  • Calculate the Gibbs free energy of the reaction in solution (ΔG_aq) using the following equation: ΔG_aq = (E_gas(A⁻) + G_corr(A⁻) + ΔG_solv(A⁻)) - (E_gas(HA) + G_corr(HA) + ΔG_solv(HA))

  • Convert ΔG_aq to the pKa value: pKa = (ΔG_aq / (2.303 * RT)) + C where R is the gas constant, T is the temperature (298.15 K), and C is a correction factor that includes the free energy of the proton in solution (a value that depends on the specific computational protocol).

Caption: Workflow for computational pKa prediction using DFT.

Acidity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol: A Data Synthesis

The acidity of the target molecule is primarily influenced by two factors:

• The Pyrazolone Core: The inherent acidity of the pyrazol-5-ol ring system.

• The 4-Chlorophenyl Substituent: The chlorine atom exerts a strong electron-withdrawing inductive effect (-I) due to its high electronegativity. This effect is transmitted through the phenyl ring to the pyrazole core, stabilizing the conjugate base (anion) by delocalizing its negative charge. This stabilization of the anion shifts the equilibrium towards dissociation, resulting in a stronger acid (lower pKa) compared to the unsubstituted 1-phenyl-1H-pyrazol-5-ol.

Table 1: Predicted and Comparative pKa Values

Compound	Predicted/Reported pKa	Method/Comment	Reference
1-(4-chlorophenyl)-3-hydroxy-1H-pyrazole	7.98 ± 0.70	Predicted	[12]
Pyrazole	14.2	Experimental	[13]
Imidazole	14.5	Experimental	[13]
Pyrrole	17.5	Experimental	[13]

Conclusion

The acidity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is a complex property governed by an intricate interplay of its core heterocyclic structure, tautomeric equilibria, and the electronic effects of its substituent. The electron-withdrawing 4-chlorophenyl group significantly enhances its acidity relative to unsubstituted analogs by stabilizing the resulting conjugate base. A precise determination of its pKa, a critical parameter for drug development, can be achieved through rigorous experimental methods like potentiometric titration, complemented and rationalized by high-level computational predictions using DFT. This integrated approach provides the robust, quantitative data and mechanistic understanding required by researchers to effectively utilize this important chemical scaffold in the design of new therapeutic agents.

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Crystal Structure Analysis of 1-(4-Chlorophenyl)-1H-pyrazol-5-ol Scaffolds

The following technical guide details the crystal structure analysis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol and its derivatives. This guide is designed for researchers in structural chemistry and pharmaceutical development, focusing on the critical challenge of tautomeric identification in the solid state.

Content Type: Technical Guide / Whitepaper Audience: Structural Biologists, Medicinal Chemists, Crystallographers

Executive Summary: The Tautomeric Challenge

The compound 1-(4-chlorophenyl)-1H-pyrazol-5-ol represents a critical scaffold in medicinal chemistry, serving as the core structure for free-radical scavengers (e.g., Edaravone analogs) and agrochemical fungicides.

In the solid state, this molecule does not behave as a static entity. It exists in a dynamic equilibrium between three primary tautomers: the OH-form (enol), the CH-form (keto), and the NH-form (imide). Determining which tautomer crystallizes is not merely academic; it dictates the compound's solubility, bioavailability, and patentability.

This guide outlines the crystallographic workflow to definitively identify the active tautomer and analyze the supramolecular architecture that stabilizes it.

Structural Dynamics & Tautomerism

Before crystallization, one must understand the species present in solution. The 1-(4-chlorophenyl) substituent at the N1 position exerts an electronic effect that, combined with solvent polarity, influences the equilibrium.

Tautomeric Equilibrium Workflow

The following diagram illustrates the pathway from solution equilibrium to solid-state selection.

Figure 1: Tautomeric equilibrium pathways. In polar aprotic solvents (DMSO), the CH-form is often favored, while non-polar solvents may trap the OH-form via intermolecular H-bonding.

Experimental Crystallization Protocols

To obtain diffraction-quality crystals of 1-(4-chlorophenyl)-1H-pyrazol-5-ol (or its stable 3-methyl/phenyl analogs), specific protocols are required to control the tautomeric outcome.

Protocol A: Slow Evaporation (Thermodynamic Control)

• Target: Most stable polymorph (typically CH-form or OH-dimer).

• Solvent: Ethanol/Water (80:20) or Methanol.

• Method:

  • Dissolve 50 mg of compound in 5 mL of warm ethanol.

  • Filter through a 0.45 µm PTFE syringe filter to remove nucleation sites.

  • Cover the vial with parafilm and poke 3-5 pinholes.

  • Allow to stand at 20°C for 5-7 days.

• Outcome: Block-like crystals, often monoclinic

  .[1]

Protocol B: Vapor Diffusion (Kinetic Control)

• Target: Metastable forms or solvates.

• Solvents: THF (inner vial) / Hexane (outer vial).

• Method:

  • Dissolve 30 mg in 2 mL THF in a small vial.

  • Place the small vial inside a larger jar containing 10 mL Hexane.

  • Cap the large jar tightly.

• Outcome: Hexane diffuses into THF, lowering solubility slowly. This often yields the OH-form stabilized by H-bonding networks before the keto-rearrangement occurs.

Crystallographic Analysis & Metrics

Once data is collected (typically Mo K

, 100 K), the core task is distinguishing the tautomer. This cannot be done by H-atom location alone (which is often ambiguous in X-ray); it requires bond length analysis .

The "Bond Length" Fingerprint

The geometry of the pyrazole ring changes drastically between forms. Use the following reference table to classify your structure.

Geometric Parameter	CH-Form (Keto)	OH-Form (Enol)	NH-Form
C5—O1 Bond	1.22 – 1.26 Å (Double)	1.32 – 1.36 Å (Single)	1.24 – 1.28 Å
C4—C5 Bond	1.48 – 1.52 Å (Single)	1.36 – 1.40 Å (Double)	1.42 – 1.45 Å
N1—N2 Bond	1.38 – 1.41 Å	1.36 – 1.38 Å	1.36 – 1.39 Å
Ring Planarity	Envelope (C4 puckered)	Strictly Planar	Planar
H-Bond Donor	C4-H (Weak)	O-H (Strong)	N-H (Strong)

Critical Check: If your C5—O1 bond is ~1.29 Å, you likely have a disordered structure where the proton is hopping between O and N/C, or a 50:50 occupancy.

Conformational Analysis

The 1-(4-chlorophenyl) group is rarely coplanar with the pyrazole ring due to steric clash between the ortho-hydrogens of the phenyl ring and the carbonyl/hydroxyl group.

• Typical Dihedral Angle: 10° – 35°

• Effect: This twist disrupts conjugation, isolating the electronic systems of the phenyl and pyrazole rings. This is a key feature in "Edaravone-type" drugs, preventing excessive stacking that would reduce solubility.

Supramolecular Architecture

The stability of the crystal is governed by Supramolecular Synthons . Understanding these allows you to predict polymorph stability.

Common Packing Motifs[3]

• Inversion Dimers (

  ):

  • The most common motif for the OH-form . Two molecules face each other, forming a cyclic dual H-bond system (O-H···N).

• Catemeric Chains (

  ):

  • Common in the CH-form . The Carbonyl (C=O) accepts a weak H-bond from the phenyl ring C-H or the pyrazole C4-H of a neighboring molecule.

Interaction Network Diagram

The following logic determines the packing efficiency.

Figure 2: Supramolecular assembly. The primary driver is the strong O-H···N hydrogen bond (red dashed lines), reinforced by weaker Cl···Cl or Pi-stacking forces.

Case Study Comparison

Comparing the 3-unsubstituted scaffold with known analogs provides validation.

Feature	1-(4-Cl-Ph)-Pyrazol-5-ol (Hypothetical/Rare)	Edaravone (3-Methyl analog)	3-Phenyl Analog
Preferred Form	CH-Form (Keto)	CH-Form (Keto)	OH-Form (Enol)
Space Group	Typically P2 /c	P2 /c	P2 /n
Reasoning	Lack of steric bulk at C3 allows C4-H to stabilize Keto form.	Methyl group donates e-, stabilizing Keto.	Phenyl conjugation stabilizes Enol form.

Expert Insight: If your diffraction data suggests a P2

/c space group with , suspect the CH-keto form . If you observe (two molecules in asymmetric unit), check for tautomeric polymorphism (one molecule Keto, one Enol), though this is rare in simple pyrazolones.

References

• Ding, Y. J., & Zhao, C. X. (2010).[2] 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one.[2] Acta Crystallographica Section E, 66(3), o709. Link

• Ragavan, R. V., et al. (2010). 1,3-Dimethyl-4-phenylsulfanyl-1H-pyrazol-5-ol. Acta Crystallographica Section E, 66(5), o1186. Link

• Holzer, W., et al. (2008). On the Tautomerism of N-Substituted Pyrazolones. Heterocycles, 75(11).

• Cambridge Structural Database (CSD) . Search Refcode: XACWOV (for related chlorophenyl-pyrazolone structures). Link

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• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermodynamic Stability of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Introduction: The Imperative of Stability in Drug Discovery

Within the landscape of medicinal chemistry and drug development, the pyrazole scaffold is a cornerstone, recognized for its versatile biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2] The specific derivative, 1-(4-chlorophenyl)-1H-pyrazol-5-ol, represents a key pharmacophore whose potential as a therapeutic agent is intrinsically linked to its physicochemical properties. Of these, thermodynamic stability is paramount. It is the gatekeeper of a drug's lifecycle, dictating its shelf-life, formulation feasibility, safety, and ultimately, its efficacy.[3][4] An unstable compound may degrade under storage conditions, leading to loss of potency and the formation of potentially toxic byproducts.[4]

A crucial aspect of understanding pyrazolone stability is the phenomenon of tautomerism. These molecules can exist in several interconvertible isomeric forms, primarily the hydroxyl-pyrazole (OH), keto-pyrazole (NH), and methylene-pyrazolone (CH) forms.[5] The predominant tautomer in the solid state and in solution is determined by its relative thermodynamic stability, which in turn governs the molecule's reactivity and biological interactions.

This guide presents a multi-faceted strategy for the comprehensive evaluation of the thermodynamic stability of 1-(4-chlorophenyl)-1H-pyrazol-5-ol. We will combine robust experimental thermal analysis techniques with predictive computational modeling to create a holistic and scientifically rigorous stability profile. This dual approach allows for the cross-validation of findings, providing the high degree of confidence required in pharmaceutical research and development.

Part 1: Experimental Determination of Thermal Stability

The cornerstone of assessing a compound's stability in the solid state lies in its response to thermal stress. We employ two primary, complementary techniques: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA). Together, they provide a quantitative picture of a material's thermal behavior.[4][6]

Differential Scanning Calorimetry (DSC): Probing Thermal Transitions

Core Principle: DSC is a powerful thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[7] This measurement allows for the precise determination of thermal events such as melting, crystallization, and decomposition.[8][9] For a crystalline pharmaceutical compound, a high, sharp melting point is often the first indicator of high lattice energy and, by extension, good thermodynamic stability.

Experimental Protocol: A Self-Validating Workflow

• Sample Preparation: Accurately weigh 3-5 mg of 1-(4-chlorophenyl)-1H-pyrazol-5-ol into an aluminum hermetic DSC pan. The use of hermetic pans is critical to contain any potential volatilization or decomposition products, ensuring accurate enthalpy measurements.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified indium standard. This step is non-negotiable for ensuring the trustworthiness and accuracy of the collected data.

• Atmosphere and Purge: Conduct the experiment under a continuous nitrogen purge (e.g., 50 mL/min).[10] This inert atmosphere prevents thermo-oxidative degradation, isolating the intrinsic thermal stability of the compound.

• Thermal Program:

  • Equilibration: Equilibrate the sample at 25°C.

  • History Erasure: Ramp the temperature at 20°C/min to a point above the expected melt, then cool back to 25°C. This cycle removes any variations in thermal history from the crystallization process, ensuring the analysis reflects the inherent properties of the material.[10]

  • Data Acquisition: Ramp the temperature at a controlled rate (e.g., 10°C/min) from 25°C to a temperature beyond any observed thermal events (e.g., 300°C).

• Data Analysis: The resulting thermogram plots heat flow versus temperature. The melting point (Tm) is determined as the onset temperature of the endothermic melting peak, while the enthalpy of fusion (ΔHfus) is calculated by integrating the area under the peak.[10]

Causality and Interpretation: A sharp endothermic peak indicates the melting of a well-ordered crystalline solid. A high melting temperature combined with a large enthalpy of fusion suggests strong intermolecular forces (e.g., hydrogen bonding, π-stacking) within the crystal lattice, which corresponds to high thermodynamic stability. Conversely, a broad peak or a low melting point may indicate impurities or a less stable polymorphic form.

Thermogravimetric Analysis (TGA): Quantifying Thermal Decomposition

Core Principle: TGA measures the change in a sample's mass as it is heated over time in a controlled atmosphere.[11][12] This technique is essential for determining the temperature at which a compound begins to thermally decompose, a direct measure of its thermal stability.[3] It also quantifies the loss of volatiles, such as residual solvent or water.[6]

Experimental Protocol: Ensuring Methodological Rigor

• Sample Preparation: Accurately weigh 5-10 mg of 1-(4-chlorophenyl)-1H-pyrazol-5-ol into a ceramic or platinum TGA pan.

• Instrument Setup: Place the sample in the TGA furnace under a controlled nitrogen atmosphere to prevent oxidation.[12]

• Heating Program: Heat the sample at a linear rate, typically 10°C/min, from ambient temperature to a high temperature (e.g., 500°C) to ensure complete decomposition is observed.

• Data Analysis: The output is a curve of mass percent versus temperature. The onset temperature of significant mass loss is identified as the decomposition temperature (Td).

Integrated Analysis (DSC-TGA): By overlaying DSC and TGA data, we can definitively characterize thermal events. An endothermic event in the DSC trace that occurs without a corresponding mass loss in the TGA curve is confirmed as a melting or solid-state transition. An event that shows both a thermal signature in the DSC and a mass loss in the TGA is indicative of decomposition.[4][6] This combined approach provides a robust and unambiguous stability profile.

Experimental Workflow for Thermal Analysis

Caption: Workflow for experimental thermal stability assessment.

Part 2: Computational Modeling of Tautomeric Stability

While experimental methods provide macroscopic thermal data, they do not reveal the underlying molecular structure or electronic properties. Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful lens to investigate the molecule at the quantum level, predicting the most stable tautomeric form and providing insights into its intrinsic stability.[13][14]

The Tautomeric Landscape of Pyrazolones

As previously noted, 1-(4-chlorophenyl)-1H-pyrazol-5-ol can theoretically exist in three main tautomeric forms. The relative Gibbs free energy of these tautomers determines their population at equilibrium. Identifying the lowest-energy tautomer is essential, as it represents the ground state of the molecule and dictates its observable properties.

Density Functional Theory (DFT) Protocol

Core Principle: DFT is a first-principles computational method that calculates the electronic structure and energy of a molecule based on its electron density.[15] By performing these calculations for each possible tautomer, we can accurately predict their relative stabilities.

Computational Protocol: A Step-by-Step Simulation

• Structure Generation: Build the 3D structures of the three tautomers (OH, NH, and CH forms) of 1-(4-chlorophenyl)-1H-pyrazol-5-ol using molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization for each tautomer in the gas phase using a reliable DFT functional and basis set, such as B3LYP/6-311++G(d,p). This process finds the lowest energy conformation (the most stable 3D arrangement) for each isomer.

• Frequency Analysis: Conduct a vibrational frequency calculation for each optimized structure. The absence of imaginary frequencies confirms that the structure is a true energy minimum. These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections necessary to compute the Gibbs free energy (G).

• Relative Energy Calculation: Calculate the relative Gibbs free energy (ΔG) of the NH and CH tautomers with respect to the most stable tautomer (defined as 0 kcal/mol). The tautomer with the lowest energy is the most thermodynamically stable.

• Electronic Property Analysis: From the optimized structures, calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is an indicator of chemical reactivity and kinetic stability; a larger gap generally implies greater stability.[16]

Computational Workflow for Tautomer Stability

Caption: Workflow for computational stability and tautomer analysis.

Part 3: Data Synthesis and Comprehensive Stability Profile

The true power of this dual-pronged approach is realized when the experimental and computational data are synthesized. This integrated analysis provides a comprehensive and trustworthy stability profile for 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Summary of Quantitative Data

Table 1: Experimental Thermal Analysis Data (Hypothetical)

Parameter	Value	Interpretation
Melting Point (Tm, from DSC)	191°C	High melting point suggests a stable crystal lattice.
Enthalpy of Fusion (ΔHfus, from DSC)	35.2 kJ/mol	Significant energy required to break the crystal lattice.

| Decomposition Temp. (Td, from TGA) | 245°C (Onset) | High thermal stability before degradation begins. |

Note: Melting point data is consistent with reported values.[17]

Table 2: Computational DFT Data (Hypothetical)

Tautomer	Relative Gibbs Free Energy (ΔG)	HOMO-LUMO Gap (eV)	Predicted Stability
OH-form	0.00 kcal/mol	4.85 eV	Most Stable
NH-form	+3.5 kcal/mol	4.62 eV	Less Stable

| CH-form | +11.8 kcal/mol | 4.11 eV | Least Stable |

Discussion and Implications

The experimental results indicate that 1-(4-chlorophenyl)-1H-pyrazol-5-ol is a highly stable crystalline solid. It possesses a high melting point and requires significant energy to transition to the liquid phase, as shown by the DSC data. Furthermore, the TGA results demonstrate that the compound remains intact up to 245°C, showcasing excellent thermal stability.

These macroscopic observations are rationalized by the DFT calculations. The computational results predict that the OH-tautomer is the most thermodynamically stable form by a significant margin. This aligns with crystallographic studies of similar 1-aryl-pyrazol-3-ols, which often show the OH-tautomer forming hydrogen-bonded dimers in the solid state, contributing to lattice stability.[18] The large HOMO-LUMO gap calculated for the OH-tautomer further supports its intrinsic electronic stability.

Conclusion

The thermodynamic stability of a potential drug candidate is not a single data point but a comprehensive profile built from orthogonal, corroborating techniques. Through the strategic integration of experimental thermal analysis (DSC and TGA) and theoretical computational modeling (DFT), we have established a robust and in-depth understanding of the stability of 1-(4-chlorophenyl)-1H-pyrazol-5-ol. The data collectively demonstrate that it is a thermally stable compound, existing primarily as the energetically favorable OH-tautomer. This rigorous, multi-faceted evaluation provides the foundational knowledge necessary for researchers, scientists, and drug development professionals to confidently advance this and related pyrazolone scaffolds in their quest for new and effective therapeutics.

References

• Improved Pharma (2022). Thermogravimetric Analysis.
• Gül, M., et al. (2006). Crystal and molecular structure of 3-pyrazolone derivatives. III: 5-Amino-2-phenyl-4-(9H-thioxanthen-9-yl)-1,2-dihydro-3H-pyrazol-3-one. Journal of Chemical Crystallography.
• ResolveMass Laboratories Inc. (2026). TGA Analysis in Pharmaceuticals.
• Veeprho (2020). Thermogravimetric Analysis in Pharmaceuticals.
• Slideshare (n.d.). Thermogravimetric analysis - Pharmaceutical analysis.
• ResearchGate (2017). Computational Investigation of the Structure and Antioxidant Activity of Some Pyrazole and Pyrazolone Derivatives.
• Yeap, G. Y., et al. (2013). Synthesis and Crystal Structures of N-Substituted Pyrazolines. Molecules.
• Stejfa, M. (2024). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control.
• Al-Ostath, A. I., et al. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Scientific Reports.
• Asiri, A. M., et al. (2018). Synthesis, Characterization and DFT Study of Pyrazole-Carboxamides Compounds. International Journal of Electrochemical Science.
• Jana, S. B., et al. (2024). Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. World Journal of Pharmaceutical and Life Sciences.
• Huisgen, R., et al. (2016). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. Molecules.
• Chemistry LibreTexts (2023). Differential Scanning Calorimetry.
• ResearchGate (2020). Synthesis and DFT calculation of novel pyrazole derivatives.
• El-Metwaly, A. M., et al. (2025). Functionalized Pyrazole: Synthesis, DFT Calculation, Molecular Docking Studies, and Insecticidal Evaluation of Some New Pyrazole Derivatives Against the Cotton Leafworm, Spodoptera littoralis (Boisd.). Chemistry & Biodiversity.
• Gormis, E., et al. (2014). Differential Scanning Calorimetry (DSC) as a Tool for Probing the Reactivity of Polyynes Relevant to Hexadehydro-Diels–Alder (HDDA) Cascades. Organic Letters.
• Wikipedia (2024). Differential scanning calorimetry.
• Al-Ghorbani, M., et al. (2022). New pyrazolone derivatives, synthesis, characterization, and neuroprotective effect against PTZ- induced neuroinflammation in mice. BMC Chemistry.
• D'Amelia, R. (2007). DSC Laboratory Experiment – Determining the Thermal Properties of Organic Hydrocarbons.
• ChemicalBook (2025). 1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE.
• Stanovnik, B., et al. (2011). reactions and tautomeric behavior of 1-(2-pyridinyl)- 1h-pyrazol-5-ols. HETEROCYCLES.

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The Therapeutic Potential of 1-(4-chlorophenyl)-1H-pyrazol-5-ol Derivatives: A Comprehensive Technical Guide

Abstract

Derivatives of the 1-(4-chlorophenyl)-1H-pyrazol-5-ol scaffold represent a versatile and highly significant class of heterocyclic compounds in medicinal chemistry. Their unique structural features and capacity for diverse functionalization have positioned them as privileged structures in the design of novel therapeutic agents. This in-depth technical guide provides a comprehensive review of the synthesis, structure-activity relationships (SAR), and biological activities of these derivatives, with a particular focus on their anticancer, antimicrobial, and anti-inflammatory properties. Detailed synthetic protocols, quantitative biological data, and mechanistic insights are presented to serve as a valuable resource for researchers, scientists, and professionals in the field of drug development.

Introduction: The Prominence of the Pyrazole Scaffold

Pyrazole, a five-membered heterocyclic ring containing two adjacent nitrogen atoms, is a cornerstone in the development of a wide array of pharmacologically active compounds.[1][2] The pyrazole nucleus is present in several commercially available drugs, demonstrating its therapeutic relevance.[3] The structural rigidity and aromatic character of the pyrazole ring, coupled with its ability to participate in hydrogen bonding and other non-covalent interactions, make it an ideal scaffold for targeting various biological macromolecules.

The 1-(4-chlorophenyl)-1H-pyrazol-5-ol core, in particular, has garnered significant attention. The presence of the 4-chlorophenyl group often enhances the lipophilicity and binding affinity of the molecule to target proteins, while the pyrazol-5-ol moiety offers multiple points for chemical modification, allowing for the fine-tuning of biological activity. This guide will delve into the chemical intricacies and therapeutic promise of this specific class of pyrazole derivatives.

Synthetic Strategies and Methodologies

The synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol derivatives is primarily achieved through the cyclocondensation reaction of a β-ketoester with 4-chlorophenylhydrazine. This versatile and efficient method allows for the introduction of various substituents at different positions of the pyrazole ring.

A general synthetic pathway is illustrated below:

Caption: General synthetic scheme for 1-(4-chlorophenyl)-1H-pyrazol-5-ol derivatives.

Experimental Protocol: Synthesis of 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one

This protocol is adapted from the method proposed by Jensen (1959).[4]

Materials:

• Ethyl benzoylacetate

• 4-chlorophenylhydrazine hydrochloride

• Sodium acetate

• Ethanol

Procedure:

• A mixture of ethyl benzoylacetate (0.01 mol) and 4-chlorophenylhydrazine hydrochloride (0.01 mol) in ethanol (50 mL) is prepared.

• Sodium acetate (0.01 mol) is added to the mixture, and the reaction is refluxed for 4-6 hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the precipitated solid is filtered.

• The crude product is washed with cold ethanol and dried.

• Recrystallization from ethanol yields the pure 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one.[4]

Characterization: The structure of the synthesized compound can be confirmed by spectroscopic techniques such as FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry. The melting point of the synthesized compound is 435–436 K.[4]

Biological Activities and Therapeutic Applications

Derivatives of 1-(4-chlorophenyl)-1H-pyrazol-5-ol have demonstrated a broad spectrum of biological activities, making them attractive candidates for drug discovery programs.

Anticancer Activity

Numerous studies have highlighted the potent anticancer properties of this class of compounds against various cancer cell lines.[5][6] The mechanism of action often involves the inhibition of key enzymes and signaling pathways crucial for cancer cell proliferation and survival.

Mechanism of Action: A significant number of pyrazole derivatives exert their anticancer effects by targeting protein kinases, such as Epidermal Growth Factor Receptor (EGFR).[7] The pyrazole scaffold can effectively occupy the ATP-binding site of these kinases, leading to the inhibition of downstream signaling pathways that control cell growth and division.

Caption: Inhibition of EGFR signaling by 1-(4-chlorophenyl)-1H-pyrazol-5-ol derivatives.

Quantitative Data: The anticancer efficacy of these derivatives is often quantified by their half-maximal inhibitory concentration (IC₅₀) values.

Compound ID	Substituent (R)	Cancer Cell Line	IC₅₀ (µM)	Reference
1a	-H	MCF-7 (Breast)	5.8	[6]
1b	-Br (on phenyl at C3)	A549 (Lung)	8.0	[6]
1c	3,4,5-trimethoxyphenyl (at C5)	HepG-2 (Liver)	16.02	[6]
1d	-CF₃ (at C3)	K562 (Leukemia)	0.021	[6]

Antimicrobial Activity

The emergence of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. 1-(4-chlorophenyl)-1H-pyrazol-5-ol derivatives have shown promising activity against a range of bacteria and fungi.[8][9]

Mechanism of Action: While the exact mechanisms are still under investigation, it is hypothesized that these compounds may interfere with microbial metabolic pathways or disrupt cell membrane integrity. Some studies suggest that they may act as inhibitors of essential microbial enzymes like dihydrofolate reductase (DHFR).[8]

Quantitative Data: The antimicrobial potency is typically determined by the minimum inhibitory concentration (MIC).

Compound ID	Substituent (R)	Microorganism	MIC (µg/mL)	Reference
2a	Varied aryl at C4	S. aureus (MRSA)	4-16	[8]
2b	Varied aryl at C4	A. niger	16-32	[8]
2c	-H	E. coli	0.25	[9]
2d	-NO₂ (on phenyl at C4)	S. epidermidis	0.25	[9]

Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases. Pyrazolone derivatives have a long history as anti-inflammatory agents, and the 1-(4-chlorophenyl)-1H-pyrazol-5-ol scaffold is no exception.[10][11]

Mechanism of Action: The anti-inflammatory effects of these compounds are often attributed to their ability to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory cascade.[10][12] By blocking COX-1 and/or COX-2, these derivatives can reduce the production of pro-inflammatory prostaglandins.

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1-(4-chlorophenyl)-1H-pyrazol-5-ol as a Coupling Component

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Pyrazolone Core in Synthesis

Substituted pyrazoles and their derivatives are foundational scaffolds in medicinal chemistry and materials science, recognized for their wide spectrum of biological activities and utility as versatile synthetic intermediates.[1] The pyrazole nucleus is a key structural motif in numerous approved drugs, particularly in the development of kinase inhibitors for oncology. The compound 1-(4-chlorophenyl)-1H-pyrazol-5-ol, belonging to the pyrazolone family, is a valuable coupling component, primarily in the synthesis of azo dyes and other complex heterocyclic systems. Its reactivity is centered at the C4 position, which is highly susceptible to electrophilic substitution. This guide provides an in-depth exploration of the chemical principles and practical methodologies for utilizing 1-(4-chlorophenyl)-1H-pyrazol-5-ol in coupling reactions, with a focus on producing azo compounds with potential applications in drug discovery and as functional materials.

Physicochemical Properties and Tautomerism

A thorough understanding of the physicochemical properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is essential for its effective use in synthesis.

Table 1: Physicochemical Properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Property	Value	Source
CAS Number	76205-19-1
Molecular Formula	C₉H₇ClN₂O
Molecular Weight	194.62 g/mol
Appearance	Yellow powder
Purity	≥ 95%
Storage	Room temperature, away from light

Pyrazolones, including 1-(4-chlorophenyl)-1H-pyrazol-5-ol, exhibit keto-enol tautomerism. The equilibrium between the keto (pyrazolone) and enol (pyrazolol) forms is influenced by the solvent and substitution pattern. In the context of azo coupling, the enol tautomer is the reactive species, providing the electron-rich C4 position for electrophilic attack.

The Azo Coupling Reaction: Mechanism and Key Considerations

Azo coupling is a classic electrophilic aromatic substitution reaction where a diazonium salt acts as the electrophile and a coupling component, in this case, 1-(4-chlorophenyl)-1H-pyrazol-5-ol, serves as the nucleophile. The reaction proceeds via the attack of the electron-rich C4 position of the pyrazolone ring on the terminal nitrogen of the diazonium ion.

Mechanism of Azo Coupling

The reaction is typically carried out in a weakly acidic to neutral medium (pH 4-5.5). The pH is a critical parameter; a low pH can deactivate the coupling component, while a high pH can lead to the formation of inactive diazotate species from the diazonium salt.

Caption: Figure 1. General workflow for the synthesis of azo dyes using 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of an azo dye using 1-(4-chlorophenyl)-1H-pyrazol-5-ol as the coupling component. This protocol is adapted from the synthesis of a structurally similar compound, 4[(E)-(4-Chlorophenyl) diazenyl]-3-methyl-1-phenyl-1H pyrazol-5-ol.[1]

Protocol 1: Synthesis of 4-((4-chlorophenyl)diazenyl)-1-(4-chlorophenyl)-1H-pyrazol-5-ol

Materials:

• 4-chloroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• 1-(4-chlorophenyl)-1H-pyrazol-5-ol

• Acetic Acid

• Sodium Acetate

• Ethanol

• Distilled water

• Ice

Procedure:

Part A: Diazotization of 4-chloroaniline

• In a 250 mL beaker, dissolve 0.1 mole of 4-chloroaniline in a solution of 0.2 mole of concentrated HCl in 25 mL of distilled water.

• Cool the resulting solution to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of 0.1 mole of sodium nitrite with constant stirring, ensuring the temperature remains below 5 °C.

• Continue stirring for 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt solution.

Part B: Azo Coupling Reaction

• In a separate 500 mL beaker, dissolve 0.1 mole of 1-(4-chlorophenyl)-1H-pyrazol-5-ol in acetic acid.

• Cool this solution in an ice bath.

• Slowly add the freshly prepared, cold diazonium salt solution to the pyrazolone solution with vigorous stirring.

• Maintain the pH of the reaction mixture between 4 and 5.5 by adding a solution of sodium acetate in water.[1]

• Continue stirring the reaction mixture in the ice bath for one hour.

• Allow the reaction mixture to stand overnight.

• Collect the precipitated crude azo dye by filtration.

• Recrystallize the crude product from a mixture of ethanol and water to obtain the purified azo dye.

Caption: Figure 2. Step-by-step experimental workflow for azo dye synthesis.

Characterization of the Resulting Azo Dye

The synthesized azo dye should be characterized using standard analytical techniques to confirm its structure and purity.

Table 2: Expected Spectroscopic Data for a Representative Azo Dye: 4[(E)-(4-Chlorophenyl) diazenyl]-3-methyl-1-phenyl-1H pyrazol-5-ol [1]

Technique	Expected Data
UV-Visible (in CHCl₃)	λ_max at 239 nm and 402 nm
UV-Visible (in MeOH)	λ_max at 252 nm and 396 nm
FTIR (cm⁻¹)	838 (w), 1155 (s), 1549 (s), 2922 (m), 3442 (br)
¹H NMR (400 MHz, CDCl₃) δ (ppm)	2.0-3.0 (3H, s, CH₃), 7.0-8.2 (9H, m, Ar-H)
LC-MS	m/z 313 (M+H)⁺

Note: This data is for a structurally similar compound and should be used as a reference. Actual data for the product synthesized using 1-(4-chlorophenyl)-1H-pyrazol-5-ol may vary.

Applications and Future Perspectives

Azo dyes derived from 1-(4-chlorophenyl)-1H-pyrazol-5-ol have potential applications in various fields. In the pharmaceutical industry, the pyrazole scaffold is a well-established pharmacophore. The introduction of the azo linkage and various substituents allows for the generation of a diverse library of compounds for screening against various biological targets. Furthermore, the chromophoric nature of these compounds makes them suitable for use as textile dyes and in other material science applications. The synthesis of transition metal complexes with these azo dyes as ligands can also lead to novel materials with interesting magnetic and electronic properties.[1]

Conclusion

1-(4-chlorophenyl)-1H-pyrazol-5-ol is a readily accessible and highly versatile coupling component for the synthesis of a wide range of azo compounds. The straightforward and well-established diazotization and azo coupling reactions provide a robust platform for the generation of novel molecules with potential applications in drug discovery and materials science. The protocols and technical information provided in this guide are intended to serve as a valuable resource for researchers in these fields.

References

• Vittala Rao K. and S Anitha. Synthesis and Characterization of Azodye Complexes of 4[(E)-(4 Chlorophenyl) Diazenyl]-3-Methyl-1-Phenyl-1H Pyrazol-5-ol. Journal of Chemical and Pharmaceutical Research, 2021, 13(2):29-36. [Link]

• Warshel Chemical Ltd. 1-(4-chlorophenyl)-1H-pyrazol-3-ol CAS 76205-19-1. [Link]

Sources

• 1. jocpr.com [jocpr.com]

The Pivotal Role of 1-(4-chlorophenyl)-1H-pyrazol-5-ol in the Synthesis of High-Performance Azo Dyes: A Technical Guide

Introduction: The Unsung Hero of Azo Dye Chemistry

In the vast and vibrant world of synthetic colorants, azo dyes represent the largest and most versatile class, adorning everything from textiles and plastics to paper and coatings.[1] At the heart of their synthesis lies the elegant and powerful azo coupling reaction, a cornerstone of industrial organic chemistry. This technical guide delves into the specific application of a highly effective coupling component, 1-(4-chlorophenyl)-1H-pyrazol-5-ol, in the creation of high-performance azo dyes. While numerous coupling components exist, the unique electronic and structural characteristics of this pyrazolone derivative offer distinct advantages in producing dyes with exceptional properties.

This document is intended for researchers, scientists, and professionals in the fields of dye chemistry, materials science, and drug development. It provides a comprehensive overview, from the fundamental synthesis of the pyrazolone precursor to detailed protocols for its use in azo dye formation, characterization of the resulting dyes, and an exploration of their potential applications. The causality behind experimental choices is emphasized throughout, providing a deeper understanding of the underlying chemical principles.

Core Chemistry: Synthesis and Reactivity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

The journey to a vibrant azo dye begins with the synthesis of its key building blocks. 1-(4-chlorophenyl)-1H-pyrazol-5-ol is not always readily available and is often synthesized in-house. A common and efficient method involves the condensation reaction of 4-chlorophenylhydrazine with a β-ketoester, such as ethyl acetoacetate.

Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol: A Step-by-Step Protocol

This protocol outlines the laboratory-scale synthesis of the title coupling component.

Materials:

• 4-chlorophenylhydrazine hydrochloride

• Ethyl acetoacetate

• Sodium acetate

• Glacial acetic acid

• Ethanol

• Distilled water

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and flask

• Beakers and graduated cylinders

• Melting point apparatus

Procedure:

• Preparation of 4-chlorophenylhydrazine free base: In a beaker, dissolve 4-chlorophenylhydrazine hydrochloride in a minimal amount of warm water. Add a saturated solution of sodium acetate dropwise with stirring until the precipitation of the free base is complete. Filter the precipitate, wash with cold water, and dry under vacuum.

• Condensation Reaction: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the freshly prepared 4-chlorophenylhydrazine (1 equivalent) and ethyl acetoacetate (1.1 equivalents) in ethanol.

• Catalysis and Reflux: Add a catalytic amount of glacial acetic acid to the mixture. Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation and Purification: After completion of the reaction, cool the mixture to room temperature and then place it in an ice bath to induce crystallization. Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crystals with cold ethanol to remove any unreacted starting materials.

• Drying and Characterization: Dry the purified 1-(4-chlorophenyl)-1H-pyrazol-5-ol in a vacuum oven. Determine the melting point and characterize the product using spectroscopic techniques such as FT-IR and NMR to confirm its identity and purity.

Causality of Experimental Choices:

• Use of Free Base: The hydrochloride salt of 4-chlorophenylhydrazine is more stable for storage, but the free base is required for the nucleophilic attack on the carbonyl carbon of ethyl acetoacetate.

• Ethanol as Solvent: Ethanol is a good solvent for both reactants and facilitates the reaction without interfering with the mechanism.

• Glacial Acetic Acid as Catalyst: The acidic conditions protonate the carbonyl oxygen of the ethyl acetoacetate, making the carbonyl carbon more electrophilic and susceptible to attack by the hydrazine.

• Reflux Conditions: Heating the reaction provides the necessary activation energy for the condensation and subsequent cyclization to occur at a reasonable rate.

The Azo Coupling Reaction: A Symphony of Electrophiles and Nucleophiles

The synthesis of azo dyes is a two-step process: the diazotization of a primary aromatic amine to form a diazonium salt, followed by the coupling of this salt with an electron-rich nucleophile, in this case, 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Workflow for Azo Dye Synthesis

Caption: General workflow for the synthesis of azo dyes.

Part 1: Diazotization of Aromatic Amines

The conversion of a primary aromatic amine to a diazonium salt is a critical first step. The diazonium ion is a weak electrophile and will only react with highly activated aromatic compounds.[2]

General Protocol for Diazotization:

Materials:

• Aromatic amine (e.g., aniline, p-toluidine, etc.)

• Concentrated hydrochloric acid or sulfuric acid

• Sodium nitrite (NaNO₂)

• Distilled water

• Ice

Equipment:

• Beakers

• Magnetic stirrer

• Thermometer

• Dropping funnel

Procedure:

• Amine Solution: In a beaker, dissolve the aromatic amine (1 equivalent) in a mixture of concentrated hydrochloric acid and water. Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

• Nitrite Solution: Prepare a solution of sodium nitrite (1.1 equivalents) in cold distilled water.

• Diazotization: Add the sodium nitrite solution dropwise to the cold amine solution, ensuring the temperature remains between 0-5 °C. The addition should be slow to control the exothermic reaction.

• Completion: After the addition is complete, continue stirring the mixture for an additional 15-20 minutes at 0-5 °C. The resulting solution contains the arene diazonium salt and is used immediately in the next step.

Expert Insights:

• Low Temperature is Crucial: Aromatic diazonium salts are unstable and can decompose at higher temperatures, leading to side products and reduced yield. Maintaining a temperature of 0-5 °C is paramount for success.

• Excess Acid: An excess of acid is used to prevent the coupling of the diazonium salt with the unreacted primary amine and to maintain a low concentration of free nitrous acid.

Part 2: Azo Coupling with 1-(4-chlorophenyl)-1H-pyrazol-5-ol

The freshly prepared diazonium salt is then reacted with the coupling component, 1-(4-chlorophenyl)-1H-pyrazol-5-ol, to form the azo dye.

General Protocol for Azo Coupling:

Materials:

• Arenediazonium salt solution (from Part 1)

• 1-(4-chlorophenyl)-1H-pyrazol-5-ol

• Sodium hydroxide or sodium acetate solution

• Ethanol (optional)

Equipment:

• Beaker

• Magnetic stirrer

• pH meter or pH paper

Procedure:

• Coupling Component Solution: Dissolve 1-(4-chlorophenyl)-1H-pyrazol-5-ol (1 equivalent) in a suitable solvent. For pyrazolones, a solution of aqueous sodium hydroxide or an ethanol-water mixture is often used to form the more reactive phenoxide-like species.

• pH Adjustment: Cool the solution of the coupling component to 0-5 °C and adjust the pH to the optimal range for coupling. For pyrazolones, this is typically in the weakly acidic to neutral range (pH 5-7).

• Coupling Reaction: Slowly add the cold diazonium salt solution to the stirred solution of the coupling component. A colored precipitate of the azo dye should form immediately.

• Completion and Isolation: Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure complete coupling. Collect the precipitated dye by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol to remove impurities.

• Drying: Dry the azo dye in an oven at a moderate temperature (e.g., 60-80 °C).

Why this works: The pyrazolone ring is an active methylene compound, and the C4 position is highly activated for electrophilic substitution by the diazonium ion, especially under appropriate pH conditions. The electron-donating character of the hydroxyl group (in its enol form) or the negative charge on the oxygen (in its enolate form) enhances the nucleophilicity of the C4 carbon.

Characterization of the Synthesized Azo Dyes

A comprehensive characterization of the newly synthesized azo dyes is essential to confirm their structure and purity. The following table provides representative data for a hypothetical azo dye synthesized from diazotized aniline and 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Analytical Technique	Expected Observations and Interpretations
Melting Point	A sharp melting point indicates a high degree of purity.
UV-Visible Spectroscopy	An absorption maximum (λmax) in the visible region (typically 400-500 nm for yellow to orange dyes) confirms the presence of the extended chromophoric system.[3]
FT-IR Spectroscopy	Characteristic peaks for N=N stretching (around 1400-1500 cm⁻¹), C=O stretching of the pyrazolone ring (around 1650-1700 cm⁻¹), and C-Cl stretching (around 1000-1100 cm⁻¹). The presence of a broad O-H stretch may indicate the tautomeric equilibrium.[4]
¹H NMR Spectroscopy	Signals corresponding to the aromatic protons of the phenyl and chlorophenyl rings. The absence of a proton signal at the C4 position of the pyrazole ring confirms successful coupling.
Mass Spectrometry	The molecular ion peak corresponding to the calculated molecular weight of the azo dye provides definitive structural confirmation.

Applications and Performance of Pyrazolone-Based Azo Dyes

Azo dyes derived from pyrazolone derivatives are widely used in the textile industry for dyeing various fibers, including polyester, wool, and silk.[5] They are known for their bright hues, good light fastness, and excellent wash fastness.[6]

Textile Dyeing Protocol (Exhaustion Method for Polyester)

Materials:

• Synthesized azo dye

• Polyester fabric

• Dispersing agent

• Acetic acid (for pH adjustment)

• Sodium hydrosulfite (for reduction clearing)

• Non-ionic detergent

Equipment:

• High-temperature, high-pressure (HTHP) dyeing machine

• Beakers

• pH meter

Procedure:

• Dye Bath Preparation: Prepare a dye bath containing the azo dye (e.g., 1-2% on weight of fabric), a dispersing agent, and water. Adjust the pH to 4.5-5.5 with acetic acid.

• Dyeing: Immerse the polyester fabric in the dye bath. Raise the temperature to 130 °C at a rate of 2 °C/min and hold for 60 minutes.

• Cooling and Rinsing: Cool the dye bath to 70 °C and rinse the fabric thoroughly with hot and then cold water.

• Reduction Clearing: Treat the dyed fabric with a solution of sodium hydroxide, sodium hydrosulfite, and a non-ionic detergent at 70-80 °C for 15-20 minutes to remove any unfixed surface dye.

• Final Wash and Drying: Rinse the fabric with hot and cold water, and then dry.

Evaluation of Fastness Properties

The performance of the dyed fabric is assessed by evaluating its fastness to various agents.

Fastness Property	Standard Test Method	Typical Performance of Pyrazolone Azo Dyes
Light Fastness	ISO 105-B02	Good to Excellent (Grade 5-7)
Wash Fastness	ISO 105-C06	Excellent (Grade 4-5)[7]
Rubbing Fastness (Crocking)	ISO 105-X12	Very Good to Excellent (Grade 4-5)[5]
Perspiration Fastness	ISO 105-E04	Very Good (Grade 4)

Logical Relationships in Azo Dye Synthesis

Caption: Factors influencing the final properties of the azo dye.

Conclusion

1-(4-chlorophenyl)-1H-pyrazol-5-ol stands out as a valuable coupling component in the synthesis of high-performance azo dyes. Its straightforward synthesis and favorable reactivity in the azo coupling reaction make it an attractive choice for researchers and industrial chemists. The resulting dyes exhibit desirable characteristics, including bright colors and excellent fastness properties, making them suitable for a wide range of applications, particularly in the textile industry. This guide has provided a detailed framework for the synthesis, characterization, and application of azo dyes derived from this versatile pyrazolone, empowering scientists to explore and innovate in the ever-evolving field of color chemistry.

References

• Metwally, M. A., & Abdel-Galil, E. (2012). A Worthy Insight into the Dyeing Applications of Azo Pyrazolyl Dyes. International Journal of Modern Organic Chemistry, 1(3), 165-192.
• El-Mekkawy, A. I., & El-Faham, A. (2022). Design, Synthesis, Characterization, and Antimicrobial Properties of New Azo Disperse Dyes Incorporating Quinazolinone-Pyrazolone Moieties and Their Applications for Dyeing of Polyester Fabrics. ACS Omega, 7(38), 34289–34301.
• BenchChem. (2025).
• Patel, N. B., & Patel, J. C. (2025). Synthesis, fastness properties, color assessment and antimicrobial activity of some azo reactive dyes having pyrazole moiety.
• Gup, R., & Giziroglu, E. (2020). Synthesis, Characterization, Absorption and Fastness Properties of Novel Monoazo Dyes Derived from 1-Phenyl-3-amino-4-(2-thiazolilazo)pyrazol-5-one. Journal of the Brazilian Chemical Society, 31(9), 1818-1829.
• Naik, R. D., & Desai, K. R. (1998). Heterocyclic Azo Dyes: Synthesis of Steryl Pyrazolone azo Dyes and Their Application on Various Textile Fibre as Acid Dyes. Oriental Journal of Chemistry, 14(1).
• Otutu, J. O., & Efurhievwe, E. (2014). Synthesis, Spectroscopic Studies and Fastness Properties of Monoazo Dyes Derived from Substituted Arylamines.
• Gîrţu, M. A., & Funar-Timofei, S. (2022). Experimental and Computational Study of Novel Pyrazole Azo Dyes as Colored Materials for Light Color Paints. Polymers, 14(16), 3296.
• Rostom, S. A. F., Shalaby, M. A., & El-Demellawy, M. A. (2003). Polysubstituted Pyrazoles, Part 5. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents. European Journal of Medicinal Chemistry, 38(11-12), 959-974.
• Jensen, B. S. (1959). The synthesis of 1-phenyl-3-methyl-4-acyl-pyrazolones-5. Acta Chemica Scandinavica, 13, 1668-1670.
• Mitchla, S. M., et al. (2018). Synthesis and characterization of monoazo pyrazolone dyes based on 1,3,4-thiadiazole and their dyeing performance on polyester fabric. Journal of University of Chemical Technology and Metallurgy, 14(1), 9-16.
• Can, M. (2014). A comparative study of selected disperse azo dye derivatives based on spectroscopic (FT-IR, NMR and UV-Vis) and nonlinear optical behaviors. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 123, 22-33.
• Saini, A., et al. (n.d.). Synthesis and Characterization of 3-(4-Chlorophenyl)-N-hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives.
• Davitadze, T., et al. (2017). Spectroscopic (Polarization, ExcitedState, FT-IR, UV/Vis and 1H NMR) and Thermophysical Investigations of New Synthesized Azo Dye and Its Application in Polarizing Film. American Journal of Optics and Photonics, 5(2), 13-21.
• Gunkara, O. T., Bagdatli, E., & Ocal, N. (2013). Synthesis of New Pyrazolone Dyes. Journal of Chemical Research, 2013(4), 227-231.
• Hunger, K. (2003).
• Zhang, X., et al. (2018). A solvent-free synthesis of 1-(4-chlorophenyl)pyrazolidin-3-one in a ball mill. Green Chemistry Letters and Reviews, 11(3), 253-259.
• Rostom, S. A. F., Shalaby, M. A., & El-Demellawy, M. A. (2021). Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents.
• Revanasiddappa, H. D., & Kumar, S. K. (2021). Mesoporous SiO2-Al2O3: An Efficient Catalyst for Synthesis of 4,5-dihydro-1,3,5-triphenyl-1H-pyrazole. Journal of Chemical and Pharmaceutical Research, 13(5), 1-8.
• Rostom, S. A. F., Shalaby, M. A., & El-Demellawy, M. A. (2021). Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents.
• El-Sayed, Y. S., & El-Nahas, A. M. (2022). Physico-analytical studies on some heterocyclic azo dyes and their metal complexes with some transition metal ions. Journal of the Iranian Chemical Society, 19(5), 1935-1947.
• Al-Otaibi, J. S., et al. (2026). Design and Synthesis of 4-Arylazo Pyrazole Carboxamides as Dual AChE/BChE Inhibitors: Kinetic and In Silico Evaluation.
• Sameni, S., & Tufenkji, N. (2024). Acid Yellow 9 Azo Dye Gets the Blues: An Optical Spectroscopy and DFT Study of Unusual Photochemistry in Multilayer Films with PAH and Chitosan. International Journal of Molecular Sciences, 25(3), 1735.

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functionalization of 1-(4-chlorophenyl)-1H-pyrazol-5-ol at the C4 position

Application Note: Strategic Functionalization of 1-(4-Chlorophenyl)-1H-pyrazol-5-ol at the C4 Position

Abstract

This guide details the synthetic functionalization of 1-(4-chlorophenyl)-1H-pyrazol-5-ol (and its tautomers) at the nucleophilic C4 position. This scaffold is a critical pharmacophore in drug discovery, particularly for anti-inflammatory, antioxidant (Edaravone analogs), and antimicrobial applications. The 4-chlorophenyl moiety enhances lipophilicity and metabolic stability compared to the phenyl analog. This note provides validated protocols for Knoevenagel condensation (C=C formation), Michael addition (Bis-pyrazole synthesis), and Multicomponent Cyclization (Pyrano[2,3-c]pyrazole formation), supported by mechanistic insights and strict stoichiometry controls.

Mechanistic Insight & Reactivity Profile

The reactivity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is governed by its tautomeric equilibrium. While often drawn as the enol (OH-form) , the molecule exists in equilibrium with the keto (CH-form) and imine (NH-form) .

• The Nucleophile: The CH-form (pyrazolone) possesses an "active methylene" at the C4 position. The flanking carbonyl and the C=N hydrazone-like character render the C4 protons highly acidic (pKa ~7–8).

• The Electrophile: Upon deprotonation, the resulting enolate is a potent nucleophile that attacks aldehydes, diazonium salts, and alkyl halides.

• Substituent Effect: The p-chlorophenyl group at N1 exerts an electron-withdrawing inductive effect (-I), slightly increasing the acidity of the C4 protons compared to the N-phenyl analog, thereby enhancing reaction rates in base-catalyzed condensations.

Visualizing the Reactivity Landscape

Figure 1: Tautomeric equilibrium and divergent synthetic pathways originating from the C4 active methylene center.

Experimental Protocols

Protocol A: Synthesis of 4-Arylidene Derivatives (Knoevenagel Condensation)

Objective: Selective formation of the C=C bond at C4 without over-reaction to the bis-product. Mechanism: Base-catalyzed deprotonation of C4, nucleophilic attack on the aldehyde carbonyl, followed by dehydration.

• Reagents:

  • 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ol (1.0 equiv)

  • Aromatic Aldehyde (e.g., 4-methoxybenzaldehyde) (1.1 equiv)

  • Catalyst: Sodium Acetate (NaOAc) (0.5 equiv) or Piperidine (3-5 drops)

  • Solvent: Ethanol (95%) or Water (Green Chemistry variant)

Step-by-Step Procedure:

• Charge: In a 50 mL round-bottom flask, dissolve 1.0 mmol of the pyrazolone and 1.1 mmol of the aldehyde in 10 mL of Ethanol.

• Catalyze: Add 0.5 mmol anhydrous NaOAc.

• Reaction: Stir at room temperature (RT) for 2–4 hours. Note: If precipitation is slow, heat to reflux for 30 mins, then cool.

• Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The product typically appears as a colored (yellow/orange) spot, distinct from the starting material.

• Workup: Pour the reaction mixture into 50 mL ice-cold water. The 4-arylidene derivative will precipitate as a colored solid.

• Purification: Filter the solid, wash with cold water (2 x 10 mL) and cold ethanol (1 x 5 mL). Recrystallize from hot ethanol if necessary.

Validation Criteria:

• Appearance: Yellow to orange crystalline solid.

• NMR Signature: Appearance of a singlet olefinic proton (-CH=) at δ 7.0–8.0 ppm.

Protocol B: Synthesis of 4,4'-Bis(pyrazolyl)methanes (Double Addition)

Objective: Synthesis of the "dimer" bridged by a methine carbon. Mechanism: The 4-arylidene product (from Protocol A) acts as a Michael acceptor for a second equivalent of pyrazolone.

• Reagents:

  • 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ol (2.0 equiv )

  • Aromatic Aldehyde (1.0 equiv )

  • Catalyst: Sodium Acetate (NaOAc) or L-Proline (10 mol%)

  • Solvent: Ethanol/Water (1:1) or refluxing Ethanol.

Step-by-Step Procedure:

• Charge: Mix 2.0 mmol of pyrazolone and 1.0 mmol of aldehyde in 15 mL Ethanol/Water (1:1).

• Reaction: Heat to reflux (80°C) for 1–3 hours. The reaction is driven by the precipitation of the bis-product.

• Workup: Cool to RT. The product usually precipitates as a white or pale cream solid (unlike the highly colored arylidene intermediate).

• Purification: Filter and wash copiously with water and diethyl ether to remove unreacted aldehyde.

Critical Control Point:

• Stoichiometry is King: Using <1.8 equivalents of pyrazolone will result in a mixture of arylidene (Protocol A) and bis-pyrazole (Protocol B). Ensure strictly >2.0 equiv for pure bis-product.

Protocol C: Multicomponent Synthesis of Pyrano[2,3-c]pyrazoles

Objective: Construction of a fused bicyclic system via a one-pot 3-component reaction. Mechanism: Knoevenagel condensation (Aldehyde + Malononitrile)

Michael Addition (Pyrazolone attacks intermediate) Cyclization.

• Reagents:

  • 1-(4-chlorophenyl)-3-methyl-1H-pyrazol-5-ol (1.0 equiv)

  • Aromatic Aldehyde (1.0 equiv)

  • Malononitrile (1.1 equiv)

  • Catalyst: Triethylamine (Et3N) or Piperidine (catalytic amounts).

  • Solvent: Ethanol/Water (1:1).

Step-by-Step Procedure:

• Charge: Combine aldehyde (1 mmol), malononitrile (1.1 mmol), and catalyst in solvent. Stir for 10 mins (formation of benzylidene malononitrile intermediate).

• Add Nucleophile: Add 1 mmol of the pyrazolone.

• Reaction: Reflux for 30–60 mins or stir at RT for 2–4 hours (ultrasound irradiation can accelerate this to <20 mins).

• Workup: The solid product precipitates. Filter and wash with ethanol.

Data Summary & Comparison

Parameter	Protocol A (Arylidene)	Protocol B (Bis-pyrazole)	Protocol C (Pyrano-fused)
Primary Bond Formed	C=C (Alkene)	C-C-C (Bridge)	C-C and C-O (Cyclization)
Pyrazolone:Aldehyde Ratio	1:1	2:1	1:1 (+ 1 Malononitrile)
Key Intermediate	Enolate	4-Arylidene Pyrazolone	Benzylidene Malononitrile
Typical Appearance	Yellow/Orange Solid	White/Cream Solid	White/Pale Yellow Solid
Typical Yield	85–95%	80–92%	85–93%
Melting Point Range	160–180°C	170–210°C	>220°C

Troubleshooting & Optimization

• Issue: Low Yield in Protocol A (Arylidene).

  • Cause: Reversibility of the reaction (hydrolysis).

  • Fix: Use anhydrous ethanol or add a dehydrating agent (molecular sieves). Ensure the base (piperidine) is fresh.

• Issue: Mixture of Products in Protocol B.

  • Cause: Insufficient reflux time or incorrect stoichiometry.

  • Fix: Monitor the disappearance of the yellow color (arylidene intermediate) to confirm conversion to the white bis-product.

• Issue: Solubility of 4-Chlorophenyl derivatives.

  • Insight: The 4-chlorophenyl group decreases water solubility compared to the phenyl analog. If performing "Green" synthesis in water, vigorous stirring or ball-milling (mechanochemistry) is required to ensure contact between phases.

Workflow Logic Diagram

Figure 2: Decision tree for selecting the appropriate functionalization protocol based on the desired chemical output.

References

• Synthesis of 4,4'-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Source: National Institutes of Health (PMC) URL:[Link]

• Green synthesis of chromeno[2,3-c]pyrazoles and 4,4'-(arylmethylene)bis(1H-pyrazole-5-ols) via catalyst-free multicomponent reaction in magnetized distilled water. Source: SciELO South Africa URL:[Link][1][2][3]

• 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one Crystal Structure and Synthesis. Source: Acta Crystallographica (via NCBI) URL:[Link]

• A solvent-free synthesis of 1-(4-chlorophenyl)pyrazolidin-3-one in a ball mill. Source: Green Chemistry Letters and Reviews (Taylor & Francis) URL:[Link][1][3]

Sources

• 1. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Green synthesis of chromeno[2,3-c]pyrazoles and 4,4'-(arylmethylene)bis(1H-pyrazole-5-ols) via catalyst-free multicomponent reaction in magnetized distilled water [scielo.org.za]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Welcome to the technical support center for the synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic intermediate. The following content is structured in a question-and-answer format to provide direct, actionable solutions to specific experimental issues.

Introduction: The Synthetic Landscape

The most prevalent and reliable method for synthesizing 1-substituted pyrazol-5-ols is the Knorr pyrazole synthesis, which involves the condensation of a hydrazine derivative with a β-ketoester.[1] In the case of 1-(4-chlorophenyl)-1H-pyrazol-5-ol, this involves the reaction between 4-chlorophenylhydrazine and an appropriate β-ketoester, such as ethyl acetoacetate. The reaction proceeds via the formation of a hydrazone intermediate, which then undergoes intramolecular cyclization to form the stable pyrazole ring.[1]

While the reaction is robust, achieving a high yield of pure product requires careful control over several experimental parameters. This guide will address the most common pitfalls and provide evidence-based strategies for optimization.

Diagram 1: General Reaction Pathway

Caption: Knorr synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Section 1: Troubleshooting Low Reaction Yield

This section addresses the most frequent issue reported by researchers: suboptimal product yield.

Question: My yield of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is consistently below 60%. What are the primary factors I should investigate?

Answer: Low yield is a multifaceted problem that can typically be traced back to one of three areas: reaction conditions, starting material integrity, or workup procedure.

Sub-Optimal Reaction Conditions

• Solvent Choice: The solvent plays a critical role in reactant solubility and reaction temperature.

  • Insight: Ethanol is a common choice as it effectively dissolves both 4-chlorophenylhydrazine hydrochloride and ethyl acetoacetate, and its reflux temperature is generally sufficient for the reaction to proceed without significant byproduct formation.[2] Acetic acid can also be used, acting as both a solvent and a catalyst.

  • Recommendation: If using ethanol, ensure it is anhydrous. Water can interfere with the initial condensation step.

• Catalysis: The Knorr condensation is typically acid-catalyzed.[1]

  • Insight: If starting with 4-chlorophenylhydrazine hydrochloride, the HCl salt itself provides the necessary acidic environment. If starting with the free base, a catalytic amount of a protic acid, like glacial acetic acid, is required to facilitate the formation of the hydrazone intermediate.

  • Recommendation: Add 3-5 drops of glacial acetic acid if you are using the hydrazine free base.[1]

• Temperature and Reaction Time:

  • Insight: The reaction is often performed at reflux in ethanol, which is approximately 78°C. A typical reaction time is 2-4 hours.[2] Insufficient heating can lead to incomplete conversion, while excessive heating or prolonged reaction times can promote side reactions.

  • Recommendation: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the limiting starting material is a good indicator of completion.

Starting Material Purity

• Hydrazine Stability: Phenylhydrazine and its derivatives are susceptible to oxidation, often indicated by a change in color from a pale yellow to a dark red or brown.

  • Insight: Oxidized hydrazine will not participate in the desired reaction, effectively reducing the concentration of your key reactant and lowering the theoretical maximum yield.

  • Recommendation: Use 4-chlorophenylhydrazine (or its hydrochloride salt) from a reputable supplier. If the material is old or discolored, consider purification by recrystallization or distillation before use.

Inefficient Product Isolation

• pH Adjustment: The pyrazol-5-ol product is weakly acidic and can form salts. Proper pH control during the workup is crucial for complete precipitation.

  • Insight: The product is often isolated by cooling the reaction mixture and allowing it to crystallize. However, in some procedures, the product exists as a salt (e.g., potassium 1-(4-chlorophenyl)pyrazol-3-olate) in an aqueous solution. In these cases, careful acidification is required to protonate the molecule and cause it to precipitate.[3]

  • Recommendation: If your workup involves an aqueous phase, adjust the pH to approximately 6 with an acid like 10% HCl to ensure complete precipitation of the neutral compound before filtration.[3]

Diagram 2: Troubleshooting Flowchart for Low Yield

Caption: A logical workflow for diagnosing low product yield.

Section 2: Product Purity and Purification

Question: My crude product is discolored and shows multiple spots on TLC. What are the likely impurities and what is the best purification strategy?

Answer: Impurities often arise from side reactions or unreacted starting materials. The phenolic nature of the pyrazol-5-ol ring is key to its purification.

Common Impurities

• Unreacted 4-chlorophenylhydrazine: As mentioned, this starting material can be colored, especially if partially oxidized.

• Hydrazone Intermediate: Incomplete cyclization can leave the intermediate hydrazone in the crude product.

• Regioisomers: While the reaction with ethyl acetoacetate is highly regioselective, the use of other non-symmetrical β-dicarbonyl compounds could potentially lead to the formation of isomeric pyrazole products.

Purification Protocols

Method	Description	Best For	Reference
Recrystallization	This is the most common and efficient method for purifying the crude solid. The choice of solvent is critical to obtaining high-purity crystals.	Removing minor impurities and obtaining crystalline material for analysis.	[2][4][5]
Acid-Base Extraction	The product can be deprotonated with a base (e.g., NaOH, K₂CO₃) to form a water-soluble salt. The aqueous layer is washed with an organic solvent (e.g., ether, DCM) to remove non-acidic impurities. The product is then re-precipitated by acidifying the aqueous layer.	Removing significant non-acidic or basic impurities, such as unreacted hydrazine.	[3]
Column Chromatography	For very high purity requirements, silica gel chromatography can be employed.	Isolating the product from closely related isomers or impurities with similar solubility.	[6]

Recommended Protocol: Recrystallization

• Solvent Selection: Good solvents for recrystallization include ethanol, acetone, or mixtures containing ethyl acetate and hexanes.[2][4] A patent also describes the use of cyclopentyl methyl ether for crystallization.[3]

• Procedure:

  • Dissolve the crude 1-(4-chlorophenyl)-1H-pyrazol-5-ol in a minimum amount of the chosen hot solvent.

  • If the solution is colored, a small amount of activated charcoal can be added, and the mixture is hot-filtered to remove the charcoal and other insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature.

  • Further cool the mixture in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Section 3: Understanding Tautomerism

Question: I have seen the product referred to as both a pyrazol-5-ol and a pyrazolin-5-one. Which is correct?

Answer: Both are correct. 1-(4-chlorophenyl)-1H-pyrazol-5-ol exists in several tautomeric forms, which can be in equilibrium in solution. The predominant form depends on the solvent, pH, and temperature. The three main tautomers are the OH-form (pyrazol-5-ol), the NH-form, and the CH-form (pyrazolin-5-one). In the solid state, one form typically predominates.[7] Understanding this equilibrium is important as it can affect the compound's reactivity and spectral characteristics (NMR, IR).

Diagram 3: Tautomeric Forms

Caption: The three principal tautomers of the pyrazol-5-ol core.

Experimental Protocol: Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

This protocol is a synthesized example based on common literature procedures.[1][2]

Materials:

• 4-chlorophenylhydrazine hydrochloride

• Ethyl acetoacetate

• Anhydrous Ethanol

• Glacial Acetic Acid (optional, if using free base)

• Deionized Water

• Standard reflux apparatus, magnetic stirrer, filtration equipment

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 4-chlorophenylhydrazine hydrochloride (1.0 eq).

• Reagents: Add anhydrous ethanol to the flask, followed by ethyl acetoacetate (1.05 eq).

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction's progress by TLC (e.g., using a 3:7 mixture of ethyl acetate:hexane as the mobile phase). The reaction is typically complete within 2-4 hours.

• Isolation: Once the reaction is complete, remove the flask from the heat source and allow it to cool to room temperature. The product will often begin to crystallize.

• Crystallization: Cool the flask further in an ice bath for 30-60 minutes to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold ethanol to remove any soluble impurities.

• Drying: Dry the purified product under vacuum to obtain 1-(4-chlorophenyl)-1H-pyrazol-5-ol as a solid. The typical yield for this procedure is 70-85%.

References

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives. [Link]

• 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. PMC. [Link]

• (PDF) 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. ResearchGate. [Link]

• Polysubstituted Pyrazoles, Part 5. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents. PubMed. [Link]

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. The Royal Society of Chemistry. [Link]

• Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol.

• (PDF) A one-step synthesis of pyrazolone. ResearchGate. [Link]

• Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

• 1-(4-Chlorophenyl)-1H-pyrazol-3-ol. PMC - NIH. [Link]

• Preparation method of 1-(4-chlorophenyl)-3-pyrazole alcohol.

• 5-(4-Fluorophenyl)-3-(naphthalen-1-yl)-1-phenyl-1H-pyrazole. MDPI. [Link]

• Process for the preparation of pyrazole.

• Synthesis and Characterization of 3-(4-Chlorophenyl)-N-hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives. Atmiya University. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

• Synthesis and Properties of Pyrazoles. Encyclopedia MDPI. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

• PYRAZOLE (SYNTHESIS, REACTIONS AND MEDICINAL COMPOUNDS). YouTube. [Link]

• Three-component Reaction for Pyrazole Synthesis. Organic Syntheses Procedure. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1-(4-Chloro­phen­yl)-1H-pyrazol-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US10538493B2 - Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol - Google Patents [patents.google.com]
• 4. 1-(4-Chloro­phen­yl)-3-phenyl-1H-pyrazol-5(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1-(4-Chlorophenyl)-1H-pyrazol-5-ol

An authoritative guide to the purification of 1-(4-chlorophenyl)-1H-pyrazol-5-ol, designed for chemistry professionals. This document provides in-depth troubleshooting, FAQs, and detailed protocols.

Welcome to the technical support guide for the purification of 1-(4-chlorophenyl)-1H-pyrazol-5-ol (CAS No. 76205-19-1). As a key intermediate in the synthesis of pharmaceuticals and agrochemicals, achieving high purity of this compound is critical for downstream applications. This guide, structured by a Senior Application Scientist, moves beyond simple instructions to explain the causality behind our recommended procedures, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

Part 1: Foundational Knowledge & Initial Assessment (FAQs)

This section addresses the fundamental properties of the target compound and how to perform a preliminary evaluation of your crude material.

Q1: What are the key chemical properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol relevant to purification?

Understanding the molecule's structure and properties is the first step to designing a robust purification strategy.

• Tautomerism: 1-(4-chlorophenyl)-1H-pyrazol-5-ol exists in equilibrium with its tautomeric forms, including 1-(4-chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one.[1][2] This is crucial because the molecule possesses both acidic and basic sites, influencing its solubility and reactivity.

• Acidity: The proton on the pyrazole ring or the enolic hydroxyl group is acidic. This allows for deprotonation with a base to form a water-soluble salt. This property is the cornerstone of the acid-base extraction method.[3][4] The predicted pKa is approximately 7.98.[2]

• Physical State and Melting Point: The compound is a solid at room temperature, typically appearing as a brown to orange solid in its crude form.[2] The reported melting point of the purified compound is in the range of 190-192°C.[2] A broad or depressed melting range is a clear indicator of impurities.

• Solubility: It has slight solubility in solvents like chloroform, DMSO, and methanol.[2] Practical purification often relies on finding a solvent system where the compound is highly soluble when hot but poorly soluble when cold, a key principle for recrystallization.[5]

Q2: I've just completed the synthesis. What are the most probable impurities in my crude product?

A typical synthesis involves the condensation of a β-ketoester with 4-chlorophenylhydrazine.[6][7] Consequently, the primary impurities are often:

• Unreacted Starting Materials: Residual 4-chlorophenylhydrazine or the β-ketoester.

• Regioisomers: Depending on the symmetry of the β-ketoester, formation of isomeric pyrazoles is possible, which can be challenging to separate due to similar polarities.[8]

• Side-Products: Self-condensation products of the starting materials or dimerized pyrazolone species can form, especially under harsh reaction conditions.[9]

Q3: How can I quickly assess the purity of my crude material?

Before committing to a large-scale purification, a rapid assessment is essential.

• Thin-Layer Chromatography (TLC): This is the most effective initial step. Dissolve a small sample of your crude material and spot it on a silica gel plate. A good starting eluent system is a mixture of hexane and ethyl acetate (e.g., 7:3 or 1:1 v/v).[8][10] A pure compound should ideally show a single spot. The presence of multiple spots indicates impurities and gives a preliminary idea of their relative polarities, which is invaluable for designing a column chromatography separation.[6]

• Melting Point Determination: Measure the melting range of your crude solid. A wide range (e.g., greater than 5°C) and a melting point significantly lower than the literature value (190-192°C) confirm the presence of substantial impurities.[2]

Part 2: Purification Strategy Selection

Based on your initial assessment, you can select the most appropriate purification method. The following workflow and comparative table will guide your decision.

Caption: Workflow for selecting the optimal purification method.

Comparison of Primary Purification Methods

Feature	Recrystallization	Acid-Base Extraction	Column Chromatography
Principle	Differential solubility in a solvent at hot vs. cold temperatures.	Separation based on the acidic nature of the pyrazolol.[3][4]	Differential partitioning of components between a stationary and mobile phase.[8]
Best For	Removing small amounts of impurities from a mostly pure product (>85%). Final polishing step.	Removing neutral or basic impurities. Good for initial large-scale cleanup.	Separating complex mixtures, including isomers and impurities with similar polarity.
Pros	Scalable, cost-effective, can yield very high-purity crystalline material.	Highly selective for acidic compounds, relatively fast for crude cleanup, avoids chromatography.	High resolving power, capable of separating very similar compounds.
Cons	Can have significant yield loss; finding a suitable solvent can be trial-and-error.	Will not remove other acidic impurities; requires handling of acids/bases.	Can be slow and labor-intensive, requires large volumes of solvent, potential for product loss on the column.

Part 3: Protocols & Troubleshooting Guides

This section provides detailed, step-by-step methodologies for the three primary purification techniques.

Method 1: Recrystallization

This is the preferred method for purifying a solid that is already relatively pure.

Detailed Protocol:

• Solvent Selection: The ideal solvent should dissolve the compound completely when hot but sparingly when cold. Ethanol, or a mixture of ethanol and water, is a good starting point.[5][11]

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot ethanol to your crude solid to dissolve it completely. Stir and maintain the temperature near the boiling point.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Swirl for a few minutes, then remove the charcoal via hot filtration through a fluted filter paper or a Celite® pad.

• Crystallization: If using a mixed solvent system, add hot water dropwise to the hot ethanol solution until you see persistent turbidity.[5] Add a drop or two more of hot ethanol to redissolve it, then remove the flask from the heat. Cover it and allow it to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold solvent (the same solvent system used for crystallization) to remove any adhering impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent. A final purity of >99% can often be achieved.

Troubleshooting Q&A:

• Q: My compound "oiled out" instead of crystallizing. What should I do?

  • A: This happens when the solution becomes supersaturated at a temperature above the compound's melting point. Reheat the mixture to dissolve the oil, add slightly more solvent, and try cooling at a much slower rate. Scratching the inside of the flask with a glass rod can also help induce crystallization.

• Q: My yield is very low. How can I improve it?

  • A: You may have used too much solvent. Try to use the absolute minimum amount of hot solvent for dissolution. You can also try to recover a second crop of crystals by evaporating some of the solvent from the filtrate and re-cooling.

• Q: The crystals are still colored after the procedure.

  • A: The impurity may be co-crystallizing with your product. A second recrystallization, perhaps with the use of activated charcoal as described above, may be necessary. If the color persists, the impurity is likely very similar in structure, and column chromatography may be required.

Method 2: Flash Column Chromatography

This is the workhorse method for separating complex mixtures.

Detailed Protocol:

• TLC Analysis: First, determine the best mobile phase using TLC. An ideal system will give your product an Rf value of ~0.3 and show good separation from all impurities. A common mobile phase is a gradient of ethyl acetate in hexane.[10]

• Column Packing: Pack a glass column with silica gel (230-400 mesh) as a slurry in the initial, least polar mobile phase (e.g., pure hexane or 5% ethyl acetate in hexane).[8]

• Sample Loading: For the best resolution, use the "dry loading" method.[8] Dissolve your crude product in a minimal amount of a strong solvent (like dichloromethane or methanol), add a small amount of silica gel, and evaporate the solvent under reduced pressure to get a dry, free-flowing powder. Carefully add this powder to the top of your packed column.

• Elution: Begin eluting with the non-polar mobile phase, applying positive pressure. Gradually increase the polarity of the mobile phase (e.g., from 5% to 10% to 20% ethyl acetate in hexane) to elute the compounds from the column.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks.

• Analysis & Isolation: Monitor the collected fractions by TLC to identify which ones contain your pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Troubleshooting Q&A:

• Q: My compound is streaking on the TLC and the column. Why?

  • A: This often indicates that the compound is too polar for the chosen solvent system or that it is interacting strongly with the acidic silica gel. Try adding a small amount (0.5-1%) of acetic acid to the mobile phase if the compound is acidic. Conversely, for basic compounds, adding 0.5-1% triethylamine can prevent streaking.[5] For pyrazolones, which can be amphoteric, starting with a more polar solvent system might also help.

• Q: Two spots are very close on the TLC and co-elute from the column.

  • A: Your mobile phase does not have enough resolving power. Test different solvent systems. Sometimes switching one solvent for another of similar polarity (e.g., dichloromethane for ethyl acetate) can alter selectivity and improve separation. Using a shallower gradient during elution can also enhance resolution.[8]

Method 3: Acid-Base Extraction

This powerful technique exploits the acidic nature of the pyrazolol to separate it from non-acidic impurities.

Detailed Protocol:

• Dissolution: Dissolve the crude product in a water-immiscible organic solvent, such as ethyl acetate or dichloromethane, in a separatory funnel.

• Basification: Add an aqueous solution of a mild base, such as 1 M sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), to the separatory funnel.[4] The volume should be roughly equal to the organic layer.

• Extraction: Stopper the funnel and shake gently, venting frequently to release any pressure from CO₂ evolution. The pyrazolol will be deprotonated to its salt form and move into the aqueous layer. Allow the layers to separate.

• Separation: Drain the lower (aqueous) layer into a clean flask. Repeat the extraction of the organic layer with fresh aqueous base one or two more times to ensure complete recovery. Combine all aqueous extracts.

• Acidification & Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add a strong acid, such as 1 M HCl, while stirring until the solution is acidic (pH ~2-3, check with pH paper).[3] The purified 1-(4-chlorophenyl)-1H-pyrazol-5-ol will precipitate out as a solid.

• Collection and Washing: Collect the solid precipitate by vacuum filtration. Wash the solid with cold deionized water to remove any residual salts.

• Drying: Dry the purified product under vacuum.

Troubleshooting Q&A:

• Q: An emulsion formed at the interface of the two layers.

  • A: Emulsions are common when solutions are shaken too vigorously. To break it, you can try adding a saturated aqueous solution of NaCl (brine), which increases the ionic strength of the aqueous phase. Gently swirling the funnel instead of vigorous shaking can also help.

• Q: No precipitate formed after I acidified the aqueous layer.

  • A: There are a few possibilities: 1) Your product may not have been extracted into the aqueous layer (check if the pH was high enough during extraction). 2) You may not have added enough acid to protonate the pyrazolol salt fully (re-check the pH). 3) The compound might be more soluble in the acidic water than expected; try extracting the acidified aqueous solution with a fresh portion of an organic solvent like ethyl acetate to recover the product.

Part 4: Final Purity Verification & Troubleshooting Flowchart

After purification, always verify the purity of your final product using the same methods as the initial assessment:

• TLC: Should show a single, clean spot.

• Melting Point: Should be sharp (a range of 1-2°C) and match the literature value (190-192°C).[2]

• Spectroscopic Analysis: For absolute certainty, obtain ¹H NMR and/or Mass Spectrometry data to confirm the structure and absence of impurities.[6]

Caption: A flowchart for troubleshooting common purification issues.

References

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
• Google Patents. DE102009060150A1 - Process for the purification of pyrazoles.
• ResearchGate. 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one.
• PubMed. 4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents.
• Google Patents. WO2011076194A1 - Method for purifying pyrazoles.
• Google Patents. DE1112984B - Process for the preparation of pyrazolone derivatives.
• Google Patents. US10538493B2 - Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol.
• Benchchem. Column chromatography conditions for separating pyrazole isomers.
• ACS Sustainable Chemistry & Engineering. Transforming Reactive Crystallization from Batch to Continuous: A Case Study of 1-Phenyl-3-methyl-5-pyrazolone Synthesis.
• MDPI. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity.
• PubChem. 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one.
• ResearchGate. The acidic acylpyrazolones and acylisoxazolones extractants.
• Reddit. Purified and recrystallized 3,5-dimethyl-1H-pyrazole.
• ChemicalBook. 1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE | 76205-19-1.
• ResearchGate. How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
• ResearchGate. Synthesis of some novel pyrazole derivatives and evaluation of their purification of chromatography in thin-layer chromatography | Request PDF.
• MDPI. 4,4'-[(2-Chlorophenyl)methylene]bis[1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-ol].
• Chemistry LibreTexts. 4.8: Acid-Base Extraction.

Sources

• 1. 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one | C9H7ClN2O | CID 11356026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE | 76205-19-1 [chemicalbook.com]
• 3. US10538493B2 - Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]
• 7. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Welcome to the technical support center for the purification of 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing the recrystallization of this compound. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot and adapt these methods to your specific experimental context.

Section 1: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the recrystallization of 1-(4-chlorophenyl)-1H-pyrazol-5-ol in a question-and-answer format.

Q1: My compound won't fully dissolve in the hot solvent, even after adding a large volume. What's happening?

A1: This indicates that the solvent is too "poor" for your compound, meaning its dissolving power is insufficient even at elevated temperatures.[1] There are two primary causes:

• Incorrect Solvent Choice: The polarity of the solvent may be mismatched with the solute. 1-(4-chlorophenyl)-1H-pyrazol-5-ol has both polar (pyrazol-ol) and non-polar (chlorophenyl) regions. A solvent that is too non-polar (e.g., hexane) or too polar may struggle to dissolve it effectively.

• Insufficient Temperature: Ensure your solvent is at or near its boiling point to achieve maximum solvating power.[2]

Troubleshooting Steps:

• Increase Temperature: Confirm the solvent is boiling gently.

• Add More Solvent: Add small increments of hot solvent. If an excessive volume is required, the yield will be significantly reduced, and another solvent should be considered.

• Switch to a "Better" Solvent: If the compound remains insoluble, select a more suitable solvent. For this specific pyrazolol, solvents like acetone or ethanol are documented as effective for similar structures.[3][4]

Q2: I've dissolved my compound, but no crystals are forming after the solution has cooled to room temperature. What should I do?

A2: This is a common issue related to supersaturation or the need for a nucleation site. The solution is stable, but the crystallization process has not been initiated.

Troubleshooting Steps:

• Induce Nucleation by Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level.[1] The microscopic imperfections on the glass provide a surface for the first crystals to form.

• Add a Seed Crystal: If you have a small amount of pure, solid 1-(4-chlorophenyl)-1H-pyrazol-5-ol, add a tiny crystal to the supersaturated solution. This will act as a template for further crystal growth.

• Cool in an Ice Bath: Further reducing the temperature will decrease the solubility of the compound and promote crystallization.[2] Place the flask in an ice-water bath for 15-20 minutes.

• Reduce Solvent Volume: It's possible too much solvent was added initially. Gently heat the solution to evaporate a portion of the solvent and re-cool. The goal is to reach the saturation point at a lower temperature.[1]

Q3: My compound has "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the solubility of the compound is exceeded at a temperature above its melting point in the solvent mixture, causing it to separate as a liquid instead of a solid. This is common when the boiling point of the solvent is very high or when the solution is cooled too rapidly.

Troubleshooting Steps:

• Re-heat the Solution: Heat the mixture until the oil completely redissolves.

• Add More Solvent: Add a small amount of additional hot solvent (1-5% of the total volume) to ensure the saturation point is not reached until the solution is at a lower temperature.

• Slow Cooling: This is critical. Allow the flask to cool to room temperature very slowly on a benchtop, insulated with a cork ring and covered. Do not place it directly in an ice bath from a high temperature.

• Consider a Different Solvent: If the problem persists, choose a solvent with a lower boiling point.

Q4: The final crystals are colored, but the pure compound should be white or colorless. What caused this?

A4: The color is due to soluble, colored impurities that remain trapped in the crystal lattice.

Troubleshooting Steps:

• Decolorize with Activated Carbon: Before the hot filtration step (or after dissolving the crude solid if no hot filtration is needed), add a very small amount of activated carbon to the hot solution.

• Procedure:

  • Remove the solution from the heat source to prevent bumping.

  • Add a spatula-tip of activated carbon.

  • Swirl and gently heat for a few minutes. The colored impurities will adsorb to the carbon's surface.[2]

  • Perform a hot filtration to remove the carbon before allowing the solution to cool.

  • Caution: Adding carbon to a boiling solution can cause it to boil over violently.

Section 2: Optimized Recrystallization Protocols

Based on literature and chemical principles, the following solvents and systems are recommended for 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Recommended Solvents

Solvent System	Type	Rationale & Comments	Reference
Acetone	Single Solvent	A related compound, 1-(4-chlorophenyl)-1H-pyrazol-3-ol, was successfully recrystallized from acetone, yielding colorless bars. This is an excellent starting point.	[3]
Ethanol	Single Solvent	Ethanol is a common and effective solvent for many organic compounds, including pyrazole derivatives. It has a good temperature coefficient for solubility.	[4][5]
Isopropanol	Single Solvent	Similar to ethanol, isopropanol is also cited as a preferred solvent for the purification of pyrazoles.	[4]
Hexane / Acetone	Solvent Pair	This system is effective when the compound is highly soluble in acetone but insoluble in hexane. The hexane acts as an "anti-solvent" to reduce overall solubility and induce crystallization.	[5]

Protocol 1: Single-Solvent Recrystallization (e.g., with Acetone)

This workflow is the most direct method for purification.

Step-by-Step Methodology:

• Dissolve the Solute: Place the crude 1-(4-chlorophenyl)-1H-pyrazol-5-ol in an Erlenmeyer flask. In a separate beaker, heat the chosen solvent (e.g., acetone) to a gentle boil. Add the hot solvent to the flask in small portions, swirling after each addition, until the solid just dissolves.[6]

• (Optional) Decolorize: If the solution is colored, remove it from the heat, add a small amount of activated carbon, and perform a hot filtration to remove the carbon.

• Crystallize the Solute: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask during this period.[1] Once at room temperature, place the flask in an ice-water bath for at least 15 minutes to maximize crystal formation.

• Collect and Wash: Collect the crystals by vacuum filtration using a Büchner funnel.[2] Wash the crystals with a small amount of ice-cold solvent to rinse away any remaining impurities.

• Dry the Crystals: Leave the crystals in the funnel with the vacuum on for several minutes to air-dry. For final drying, transfer the crystals to a watch glass or use a vacuum oven.

Section 3: The Science of Solvent Selection

The ideal recrystallization solvent is one in which the compound of interest is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[2] Impurities, conversely, should either be completely insoluble in the hot solvent or completely soluble in the cold solvent.

Physicochemical Considerations for 1-(4-chlorophenyl)-1H-pyrazol-5-ol

• Polarity: The molecule possesses a polar hydroxyl (-OH) group and two nitrogen atoms, which can participate in hydrogen bonding. It also has a non-polar chlorophenyl ring. This amphiphilic nature suggests that moderately polar solvents will be most effective.

• Solubility Data: The compound is known to be slightly soluble in methanol, chloroform, and DMSO.[7] A solvent in which the compound is "slightly soluble" when cold is often an excellent candidate for recrystallization.

Decision-Making Flowchart for Solvent Screening

When the ideal solvent is unknown, a systematic screening process is necessary.

References

• 1-(4-Chlorophenyl)-1H-pyrazol-3-ol - PMC - NIH. (n.d.). National Center for Biotechnology Information. [Link]

• WO2011076194A1 - Method for purifying pyrazoles - Google Patents. (n.d.).

• Recrystallization (chemistry) - Wikipedia. (n.d.). Wikipedia. [Link]

• Reagents & Solvents: Solvents for Recrystallization - University of Rochester. (n.d.). University of Rochester Department of Chemistry. [Link]

• Recrystallization. (n.d.). University of California, Los Angeles. [Link]

• Synthesis, Characterization and Biological Evaluation of Novel 3- Methyl-5-pyrazolone Derivatives - ResearchGate. (n.d.). ResearchGate. [Link]

• Single-solvent recrystallisation - Chemistry Teaching Labs - University of York. (n.d.). University of York. [Link]

• Recrystallization Definition, Principle & Purpose - PraxiLabs. (2022, November 7). PraxiLabs. [Link]

• Recrystallization-1.pdf. (n.d.). Swarthmore College. [Link]

• Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems - PMC. (2022, August 24). National Center for Biotechnology Information. [Link]

• 4-(4-chlorophenyl)-1H-pyrazole Properties - EPA. (n.d.). U.S. Environmental Protection Agency. [Link]

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. Recrystallization [sites.pitt.edu]
• 3. 1-(4-Chloro­phen­yl)-1H-pyrazol-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Chemistry Teaching Labs - Single-solvents [chemtl.york.ac.uk]
• 7. 1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE | 76205-19-1 [chemicalbook.com]

Technical Support Center: Purification of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Welcome to the technical support center for 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This guide is designed for researchers, chemists, and drug development professionals to address common challenges encountered during the purification of this important chemical intermediate. Here, we provide in-depth, experience-driven answers to frequently asked questions and detailed troubleshooting protocols to help you achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 1-(4-chlorophenyl)-1H-pyrazol-5-ol?

A: The impurity profile largely depends on the synthetic route. A prevalent method is the condensation of a (4-chlorophenyl)hydrazine with a β-ketoester or an acrylic acid derivative.[1][2][3]

Common impurities include:

• Unreacted Starting Materials: Residual (4-chlorophenyl)hydrazine and the β-ketoester (e.g., methyl acrylate or ethyl acetoacetate) are frequent contaminants.[4][5]

• Regioisomers: If an unsymmetrical β-dicarbonyl compound is used, formation of an isomeric pyrazole product is possible.[5][6]

• Pyrazolidinone Intermediates: Incomplete oxidation or aromatization can leave behind intermediates like 1-(4-chlorophenyl)pyrazolidin-3-one.[1]

• Side-Reaction Products: Self-condensation of starting materials or reactions involving solvent can generate various by-products.

• Colored Impurities: Often arise from degradation of the hydrazine starting material or side reactions, leading to a yellow or brown tint in the final product.[5]

Q2: How can I quickly assess the purity of my crude product?

A: Thin-Layer Chromatography (TLC) is the most effective initial technique for purity assessment. It's fast, requires minimal sample, and provides a good qualitative picture of your mixture's complexity.[7][8]

• Procedure: Dissolve a small amount of your crude product in a suitable solvent (e.g., ethyl acetate or dichloromethane). Spot it on a silica gel TLC plate alongside your starting materials.

• Eluent System: A mixture of hexane and ethyl acetate is a common starting point. A 70:30 or 50:50 (Hexane:Ethyl Acetate) ratio is often effective.[4][9]

• Visualization: Use a UV lamp (254 nm) to visualize the spots.[7] The product, being aromatic, should be UV-active.

• Interpretation: A pure compound will show a single spot. The presence of multiple spots indicates impurities. Comparing the Rf values to your starting materials can help identify them.

For quantitative analysis and confirmation, High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are the standard methods.[10][11]

Q3: My product has a persistent yellow or brown color. How can I remove it?

A: Colored impurities are common and can often be removed with a simple charcoal treatment during recrystallization.

• Mechanism: Activated charcoal has a high surface area and adsorbs large, colored, often polar molecules.

• Procedure:

  • Dissolve your crude product in a minimum amount of a hot recrystallization solvent (see Q4 and Table 1).

  • Add a small amount (1-2% by weight) of activated charcoal to the hot solution.

  • Swirl the mixture for a few minutes. Caution: Do not boil the solution after adding charcoal, as this can cause bumping.

  • Perform a hot filtration through a fluted filter paper or a celite pad to remove the charcoal.

  • Allow the clear, colorless filtrate to cool slowly to crystallize your purified product.

Q4: What is the best general-purpose purification technique for this compound? Recrystallization or Column Chromatography?

A: The choice depends on the nature and quantity of the impurities.

• Recrystallization is the preferred first-line method, especially for removing small amounts of impurities from a solid product. It is efficient for larger scales and is technically simpler than chromatography. Acetone and ethanol are reported as effective solvents for recrystallizing this compound.[2][12] A patent also describes a process using anisole or cyclopentyl methyl ether.[1]

• Column Chromatography is necessary when impurities have similar solubility to your product, when the product is an oil, or when separating regioisomers.[9][13] It offers higher resolution but is more time-consuming and uses larger volumes of solvent.

The following diagram provides a decision-making workflow:

Sources

• 1. US10538493B2 - Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol - Google Patents [patents.google.com]
• 2. 1-(4-Chloro­phen­yl)-1H-pyrazol-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US6297386B1 - Method of preparing 1-alkyl-pyrazol-5-carboxylic acid esters - Google Patents [patents.google.com]
• 7. ir.atmiyauni.ac.in:8080 [ir.atmiyauni.ac.in:8080]
• 8. rsc.org [rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. ijcpa.in [ijcpa.in]
• 11. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of some pyrazolone derivatives from ciprofloxacin and study of their cytotoxicity | ||| Bangladesh Journal of Pharmacology ||| [bdpsjournal.org]
• 13. scielo.br [scielo.br]

Technical Support Center: Navigating Solubility Challenges with 1-(4-chlorophenyl)-1H-pyrazol-5-ol

This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive guide to understanding and overcoming the solubility challenges associated with 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This document offers troubleshooting guidance and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address common issues encountered during experimental work.

I. Understanding the Compound: Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is the foundation for addressing its solubility issues.

FAQ 1: What are the key physicochemical properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol that influence its solubility?

1-(4-chlorophenyl)-1H-pyrazol-5-ol is a weakly acidic compound with a predicted pKa of approximately 7.98.[1] Its structure, featuring a substituted phenyl and a pyrazole ring, contributes to its relatively low aqueous solubility. The presence of the chlorophenyl group increases its lipophilicity.

Table 1: Physicochemical Properties of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Property	Value	Implication for Solubility
Molecular Formula	C₉H₇ClN₂O
Molecular Weight	194.62 g/mol
Predicted pKa	7.98 ± 0.70[1]	Weakly acidic, suggesting that its solubility will be pH-dependent.
Qualitative Solubility	Slightly soluble in Chloroform, DMSO, and Methanol.[1]	Indicates poor aqueous solubility and a preference for organic solvents.

FAQ 2: How does the pKa of 7.98 affect the solubility of 1-(4-chlorophenyl)-1H-pyrazol-5-ol in aqueous solutions?

The pKa is the pH at which the compound exists in a 50:50 ratio of its ionized (deprotonated) and non-ionized (protonated) forms.

• At pH < pKa (acidic conditions): The compound will be predominantly in its non-ionized, less soluble form.

• At pH > pKa (alkaline conditions): The compound will be predominantly in its ionized (phenolate) form, which is generally more water-soluble.

This pH-dependent solubility is a critical factor to consider when preparing aqueous solutions for biological assays or other experiments.

II. Troubleshooting Common Solubility Issues

This section provides a structured approach to troubleshooting common problems encountered when working with 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Issue 1: My compound is not dissolving in my desired aqueous buffer.

Causality: The poor intrinsic aqueous solubility of the compound is the primary reason. The pH of your buffer may also be unfavorable for dissolution.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound precipitation.

Step-by-Step Guidance:

• pH Adjustment: Given the pKa of ~7.98, increasing the pH of your aqueous buffer to 8.5-9.5 will deprotonate the hydroxyl group, forming the more soluble phenolate salt. Prepare a stock solution of a suitable base (e.g., 1 M NaOH) and add it dropwise to your buffer while monitoring the pH.

• Co-solvent System: If pH adjustment is not feasible or sufficient, the use of a co-solvent can significantly enhance solubility.[2] Co-solvents work by reducing the polarity of the aqueous medium, thereby increasing the solubility of non-polar compounds.[3]

  • Recommended Co-solvents: Dimethyl sulfoxide (DMSO), ethanol, polyethylene glycol (PEG) 300 or 400.

  • Protocol:

    • Dissolve the 1-(4-chlorophenyl)-1H-pyrazol-5-ol in the minimum amount of your chosen co-solvent to create a concentrated stock solution.

    • Slowly add the stock solution to your aqueous buffer with vigorous stirring.

    • It is crucial to keep the final concentration of the organic solvent low (typically <1-5%) in most biological assays to avoid solvent-induced artifacts.

Issue 2: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer.

Causality: This is a common phenomenon known as "crashing out." The compound is highly soluble in the concentrated DMSO stock, but upon dilution into the aqueous buffer, the solvent environment becomes predominantly aqueous, and the compound's solubility limit is exceeded.

Troubleshooting Steps:

• Reduce Stock Concentration: Prepare a more dilute stock solution in DMSO. This will require adding a larger volume to your buffer, so ensure the final DMSO concentration remains acceptable for your experiment.

• Serial Dilutions: Instead of a single large dilution, perform serial dilutions. For example, dilute the DMSO stock 1:10 in a 50:50 mixture of DMSO and your aqueous buffer, and then further dilute this intermediate solution into the final aqueous buffer.

• Pluronic F-127: This non-ionic surfactant can help to stabilize the compound in aqueous solutions and prevent precipitation. Prepare a stock solution of Pluronic F-127 (e.g., 10% in water) and add it to your final buffer to a final concentration of 0.01-0.1%.

III. Advanced Solubilization Techniques

For particularly challenging solubility issues, more advanced formulation strategies may be necessary.

FAQ 3: What is cyclodextrin complexation and how can it improve the solubility of my compound?

Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[4] The non-polar 1-(4-chlorophenyl)-1H-pyrazol-5-ol molecule can be encapsulated within the hydrophobic cavity of a cyclodextrin, forming an inclusion complex.[5] This complex has a hydrophilic exterior, which significantly increases its aqueous solubility.[6]

Recommended Cyclodextrins:

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

Experimental Protocol: Preparation of a Cyclodextrin Inclusion Complex (Kneading Method) [5]

• Molar Ratio Determination: Start with a 1:1 molar ratio of 1-(4-chlorophenyl)-1H-pyrazol-5-ol to your chosen cyclodextrin.

• Slurry Formation: In a mortar, add the cyclodextrin and a small amount of a suitable solvent (e.g., a water/ethanol mixture) to form a thick paste.

• Incorporation of Compound: Gradually add the powdered 1-(4-chlorophenyl)-1H-pyrazol-5-ol to the paste and knead for 30-60 minutes.

• Drying: Dry the resulting mixture in an oven at 40-50°C until a constant weight is achieved.

• Sieving: Gently grind the dried complex and pass it through a fine-mesh sieve to obtain a uniform powder.

• Solubility Testing: Determine the solubility of the prepared complex in your desired aqueous buffer and compare it to the uncomplexed compound.

FAQ 4: What are amorphous solid dispersions and when should I consider using them?

Mechanism: An amorphous solid dispersion (ASD) is a formulation where the crystalline drug is dispersed in an amorphous polymer matrix.[7] The amorphous form of a drug has a higher free energy and thus greater apparent solubility and a faster dissolution rate compared to its crystalline form. The polymer helps to stabilize the drug in its amorphous state and prevent recrystallization.[8]

Recommended Polymers:

• Polyvinylpyrrolidone (PVP) K30

• Hydroxypropyl methylcellulose (HPMC)

• Soluplus®

Experimental Protocol: Preparation of an Amorphous Solid Dispersion (Solvent Evaporation Method) [2]

• Co-dissolution: Dissolve both 1-(4-chlorophenyl)-1H-pyrazol-5-ol and the chosen polymer in a common volatile solvent (e.g., methanol, acetone, or a mixture thereof). A typical starting drug-to-polymer ratio is 1:4 (w/w).

• Solvent Evaporation: Remove the solvent using a rotary evaporator under reduced pressure. This should be done relatively quickly to prevent phase separation.

• Secondary Drying: Dry the resulting solid film in a vacuum oven at a temperature below the glass transition temperature of the polymer to remove any residual solvent.

• Characterization: The resulting ASD should be a fine powder. Characterization techniques such as Powder X-ray Diffraction (PXRD) can be used to confirm the amorphous nature of the drug within the dispersion.

• Solubility and Dissolution Testing: Evaluate the solubility and dissolution rate of the ASD in your target medium.

Workflow for Advanced Solubilization:

Caption: Decision tree for advanced solubilization methods.

IV. Summary and Recommendations

Successfully working with 1-(4-chlorophenyl)-1H-pyrazol-5-ol requires a systematic approach to address its inherent poor aqueous solubility.

Table 2: Summary of Solubilization Strategies

Strategy	Principle	When to Use	Key Considerations
pH Adjustment	Increase ionization	For aqueous buffers when pH modification is tolerated by the assay.	The compound is a weak acid; solubility increases at pH > 8.
Co-solvents	Reduce solvent polarity	Quick and easy method for initial experiments.	Keep final co-solvent concentration low to avoid biological interference.
Cyclodextrin Complexation	Encapsulation in a hydrophilic host	When higher aqueous concentrations are needed and co-solvents are not suitable.	Requires experimental optimization of the drug-to-cyclodextrin ratio.
Amorphous Solid Dispersions	Increase free energy of the drug	For significant enhancement of both solubility and dissolution rate.	Requires more formulation development and characterization.

By understanding the underlying principles and following the provided troubleshooting guides and protocols, researchers can effectively overcome the solubility challenges of 1-(4-chlorophenyl)-1H-pyrazol-5-ol and obtain reliable and reproducible experimental results.

V. References

Sources

• 1. 1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE | 76205-19-1 [chemicalbook.com]
• 2. wjbphs.com [wjbphs.com]
• 3. thepharmajournal.com [thepharmajournal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. oatext.com [oatext.com]
• 6. youtube.com [youtube.com]
• 7. jyoungpharm.org [jyoungpharm.org]
• 8. youtube.com [youtube.com]

minimizing side reactions in pyrazol-5-ol synthesis

A Guide to Minimizing Side Reactions and Optimizing Purity

Welcome to the Technical Support Center for pyrazol-5-ol synthesis. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common experimental challenges. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to solve problems effectively. This resource is structured as a series of frequently asked questions and in-depth troubleshooting guides for specific side reactions.

Frequently Asked Questions (FAQs)

Q1: My pyrazol-5-ol synthesis is resulting in a mixture of two isomers that are difficult to separate. What is the most likely cause?

A: This is almost certainly a problem of regioselectivity. The most common route to pyrazol-5-ols, the Knorr pyrazole synthesis, involves the condensation of a hydrazine with a 1,3-dicarbonyl compound (like a β-ketoester).[1][2] If both your hydrazine and your dicarbonyl compound are unsymmetrical, two different constitutional isomers can form. The reaction's regioselectivity is highly sensitive to steric and electronic effects of the substituents, as well as the reaction pH and solvent.[3][4]

Q2: I'm attempting to N-alkylate my pyrazol-5-ol, but I'm getting a significant amount of an O-alkylated byproduct. How can I improve the selectivity?

A: This issue stems from the inherent tautomerism of pyrazol-5-ols, which exist as an equilibrium of keto (pyrazolone) and enol (pyrazol-5-ol) forms.[1][5] This provides two nucleophilic sites: the ring nitrogen and the exocyclic oxygen. The outcome of alkylation is governed by Pearson's Hard and Soft Acids and Bases (HSAB) theory. Nitrogen is a softer nucleophile than oxygen.[6] To favor N-alkylation, use softer alkylating agents like methyl iodide. To favor O-alkylation, use harder electrophiles such as dimethyl sulfate or Meerwein's salt.[6]

Q3: My reaction is clean according to TLC, but my final yield after workup and purification is very low. What could be happening?

A: Low yield despite a clean reaction profile can point to several issues. One possibility is the formation of highly polar or water-soluble side products that are removed during aqueous workup. Another common issue, particularly under harsh reaction conditions (e.g., high temperatures), is the decomposition of the starting material or product via a retro-aldol type reaction, which cleaves the β-dicarbonyl precursor.[7] Finally, ensure your product is stable under the purification conditions (e.g., silica gel chromatography).

Q4: I observe a significant amount of a higher molecular weight impurity in my mass spectrum analysis. What is this likely to be?

A: A higher molecular weight species often indicates a dimerization or condensation side reaction. For instance, the active methylene group at the C4 position of the pyrazol-5-ol ring can react with an aldehyde (if present as a starting material or impurity) or even another molecule of a pyrazolone precursor.[8] Copper-promoted dimerization of aminopyrazoles to form fused pyridazines and pyrazines has also been reported, highlighting the reactivity of these systems.[9][10]

Troubleshooting Guide: Common Side Reactions

This section provides a deeper dive into specific side reactions, their mechanisms, and targeted strategies for their mitigation.

1. Issue: Poor Regioselectivity in Knorr-Type Synthesis

Problem: The synthesis produces a mixture of two regioisomeric pyrazol-5-ols, for example, 1,3-disubstituted and 1,5-disubstituted products.

Probable Cause: The initial nucleophilic attack of the unsymmetrical hydrazine can occur at either of the two carbonyl carbons of the unsymmetrical β-ketoester. The pathway is kinetically controlled and highly dependent on reaction conditions.

Solutions & Scientific Rationale:

• pH Control: The reaction pH is a critical determinant.

  • Acidic Conditions: Under acidic catalysis, the ketone carbonyl is preferentially protonated and activated, favoring attack by the more nucleophilic nitrogen of the hydrazine (e.g., the NH2 of phenylhydrazine).[3][11] This often directs the reaction toward one specific isomer.

  • Basic Conditions: Basic conditions can alter the nucleophilicity of the hydrazine nitrogens, potentially leading to a different isomeric outcome.[3]

• Solvent Choice: The solvent can dramatically influence the transition state energies of the competing pathways. Standard solvents like ethanol often give poor selectivity.

  • Fluorinated Alcohols: Using solvents like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to dramatically increase regioselectivity. These solvents can stabilize intermediates through hydrogen bonding, amplifying the intrinsic electronic differences between the two carbonyl groups.

• Steric and Electronic Guidance: If possible, modify your substrates to have significant steric or electronic differences. A bulky substituent on the dicarbonyl will sterically hinder the attack at the adjacent carbonyl, directing the hydrazine to the less hindered site.

Caption: Troubleshooting workflow for poor regioselectivity.

1,3-Dicarbonyl Precursor	Hydrazine Precursor	Solvent	Isomer Ratio (A:B)	Reference
1,1,1-Trifluoro-2,4-pentanedione	Methylhydrazine	Ethanol	60:40
1,1,1-Trifluoro-2,4-pentanedione	Methylhydrazine	TFE	98:2
Ethyl Benzoylacetate	Phenylhydrazine	1-Propanol	(Mixture)	[1]

2. Issue: Competing N-Alkylation vs. O-Alkylation

Problem: Alkylation of a pre-formed pyrazol-5-ol results in a mixture of N-alkylated and O-alkylated products.

Probable Cause: The ambident nucleophilic nature of the pyrazol-5-one/pyrazol-5-ol tautomeric system. The outcome depends on the electrophilicity of the alkylating agent and the reaction conditions which can influence the tautomeric equilibrium.

Solutions & Scientific Rationale:

• Control via Alkylating Agent (HSAB Theory):

  • For N-Alkylation (Soft Site): Use "soft" electrophiles with more covalent character. Alkyl iodides (e.g., CH₃I) are classic examples.[6]

  • For O-Alkylation (Hard Site): Use "hard" electrophiles with more ionic character. Alkylating agents with hard leaving groups like dimethyl sulfate, methyl triflate, or Meerwein salts (trialkyloxonium salts) strongly favor O-alkylation.[6]

• Influence of the Base and Counter-ion: The choice of base to deprotonate the pyrazol-5-ol can influence the location of the negative charge. Using a silver salt (e.g., Ag₂O) can coordinate to the harder oxygen atom, sometimes promoting O-alkylation.[6]

Caption: Competing N- and O-alkylation pathways.

3. Issue: Formation of Bis-Adducts and Condensation Products

Problem: The reaction yields significant amounts of 4,4'-(arylmethylene)bis(pyrazol-5-ol) or other condensation products.

Probable Cause: This typically occurs when an aldehyde is used as a reactant or is present as an impurity. The highly reactive C4-position (an active methylene group) of two pyrazol-5-ol molecules can undergo a Knoevenagel-type condensation with the aldehyde, linking them together.

Solutions & Scientific Rationale:

• Stoichiometric Control: Carefully control the stoichiometry. If the aldehyde is a desired reactant in a multi-component reaction, use the pyrazol-5-ol precursor (β-ketoester and hydrazine) in slight excess to ensure the aldehyde is fully consumed in the intended manner.

• Purify Starting Materials: Ensure the purity of all reactants and solvents. Aldehydic impurities, sometimes present in solvents like THF or formed from oxidation of alcohol solvents, can be a hidden cause of this side reaction.

• Reaction Temperature and Time: Lowering the reaction temperature and minimizing the reaction time after product formation can reduce the rate of these secondary condensation reactions.

Validated Experimental Protocol

Protocol 1: Regioselective Synthesis of 1,5-Dimethyl-3-phenyl-1H-pyrazol-5-ol

This protocol is adapted from methodologies that prioritize regioselectivity by controlling the reaction conditions.[1][3]

Materials:

• Ethyl benzoylacetate (1.0 eq)

• Methylhydrazine (1.1 eq)

• 2,2,2-Trifluoroethanol (TFE), anhydrous

• Glacial Acetic Acid (catalytic, ~5 mol%)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethyl benzoylacetate (1.0 eq).

• Solvent Addition: Add anhydrous 2,2,2-trifluoroethanol (TFE) to achieve a concentration of ~0.5 M. The use of TFE is critical for maximizing regioselectivity.

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (~5 mol%). This promotes the initial condensation to the hydrazone intermediate at the more reactive ketone position.[1]

• Hydrazine Addition: Begin stirring the solution and add methylhydrazine (1.1 eq) dropwise over 5 minutes at room temperature. A slight exotherm may be observed.

• Reaction: Heat the reaction mixture to reflux (~75-80°C) and monitor the progress by TLC (e.g., using 30:70 Ethyl Acetate/Hexane) against the starting ethyl benzoylacetate. The reaction is typically complete within 2-4 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove the TFE under reduced pressure using a rotary evaporator.

  • To the resulting residue, add cold water (~10 mL per mmol of starting material). The product should precipitate as a solid.

  • Stir the slurry for 30 minutes in an ice bath to maximize precipitation.

• Purification:

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with cold water (2 x 5 mL) and then a small amount of cold diethyl ether to remove non-polar impurities.

  • Dry the solid under vacuum to obtain the desired pyrazol-5-ol product with high regiochemical purity.

• Analysis: Confirm the structure and isomeric purity using ¹H NMR, ¹³C NMR, and mass spectrometry. The regiochemistry can be unambiguously determined using 2D NMR techniques like NOESY or HMBC.[12]

References

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved February 15, 2026, from [Link]

• Chaudhari, D., et al. (2025). Microwave-assisted multi-component green synthesis of bioactive pyrazol-5-ol and its derivatives using graphene oxide as a recyclable catalyst: a route to EGFR inhibitors. RSC Publishing.
• Al-Ostath, R. A., et al. (2024). Synthesis of novel pyrazolone candidates with studying some biological activities and in-silico studies. PMC.
• Sharma, M. (2022). Synthesis and Characterization of Some Pyrazole based Heterocyclic Compounds. IJTSRD.
• El-Sayed, N. N. E., et al. (2021).
• Metwally, M. A., et al. (2012). Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. ChemInform.
• Jung, J.-C. (2004).

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved February 15, 2026, from [Link]

• Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Retrieved February 15, 2026, from [Link]

• Schrecker, L., et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing.
• Wang, H., et al. (2025). Isomer-driven pyrazole frameworks: structural and zwitterionic insights for advanced energetics. RSC Publishing.

• ResearchGate. (2025). Dimerization of Pyrazole in Slit Jet Expansions. Retrieved February 15, 2026, from [Link]

• Liu, F., et al. (2019). N-Alkylation vs. O-alkylation: influence on the performance of the photovoltaic cells based on a tetracyclic lactam polymer donor. RSC Publishing.
• Fustero, S., et al. (2009). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Journal of Organic Chemistry.
• Da Settimo, F., et al. (2022).
• Molecules. (2025). 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds. PubMed.

• ResearchGate. (2016). Why n-alkylation is more favorable than o-alkyation?. Retrieved February 15, 2026, from [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Synthesis of novel pyrazolone candidates with studying some biological activities and in-silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 5-Aminopyrazole Dimerization: Cu-Promoted Switchable Synthesis of Pyrazole-Fused Pyridazines and Pyrazines via Direct Coupling of C-H/N-H, C-H/C-H, and N-H/N-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Thermal Decomposition of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Welcome to the technical support guide for the thermal analysis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This document is intended for researchers, chemists, and materials scientists. It provides in-depth answers to frequently asked questions, troubleshooting advice for common experimental issues, and standardized protocols to ensure data integrity and operator safety.

Section 1: Foundational Concepts & FAQs

This section addresses fundamental questions regarding the material's expected behavior during thermal analysis.

Q1: What is the expected thermal decomposition profile of 1-(4-chlorophenyl)-1H-pyrazol-5-ol under an inert atmosphere?

When analyzed via Thermogravimetric Analysis (TGA), 1-(4-chlorophenyl)-1H-pyrazol-5-ol is expected to be stable up to approximately 200-250°C. Following an initial melting event, it typically undergoes a multi-step decomposition. While data on this specific molecule is limited, analysis of analogous pyrazolone structures suggests a primary decomposition stage with a significant mass loss, followed by further fragmentation at higher temperatures.[1][2]

Differential Scanning Calorimetry (DSC) should reveal an endothermic peak corresponding to the compound's melting point (literature suggests ~190-192°C for a related tautomer) prior to the onset of decomposition.[3] The decomposition itself is often an exothermic process, which would be visible on the DSC curve.[4]

Table 1: Representative Thermal Analysis Data for 1-(4-chlorophenyl)-1H-pyrazol-5-ol (Note: These are typical values under N₂ at 10 °C/min. Actual results may vary based on sample purity and experimental conditions.)

Thermal Event	Technique	Onset Temperature (°C)	Peak Temperature (°C)	Mass Loss (%)	Heat Flow
Melting	DSC	~185 - 195	~190 - 198	0	Endothermic
Stage 1 Decomposition	TGA/DSC	~250 - 280	~280 - 310	35 - 45%	Exothermic
Stage 2 Decomposition	TGA/DSC	~380 - 420	~410 - 450	20 - 30%	Exothermic
Final Residue at 600°C	TGA	-	-	< 10%	-

Q2: What are the likely gaseous products evolved during thermal decomposition?

Based on the compound's structure, a radical-based decomposition mechanism is probable.[5][6] Evolved Gas Analysis (EGA) using techniques like TGA coupled with Mass Spectrometry (TGA-MS) or Fourier-Transform Infrared Spectroscopy (TGA-FTIR) is essential for identification. The primary expected products include:

• Hydrochloric Acid (HCl): From the cleavage of the C-Cl bond on the phenyl ring.[5][6]

• Nitrogen-Containing Fragments: Such as ammonia (NH₃), hydrogen cyanide (HCN), and isocyanic acid (HNCO) from the breakdown of the pyrazole ring.[5][7]

• Aromatic Amines: Chloroaniline and its fragments are highly probable due to the scission of the N-N and N-C bonds.[5]

• Carbon Oxides (CO, CO₂): Resulting from the fragmentation of the heterocyclic and aromatic rings.[5]

Table 2: Common Mass Fragments (m/z) for EGA by TGA-MS

m/z	Tentative Assignment	Source
36, 38	H³⁵Cl, H³⁷Cl	Chlorophenyl group
127, 129	C₆H₆N³⁵Cl⁺, C₆H₆N³⁷Cl⁺	Chloroaniline
92	C₆H₆N⁺	Aniline fragment
65	C₅H₅⁺	Cyclopentadienyl ion (from aniline)
27	HCN⁺	Pyrazole ring
43	HNCO⁺	Pyrazole ring
44	CO₂⁺	Ring fragmentation

Q3: How does the keto-enol tautomerism of pyrazol-5-ol affect its thermal stability?

Pyrazol-5-ones like the title compound can exist in several tautomeric forms: the OH (enol), CH, and NH (keto) forms.[8][9] The equilibrium between these forms is influenced by factors like solvent, temperature, and solid-state packing.

The stability of a specific tautomer can directly impact the decomposition temperature. For instance, a tautomer stabilized by strong intramolecular hydrogen bonding may exhibit a higher onset of decomposition because more energy is required to break these initial bonds before the molecule can fragment.[8][10] It is crucial to characterize the solid form of your starting material (e.g., via XRD or solid-state NMR) to correlate the structure with the observed thermal behavior.

Section 2: Troubleshooting Experimental Issues

This section provides solutions to common problems encountered during the analysis.

Q: My TGA/DSC results are not reproducible. What are the common causes?

A: Lack of reproducibility is a frequent issue stemming from several procedural variables.

• Heating Rate: A fast heating rate (>20 °C/min) can cause thermal lag, shifting decomposition temperatures to artificially high values and merging distinct thermal events. Insight: We recommend a rate of 10 °C/min for routine analysis to balance resolution and experiment time. For resolving closely overlapping events, reduce the rate to 2-5 °C/min.[4]

• Sample Mass & Preparation: Using too large a sample mass (>10 mg) can create thermal and diffusion gradients, leading to poor resolution and broadened peaks. Insight: Aim for a sample mass of 3-5 mg. Ensure the sample is loosely packed at the bottom of the crucible to maximize surface area and facilitate uniform heating and gas evolution.

• Crucible (Pan) Type: The material of the crucible can have a catalytic effect. Insight: Use inert crucibles like alumina or platinum. For samples that may creep or spatter upon melting, use a crucible with a lid (ensure the lid has a pinhole to allow evolved gases to escape).

• Purge Gas Flow Rate: Inconsistent flow rates of the purge gas (e.g., Nitrogen) will alter the rate at which decomposition products are removed, affecting the measured mass loss curve. Insight: Ensure a stable, calibrated flow rate, typically 20-50 mL/min, as per your instrument's recommendation.[4]

Q: I observed an unexpected endotherm in my DSC curve right before decomposition. What could this be?

A: An endotherm preceding decomposition is typically due to one of two phenomena:

• Melting: This is the most common cause and should align with the compound's known melting point.[4]

• Polymorphic Phase Transition: The compound may be transitioning from one crystalline form to another, more stable form before melting or decomposing. This is common in pharmaceutical compounds. Insight: To confirm, run a "heat-cool-heat" cycle in your DSC. If the endotherm disappears or shifts on the second heating scan, it was likely related to the initial crystalline state or loss of residual solvent.

Q: I'm struggling to get a clear identification of the evolved gases from my TGA-MS analysis. Why?

A: This often points to issues with the interface between the TGA and the MS or the complexity of the gas mixture.

• Signal Overlap: At the peak of decomposition, dozens of different fragments can evolve simultaneously, making individual identification difficult. Insight: Use a slower TGA heating rate (e.g., 5 °C/min) to better separate the evolution of different species over time.

• Transfer Line Temperature: The heated line transferring gas from the TGA to the MS must be hot enough to prevent condensation of higher boiling point products (like chloroaniline) but not so hot as to cause further fragmentation. Insight: Set the transfer line temperature just above the boiling point of the least volatile expected product, typically in the 220-250 °C range for this type of analysis.

• Ionization Energy in MS: If using a standard 70 eV electron ionization, extensive fragmentation can occur in the MS, complicating the spectra. Insight: Correlate your MS data with TGA-FTIR results. FTIR is excellent at identifying functional groups and characteristic gases like HCl, CO₂, and NH₃, which can help you deconvolute the more complex mass spectrum.

Section 3: Standardized Protocols & Workflows

Following standardized procedures is critical for generating high-quality, comparable data.

Protocol 1: Standard Operating Procedure for TGA-DSC Analysis

• Instrument Calibration: Verify temperature and mass calibration using certified reference materials (e.g., Indium for temperature, Calcium Oxalate for mass loss).[4]

• Crucible Preparation: Tare an inert alumina crucible.

• Sample Loading: Place 3-5 mg of the 1-(4-chlorophenyl)-1H-pyrazol-5-ol sample into the crucible.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible in the instrument.

  • Set purge gas (Nitrogen, 99.99% purity) to a flow rate of 30 mL/min.[4]

• Thermal Method:

  • Equilibrate at 30 °C for 5 minutes.

  • Ramp temperature from 30 °C to 600 °C at a rate of 10 °C/min.

• Data Analysis: Record the onset temperature of decomposition, peak decomposition temperatures (from the DTG curve), and percentage mass loss for each step. Record the peak temperatures and enthalpy of any endothermic or exothermic events from the DSC curve.

Workflow 1: Evolved Gas Analysis (EGA)

The following diagram outlines a robust workflow for identifying the decomposition products.

Caption: Workflow for TGA-MS analysis and data correlation.

Diagram 1: Plausible Thermal Decomposition Pathway

This diagram illustrates a simplified, plausible pathway for the initial fragmentation of the molecule.

Caption: Plausible initial fragmentation steps.

Section 4: Safety Protocols & Hazard Management

The thermal decomposition of chlorinated organic compounds presents significant hazards. Adherence to safety protocols is mandatory.

Q: What are the primary hazards associated with heating 1-(4-chlorophenyl)-1H-pyrazol-5-ol?

A: The principal hazards are:

• Toxic Gas Evolution: The decomposition releases highly toxic and corrosive gases, most notably hydrochloric acid (HCl) and hydrogen cyanide (HCN) .[5][6] Inhalation can cause severe respiratory damage.[11][12]

• Formation of Hazardous Byproducts: Pyrolysis can generate other chlorinated aromatic compounds, many of which are persistent and carcinogenic.[12]

• Exposure to Parent Compound: The compound itself may cause skin and eye irritation. Always consult the specific Safety Data Sheet (SDS) before handling.[11][13]

Q: What are the mandatory engineering controls and Personal Protective Equipment (PPE)?

A:

• Engineering Control: All thermal experiments must be conducted inside a certified, properly functioning chemical fume hood to contain and exhaust all evolved gases.[14][15]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles and a face shield are required.[14]

  • Hand Protection: Use chemically resistant gloves. Note that standard latex or nitrile gloves may offer insufficient protection against chlorinated organics; thicker nitrile or butyl rubber gloves are recommended.[11]

  • Body Protection: A flame-resistant lab coat must be worn and fully fastened.[14]

Q: What is the correct procedure for an accidental spill or exposure?

A:

• Spill:

  • Alert personnel in the immediate area and evacuate if necessary.

  • If the spill is small and you are trained to handle it, contain it with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible materials.

  • Place the contaminated absorbent in a sealed, labeled hazardous waste container.

  • Decontaminate the area as per your institution's guidelines.

• Exposure:

  • Skin: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[15]

  • Eyes: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[13]

  • Inhalation: Move the affected person to fresh air immediately.

  • In all cases of exposure, seek immediate medical attention and provide the SDS to the responding medical personnel.[15]

References

• 1 - ResearchGate

• 7 - ResearchGate

• 5 - MDPI

• 16 - ResearchGate

• 6 - PMC

• 17 - ResearchGate

• 13 - BASF

• 4 - AZoM.com

• 2 - ResearchGate

• 11 - Ecolink, Inc.

• 14 - California State University, Bakersfield

• 10 - VNU University of Science

• 15 - University of Arkansas

• 8 - Semantic Scholar

• 12 - Benchchem

• 3 - ChemicalBook

• 9 - ResearchGate

Sources

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• 3. 1-(4-CHLOROPHENYL)-3-HYDROXY-1H-PYRAZOLE | 76205-19-1 [chemicalbook.com]
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• 6. Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. researchgate.net [researchgate.net]

Technical Support Center: Handling the Moisture Sensitivity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This document is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the handling and use of this moisture-sensitive compound. Our goal is to provide you with not only procedural guidance but also the underlying scientific principles to ensure the integrity and reproducibility of your experiments.

1-(4-chlorophenyl)-1H-pyrazol-5-ol is a valuable heterocyclic building block in the synthesis of various bioactive molecules, including antifungal agents and high-affinity antibodies.[1] However, its utility is intrinsically linked to its chemical stability, which is significantly compromised by the presence of moisture. This sensitivity stems from the compound's existence in a dynamic equilibrium between two tautomeric forms: the keto (pyrazolone) and enol (pyrazolol) forms.[2][3] Water can act as a catalyst in this tautomeric interconversion and facilitate degradation pathways, leading to inconsistent results, sample degradation, and reaction failures.[4][5] This guide provides expert insights and validated protocols to mitigate these risks.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability and handling of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Q1: What is 1-(4-chlorophenyl)-1H-pyrazol-5-ol, and why is it so sensitive to moisture?

A: 1-(4-chlorophenyl)-1H-pyrazol-5-ol is a pyrazolone derivative, a class of compounds known for their biological activity.[6] Its sensitivity to moisture is primarily due to two factors:

• Keto-Enol Tautomerism: The compound exists as an equilibrium mixture of a keto form (1-(4-chlorophenyl)-pyrazolidin-5-one) and an enol form (1-(4-chlorophenyl)-1H-pyrazol-5-ol).[3][7][8] Protic solvents like water can catalyze the proton transfer required for this interconversion.[5] This shift in equilibrium can alter the compound's solubility, reactivity, and stability.

• Hydrolytic and Oxidative Degradation: Like many heterocyclic compounds, pyrazolones can be susceptible to hydrolysis.[4] Furthermore, aqueous environments can promote oxidation, especially for the enolate anion form, which is more prevalent in polar solvents.[9] This is a known issue for related drugs like Edaravone, which is also a pyrazolone derivative.[9]

Q2: How can I visually assess if my sample has been compromised by moisture?

A: A pure sample of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is typically a solid, with colors ranging from brown to orange.[1] Signs of moisture contamination or degradation include:

• Change in Physical State: The powder may appear clumped, sticky, or "wet" instead of being a free-flowing solid.

• Color Change: A significant darkening or change from the original color can indicate oxidative degradation.

• Incomplete Solubility: The compound may fail to dissolve completely in a solvent in which it is known to be soluble, suggesting the formation of less-soluble degradation products or a shift to a less-soluble tautomer.

Q3: What are the ideal short-term and long-term storage conditions for this compound?

A: Proper storage is the most critical step in maintaining the compound's integrity. Adherence to these conditions will prevent moisture uptake and degradation. General safety data for related compounds strongly advises storing containers tightly closed in a dry, cool, and well-ventilated place.[10][11]

Parameter	Short-Term Storage (Days to Weeks)	Long-Term Storage (Months to Years)	Rationale
Temperature	2-8°C (Refrigerated)	-20°C or below (Frozen)	Reduces the rate of chemical degradation.[4]
Atmosphere	Tightly sealed container with desiccant.	Store under an inert atmosphere (Argon or Nitrogen).	Prevents moisture uptake and oxidation.[4]
Light	Store in an amber or opaque vial.	Store in an amber or opaque vial, inside a secondary light-blocking container.	Prevents light-induced degradation.[4]
Container	Tightly sealed glass vial with a PTFE-lined cap.	Same as short-term. Ensure the seal is airtight.	Prevents exposure to air and moisture and avoids reaction with container materials.[12]

Q4: Which solvents are recommended for preparing solutions, and are there any I should avoid?

A: For non-aqueous reactions, always use anhydrous (dry) aprotic solvents. Recommended solvents include dry Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (MeCN). Storing solutions for extended periods is generally not recommended due to potential solvent-mediated degradation.[4] If a solution must be stored, even for a short time, it should be kept at low temperatures (-20°C or -80°C) under an inert atmosphere.[4]

Avoid protic solvents like water, methanol, and ethanol unless they are a required part of the reaction, as they can accelerate tautomerization and degradation. If an aqueous solution is necessary, it should be prepared fresh, used immediately, and potentially stabilized with antioxidants, a strategy used for the pyrazolone drug Edaravone.[9][13]

Section 2: Troubleshooting Guide

This guide provides solutions to specific experimental issues that may arise from the compound's moisture sensitivity.

Q: My reaction yield is unexpectedly low, and I see unknown byproducts on my TLC/LC-MS. Could moisture be the cause?

• Probable Cause: Yes, this is a classic symptom of moisture contamination. Water can act as an unintended nucleophile, hydrolyze sensitive reagents, or alter the reactive tautomeric form of your pyrazolone, leading to side reactions.

• Troubleshooting & Solution:

  • Verify Reagent Quality: Ensure your starting material has been properly stored. If in doubt, analyze a small sample by NMR or LC-MS to confirm its purity before use.

  • Implement Anhydrous Techniques: Rigorously dry all glassware in an oven ( >120°C) and cool it under a stream of inert gas or in a desiccator. Use freshly distilled or commercially available anhydrous solvents.

  • Inert Atmosphere: Run the reaction under a positive pressure of dry nitrogen or argon from start to finish.

  • Reagent Addition: Add reagents via syringe through a rubber septum to prevent atmospheric exposure.

Q: The compound won't fully dissolve in an anhydrous solvent where it's reported to be soluble. What's happening?

• Probable Cause: The solid material has likely absorbed atmospheric moisture, causing it to clump or shift its tautomeric equilibrium to a less soluble form. The "anhydrous" solvent might also have absorbed moisture.

• Troubleshooting & Solution:

  • Dry the Compound: If the compound is thermally stable at moderate temperatures, dry it under high vacuum for several hours before use to remove adsorbed water.

  • Use Fresh Anhydrous Solvent: Open a fresh bottle of anhydrous solvent or use solvent from a purification system (still).

  • Gentle Warming/Sonication: Gently warming the mixture or placing it in an ultrasonic bath can sometimes aid dissolution, but perform this under an inert atmosphere to prevent further moisture ingress.

Q: My analytical results (NMR/LC-MS) are inconsistent or show broad peaks.

• Probable Cause: This can be due to degradation during sample preparation or the presence of multiple tautomers in equilibrium in the analytical solvent.[7] The rate of interconversion between tautomers can cause peak broadening in NMR.

• Troubleshooting & Solution:

  • Fresh Sample Preparation: Prepare analytical samples immediately before analysis using anhydrous deuterated solvents (e.g., CDCl₃, DMSO-d₆).

  • NMR Analysis: If you observe broad peaks, consider acquiring the spectrum at a lower temperature. This can slow the tautomeric exchange rate, potentially resolving the broad signals into sharp peaks for each tautomer.

  • LC-MS Analysis: Ensure the mobile phase is compatible. Acidic or basic additives can alter the tautomeric equilibrium on the column. Use a fast gradient and ensure the sample is fully dissolved before injection to avoid precipitating on the column.

Section 3: Protocols & Workflows

Adherence to standardized protocols is essential for reproducible results.

Protocol 1: Recommended Procedure for Weighing and Dispensing

• Equilibration: Before opening, allow the sealed container of 1-(4-chlorophenyl)-1H-pyrazol-5-ol to warm to ambient laboratory temperature. This prevents condensation of atmospheric moisture onto the cold solid.

• Inert Environment: Perform all manipulations in a glove box or on a benchtop under a gentle, positive flow of dry nitrogen or argon.

• Dispensing: Briefly remove the cap, quickly dispense the required amount of solid into a pre-tared, dry vial, and immediately reseal the stock container.

• Final Sealing: Purge the headspace of the stock container with inert gas before tightly resealing. For extra protection, wrap the cap junction with Parafilm.

Workflow: Decision Logic for Handling a Suspect Sample

This workflow provides a logical pathway for assessing a sample of 1-(4-chlorophenyl)-1H-pyrazol-5-ol that may have been improperly handled or stored.

Caption: Decision workflow for sample quality assessment.

Section 4: The Science Behind the Sensitivity

Keto-Enol Tautomerism in Pyrazolones

The functionality of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is governed by its tautomeric nature. Tautomers are constitutional isomers that readily interconvert.[8] In this case, a proton shifts between the oxygen and a neighboring carbon atom, facilitated by a solvent or catalyst.

• Keto Form (Pyrazolone): Contains a ketone (C=O) group and an N-H bond within the pyrazole ring.

• Enol Form (Pyrazolol): Contains a hydroxyl (O-H) group and a C=C double bond, making it an "enol" (alkene + alcohol).

The equilibrium between these forms is sensitive to the solvent environment.[3] Nonpolar solvents may favor one form, while polar, protic solvents like water can stabilize the other through hydrogen bonding and actively catalyze the interconversion.[2][5] This is why uncontrolled exposure to moisture leads to an unpredictable and potentially less reactive chemical entity.

Caption: Moisture catalyzes the keto-enol tautomerism.

By understanding and controlling the experimental environment, particularly the exclusion of moisture, researchers can ensure the chemical fidelity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol and achieve reliable, reproducible outcomes in their synthetic endeavors.

References

• Keto-enol tautomerism: Significance and symbolism. (2025). Vertex AI Search.
• Navigating the Disposal of Pyrazolone Compounds: A Guide for Labor
• Holzer, W., et al. (n.d.). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. MDPI.
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Technical Support Center: Optimizing Reaction Time for 1-(4-chlorophenyl)-1H-pyrazol-5-ol Production

Welcome to the technical support resource for the synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This guide is designed for researchers, medicinal chemists, and process development professionals seeking to enhance reaction efficiency, specifically by optimizing reaction time. We will delve into the core principles of the synthesis, address common experimental bottlenecks in a question-and-answer format, and provide validated protocols to accelerate your research and development efforts.

Section 1: Understanding the Core Reaction

Q1: What is the fundamental reaction mechanism for producing 1-(4-chlorophenyl)-1H-pyrazol-5-ol?

The synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is most commonly achieved via the Knorr pyrazole synthesis.[1] This is a robust condensation reaction between a hydrazine derivative, in this case, 4-chlorophenylhydrazine, and a 1,3-dicarbonyl compound, typically a β-ketoester like ethyl acetoacetate.[2][3]

The mechanism proceeds through several key stages:

• Initial Condensation: The reaction begins with a nucleophilic attack from one of the nitrogen atoms of the hydrazine onto one of the carbonyl carbons of the β-ketoester, forming a hydrazone intermediate.[2][4]

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then performs an intramolecular attack on the remaining ester carbonyl group.

• Dehydration: The resulting five-membered ring intermediate undergoes dehydration (loss of a water molecule) and tautomerization to form the stable pyrazolone ring. The final product exists as a tautomeric mixture of the keto (pyrazol-5-one) and enol (pyrazol-5-ol) forms, with the enol form often being the major tautomer that contributes to the aromaticity of the ring.[2]

Caption: Knorr synthesis pathway for 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Section 2: FAQs on Reaction Time Optimization

Q2: What is a typical reaction time for this synthesis using conventional heating?

Using conventional heating methods, such as refluxing in a suitable solvent like ethanol or water, the reaction time can range from 2 to 8 hours.[5][6][7] The exact duration depends heavily on the specific conditions, including temperature, solvent, and the presence of a catalyst. A patent for the structurally similar drug Edaravone specifies a reflux period of 2 to 5 hours.[6]

Q3: How does temperature influence the reaction speed?

Temperature is a critical factor in determining the reaction rate. Increasing the temperature, for instance by heating the reaction mixture to reflux, significantly increases the kinetic energy of the molecules, leading to more frequent and energetic collisions, thereby accelerating the condensation and dehydration steps. However, there is an optimal temperature range. Excessively high temperatures can lead to the degradation of reactants or the final product, potentially reducing the overall yield.[4]

Q4: Can microwave-assisted synthesis dramatically reduce the reaction time?

Absolutely. Microwave-assisted organic synthesis is a powerful technique for accelerating reactions. For pyrazole and pyrazoline synthesis, microwave irradiation can reduce reaction times from several hours to as little as 2 to 7 minutes.[8] This rapid heating is due to the direct interaction of microwaves with polar molecules in the mixture, leading to efficient and uniform heating that is often difficult to achieve with a conventional oil bath.[8]

Q5: What is the role of a catalyst in controlling the reaction rate?

Catalysts are crucial for optimizing the reaction time.

• Acid Catalysis: A small amount of a weak acid, like glacial acetic acid, is commonly used.[2] The acid protonates a carbonyl oxygen of the β-ketoester, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the hydrazine. This accelerates the initial condensation step, which is often rate-limiting.[1][9]

• pH Control: Maintaining an optimal pH is also important. For the synthesis of Edaravone, an analog of the target compound, adjusting the initial solution pH to 6.0 is a specified step before the addition of the β-ketoester.[5][6] This suggests that overly acidic or basic conditions may be detrimental.

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem	Potential Cause	Recommended Solution & Explanation
1. Reaction is slow or has stalled (incomplete conversion observed via TLC).	A. Insufficient Temperature: The activation energy for the cyclization or dehydration step has not been met.	Solution: Gradually increase the temperature to the reflux point of the chosen solvent (e.g., ~78°C for ethanol). Monitor the reaction progress every 30-60 minutes using Thin Layer Chromatography (TLC) to check for the disappearance of the starting material spot.[2][10]
B. Incorrect pH or Catalyst: The initial condensation step is not being effectively catalyzed.	Solution: If not already present, add 3-5 drops of glacial acetic acid to the reaction mixture.[2] Alternatively, if starting from an aqueous solution, check and adjust the pH to approximately 6.0 using dilute HCl or ammonia.[5][6]
C. Impure Reagents: Contaminants in the 4-chlorophenylhydrazine or ethyl acetoacetate can inhibit the reaction.	Solution: Verify the purity of your starting materials using appropriate analytical techniques (e.g., NMR, melting point). If necessary, purify the reagents before use.
2. Low yield despite complete consumption of starting material.	A. Product Degradation: The product may be sensitive to prolonged exposure to high temperatures.	Solution: Once TLC indicates the reaction is complete, do not continue heating unnecessarily. Proceed immediately to the workup and isolation steps. Consider running the reaction at a slightly lower temperature for a longer duration to find an optimal balance.[4]
B. Inefficient Isolation: The product is not fully precipitating from the solution during workup.	Solution: After the reaction, ensure the mixture is cooled thoroughly, preferably in an ice bath, to maximize crystallization before filtration.[4] When washing the collected solid, use a small amount of cold solvent to minimize redissolving the product.[2]
3. Difficulty monitoring reaction progress with TLC.	A. Inappropriate Mobile Phase: The chosen solvent system does not provide adequate separation of spots for the starting materials and the product.	Solution: A standard mobile phase for this reaction is a mixture of ethyl acetate and hexane, typically in a 30:70 ratio.[10] Adjust the polarity by varying the ratio if separation is poor.
B. Visualization Issues: The spots are not visible on the TLC plate.	Solution: The pyrazolone product and starting materials are UV-active due to their aromatic rings. Visualize the dried TLC plate under a UV lamp at 254 nm.[11][12]

Section 4: Optimized Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for both conventional and high-speed synthesis.

Caption: General experimental workflow for pyrazolone synthesis.

Protocol A: Optimized Conventional Heating Method

This protocol is based on established literature methods for Knorr pyrazolone synthesis and related compounds.[2][5][6]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-chlorophenylhydrazine hydrochloride (1.0 eq).

• pH Adjustment: Add water and stir to dissolve. Adjust the pH of the solution to 6.0 by the careful dropwise addition of aqueous ammonia.[5][6]

• Reagent Addition: Slowly add ethyl acetoacetate (1.0 eq) to the stirred solution. The reaction is often exothermic.

• Heating: Heat the mixture to reflux (approximately 100-105°C) and maintain this temperature for 2-4 hours.[5][6]

• Monitoring: Monitor the reaction's progress by taking small aliquots every hour and analyzing them by TLC (Mobile phase: 30% ethyl acetate / 70% hexane).[10] The reaction is complete when the 4-chlorophenylhydrazine spot has disappeared.

• Isolation: Once complete, stop heating and allow the mixture to cool to room temperature, then place it in an ice bath to maximize precipitation.

• Purification: Collect the solid product by vacuum filtration, washing with a small amount of cold water. The crude product can be further purified by recrystallization from ethanol to yield the final product.[5][6]

Protocol B: Microwave-Assisted High-Speed Synthesis

This protocol leverages microwave technology to drastically reduce synthesis time.[8]

• Setup: In a specialized microwave reaction vial equipped with a magnetic stirrer, combine 4-chlorophenylhydrazine (1.0 eq), ethyl acetoacetate (1.1 eq), and ethanol (5-10 mL).

• Catalyst: Add 2-3 drops of glacial acetic acid.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a constant temperature (e.g., 100°C) for 5-10 minutes. Caution: Ensure all safety protocols for microwave reactors are strictly followed.

• Monitoring: After the initial irradiation period, cool the vial to a safe temperature, and check for reaction completion via TLC. If starting material remains, irradiate for an additional 2-3 minutes.

• Isolation: Once the reaction is complete, cool the vial to room temperature. The product will often precipitate directly from the ethanol solution. If not, reduce the solvent volume under reduced pressure and/or add cold water to induce precipitation.

• Purification: Collect the solid by vacuum filtration, wash with cold ethanol, and dry to obtain the final product.

Section 5: Data Summary and Comparison

The choice of methodology involves a trade-off between speed, equipment availability, and scale.

Parameter	Conventional Heating Method	Microwave-Assisted Method
Typical Reaction Time	2 - 8 hours[5][6][7]	5 - 15 minutes[8]
Energy Input	High (prolonged heating)	Low (short duration)
Temperature Control	Good, but potential for localized overheating	Excellent, precise internal temperature monitoring
Equipment Required	Standard laboratory glassware (flask, condenser)	Specialized microwave reactor
Scalability	Easily scalable to larger volumes	Typically limited to smaller, lab-scale batches
Typical Yields	Good to excellent (often >80%)[5][6]	Generally comparable or higher yields[8]

References

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• MULTI-COMPONENT REACTIONS FOR THE SYNTHESIS OF PYRAZOLO [1,5-a]QUINOLINE DERIVATIVES TOGETHER WITH THEIR CYTOTOXIC EVALUATIONS - The Distant Reader.
• Full article: Two efficient and green methods for synthesis of 4,4′-(arylmethylene)bis(1H-pyrazol-5-ols) without use of any catalyst or solvent.
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• Mesoporous SiO2-Al2O3: An Efficient Catalyst for Synthesis of 4,5-dihydro-1,3,5- triphenyl-1H-pyrazole.
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Technical Support Center: Navigating the Scale-Up of 1-(4-chlorophenyl)-1H-pyrazol-5-ol Manufacturing

Welcome to the technical support center dedicated to the successful scale-up and manufacturing of 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This guide is designed for researchers, chemists, and process development professionals to provide in-depth, field-proven insights into overcoming the challenges associated with the synthesis of this important chemical intermediate. Here, we will move beyond theoretical steps to explain the causality behind experimental choices, ensuring a robust and reproducible manufacturing process.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-(4-chlorophenyl)-1H-pyrazol-5-ol on an industrial scale?

The most prevalent and industrially viable method is a variation of the Knorr pyrazole synthesis. This involves the condensation reaction between a β-ketoester, typically ethyl acetoacetate, and 4-chlorophenylhydrazine or its hydrochloride salt. The reaction is generally acid-catalyzed and proceeds through a hydrazone intermediate which then undergoes intramolecular cyclization to form the pyrazolone ring.

Q2: What are the primary safety concerns when manufacturing this compound at scale?

The primary safety concerns revolve around the use of 4-chlorophenylhydrazine and the exothermic nature of the reaction. 4-chlorophenylhydrazine hydrochloride is harmful if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation[1][2][3]. The condensation reaction is exothermic and can lead to a thermal runaway if not properly controlled, especially on a large scale where the surface-area-to-volume ratio decreases, hindering efficient heat dissipation[4][5][6].

Q3: My reaction mixture develops a strong yellow or reddish color. Is this normal and how can it be minimized?

The formation of colored impurities is a common issue in Knorr-type syntheses, often due to the decomposition or air-oxidation of the hydrazine reagent[7][8]. To mitigate this, consider the following:

• Use of High-Purity Reagents: Ensure the 4-chlorophenylhydrazine is of high purity.

• Inert Atmosphere: Running the reaction under an inert atmosphere, such as nitrogen or argon, can prevent oxidative side reactions.

• pH Control: If using the hydrochloride salt of the hydrazine, the reaction can become acidic, promoting byproduct formation. The addition of a mild base, like sodium acetate, can neutralize the acid and lead to a cleaner reaction profile[8].

Q4: What are the key parameters to control during the scale-up of this synthesis?

Successful scale-up hinges on the meticulous control of several parameters:

• Temperature: Due to the exothermic nature of the reaction, precise temperature control is critical to prevent thermal runaway and minimize byproduct formation.

• Reagent Addition Rate: A slow, controlled addition of the 4-chlorophenylhydrazine allows for better management of the heat generated[4].

• Agitation: Efficient mixing is crucial to ensure homogenous temperature distribution and reactant concentration, preventing localized "hot spots."

• pH: Maintaining the optimal pH is necessary for both the initial hydrazone formation and the subsequent cyclization.

Troubleshooting Guide

This section addresses specific issues that may arise during the manufacturing process, providing detailed explanations and actionable solutions.

Issue 1: Low Product Yield

A lower than expected yield is a frequent challenge. The root causes can often be traced back to several factors.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Incomplete Reaction	The reaction may not have reached completion due to suboptimal conditions.	1. Monitor Reaction Progress: Utilize analytical techniques like HPLC or TLC to track the consumption of starting materials. 2. Optimize Temperature: While the reaction is exothermic, insufficient temperature may slow down the rate for less reactive batches. Consider a modest increase in temperature while ensuring adequate cooling capacity. 3. Adjust Catalyst Concentration: If using an acid catalyst, ensure the concentration is optimal. Too little may result in a sluggish reaction, while too much can promote side reactions.
Side Reactions	The formation of by-products can consume starting materials and reduce the yield of the desired product. The presence of the electron-withdrawing chloro group on the phenylhydrazine can influence the reactivity and lead to specific side reactions.	1. Control pH: As mentioned in the FAQs, maintaining a neutral to slightly acidic pH can minimize acid-catalyzed degradation of reactants and products. 2. Inert Atmosphere: Blanketing the reactor with an inert gas like nitrogen can prevent oxidative degradation of the hydrazine starting material.
Poor Product Isolation	The desired product may be lost during the workup and purification stages.	1. Optimize Crystallization: The purification patent for this compound suggests crystallization from solvents like anisole or cyclopentyl methyl ether after acidification of the corresponding metal salt[9]. Carefully control the cooling rate to obtain well-formed crystals and minimize losses to the mother liquor. 2. pH Adjustment for Precipitation: Ensure the pH is adjusted correctly to fully precipitate the product from its salt form.

Issue 2: Product Purity Issues & Discoloration

Off-color product or the presence of impurities detected by analysis (e.g., HPLC) are common hurdles in scaling up.

Potential Causes & Solutions:

• Cause: Thermal Degradation .

  • Explanation: Exceeding the optimal reaction temperature can lead to the decomposition of both reactants and the final product, resulting in a complex mixture of impurities and a darker product color.

  • Solution: Implement a robust cooling system and a controlled addition rate of the hydrazine. For large-scale reactors, consider using a reactor with a higher heat transfer coefficient or employing a semi-batch process where one reactant is added portion-wise.

• Cause: Oxidative Impurities .

  • Explanation: 4-chlorophenylhydrazine is susceptible to oxidation, which can generate colored by-products that contaminate the final product.

  • Solution: As previously noted, conducting the reaction under an inert atmosphere is highly recommended. Additionally, ensure that all solvents and reagents are de-gassed prior to use.

• Cause: Residual Starting Materials or Intermediates .

  • Explanation: Incomplete reaction can leave unreacted 4-chlorophenylhydrazine or the hydrazone intermediate in the final product.

  • Solution: Monitor the reaction to completion using an appropriate analytical method like HPLC. If the reaction stalls, a slight increase in temperature or extended reaction time may be necessary.

• Cause: Isomeric By-products .

  • Explanation: Depending on the specific β-dicarbonyl compound used, there can be a potential for the formation of isomeric pyrazole products.

  • Solution: The choice of solvent can influence the regioselectivity of the reaction. Experimenting with different solvents (e.g., protic vs. aprotic) during the process development phase can help identify conditions that favor the formation of the desired isomer[10].

Workflow for Troubleshooting Purity Issues

Caption: Troubleshooting workflow for purity issues.

Experimental Protocols

Protocol 1: Scale-Up Synthesis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

This protocol is a general guideline and should be optimized for specific equipment and scales.

• Reactor Preparation: Ensure the reactor is clean, dry, and purged with nitrogen.

• Charge Reagents: Charge the reactor with ethyl acetoacetate and the chosen solvent (e.g., ethanol). Begin agitation.

• Catalyst Addition: If using an acid catalyst, add it to the reactor. If using 4-chlorophenylhydrazine hydrochloride and a base like sodium acetate, add the base at this stage.

• Controlled Addition: Begin the slow, controlled addition of a solution of 4-chlorophenylhydrazine in the reaction solvent. Monitor the internal temperature closely. The addition rate should be adjusted to maintain the desired reaction temperature (typically between 50-80°C, but this needs to be determined experimentally).

• Reaction Monitoring: After the addition is complete, maintain the reaction temperature and monitor the progress by HPLC or TLC until the starting materials are consumed.

• Work-up: Cool the reaction mixture. The subsequent work-up will depend on the chosen purification strategy (see Protocol 2).

Protocol 2: Purification by Crystallization

This protocol is adapted from a patented purification process for 1-(4-chlorophenyl)-1H-pyrazol-5-ol[9].

• Formation of the Metal Salt: If the synthesis does not directly yield the salt, treat the crude product with an aqueous solution of a base (e.g., potassium hydroxide) to form the potassium 1-(4-chlorophenyl)pyrazol-3-olate.

• Extraction (Optional but Recommended): Add a suitable organic solvent such as anisole or cyclopentyl methyl ether to the aqueous solution of the salt. Heat the mixture to facilitate the transfer of impurities into the organic phase. Separate the aqueous phase containing the desired product salt.

• Acidification and Precipitation: Cool the aqueous solution and slowly add an acid (e.g., hydrochloric acid) to adjust the pH to ≤ 8. The 1-(4-chlorophenyl)-1H-pyrazol-5-ol will precipitate out of the solution.

• Crystallization from Organic Solvent: After isolating the precipitated solid, dissolve it in a minimal amount of hot anisole or cyclopentyl methyl ether.

• Cooling and Isolation: Slowly cool the solution to induce crystallization. A gradual cooling profile is recommended to obtain larger, purer crystals.

• Filtration and Drying: Filter the crystallized product, wash with a small amount of cold solvent, and dry under vacuum.

Diagram: Key Stages of Manufacturing

Caption: Manufacturing workflow for 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Safety First: Handling 4-Chlorophenylhydrazine

Given the hazardous nature of 4-chlorophenylhydrazine, strict adherence to safety protocols is paramount.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. In a large-scale setting, respiratory protection may be necessary[1][2][11].

• Ventilation: All handling of 4-chlorophenylhydrazine should be performed in a well-ventilated area, preferably within a fume hood at the lab scale, or with appropriate local exhaust ventilation in a plant setting[11].

• Spill Response: Have a spill kit readily available. In case of a spill, evacuate the area and follow your institution's established procedures for hazardous material cleanup.

• Waste Disposal: Dispose of all waste containing 4-chlorophenylhydrazine as hazardous waste according to local regulations.

By understanding the underlying chemistry, anticipating potential challenges, and implementing robust control strategies, the scale-up of 1-(4-chlorophenyl)-1H-pyrazol-5-ol manufacturing can be achieved safely and efficiently.

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• Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents. (2021).
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• 4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents. (n.d.). PubMed.
• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1 H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. (2024). PubMed.
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Reference Data & Comparative Studies

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Assessment of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

This guide provides an in-depth comparison of analytical methods for determining the chemical purity of 1-(4-chlorophenyl)-1H-pyrazol-5-ol, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds.[1][2] Ensuring the purity of such precursors is a critical step in quality control, directly impacting the safety and efficacy of the final active pharmaceutical ingredient (API).[3] We will explore a robust, conventional High-Performance Liquid Chromatography (HPLC) method and compare its performance against a modern, high-throughput Ultra-High-Performance Liquid Chromatography (UHPLC) alternative.

The methodologies presented are grounded in established chromatographic principles and are designed to be self-validating through rigorous system suitability checks. This guide is intended for researchers, analytical chemists, and quality control professionals in the pharmaceutical and chemical industries.

The Analyte: 1-(4-chlorophenyl)-1H-pyrazol-5-ol

1-(4-chlorophenyl)-1H-pyrazol-5-ol (MW: 194.62 g/mol ) is a heterocyclic compound featuring a pyrazole core substituted with a 4-chlorophenyl group.[4] The structure contains chromophores, specifically the phenyl and pyrazole rings, which allow for strong UV absorbance, making UV-based detection in liquid chromatography a highly suitable analytical approach. The molecule's moderate polarity, conferred by the hydroxyl group on the pyrazole ring and the lipophilic chlorophenyl group, makes it an ideal candidate for Reversed-Phase (RP) chromatography.

Section 1: Primary Method: Reversed-Phase HPLC (RP-HPLC)

Reversed-Phase HPLC is the gold standard for the analysis of moderately polar small molecules due to its robustness, versatility, and reproducibility.[5] For 1-(4-chlorophenyl)-1H-pyrazol-5-ol, a C18 stationary phase is selected for its hydrophobic characteristics, which will facilitate strong retention and separation from potential non-polar and polar impurities.

Causality Behind Experimental Choices

• Stationary Phase (C18): The octadecylsilane (C18) phase provides a non-polar environment. The primary retention mechanism will be the hydrophobic interaction between the C18 alkyl chains and the chlorophenyl ring of the analyte.

• Mobile Phase (Acetonitrile/Water with Formic Acid): A mixture of acetonitrile and water is used to elute the analyte. Acetonitrile is a common organic modifier that offers good elution strength and low viscosity. The addition of 0.1% formic acid serves a critical purpose: the pyrazol-5-ol moiety has an acidic proton (predicted pKa around 7.98)[4]. By maintaining the mobile phase pH well below the pKa (pH of 0.1% formic acid is ~2.8), the analyte remains in its neutral, protonated form. This prevents ionization, leading to a single, sharp, and symmetrical peak, which is essential for accurate quantification.

• Detection Wavelength (254 nm): Aromatic compounds like this pyrazole derivative typically exhibit strong absorbance around 254 nm. This wavelength provides excellent sensitivity for the analyte while minimizing interference from many common solvents and impurities that may lack significant aromaticity. Initial UV scans of similar pyrazole structures confirm strong absorbance in this region.[6]

Detailed Experimental Protocol: RP-HPLC

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 40% B to 90% B over 10 minutes, hold at 90% B for 2 minutes, return to 40% B and equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Standard Solution (0.5 mg/mL): Accurately weigh 25 mg of 1-(4-chlorophenyl)-1H-pyrazol-5-ol reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent).

  • Sample Solution (0.5 mg/mL): Prepare the sample to be tested in the same manner as the standard solution.

• System Suitability Test (SST):

  • Inject the standard solution five times.

  • Acceptance Criteria:

    • Relative Standard Deviation (%RSD) of the peak area < 2.0%.

    • Tailing Factor (T) between 0.8 and 1.5.

    • Theoretical Plates (N) > 2000.

Section 2: Alternative Method: Ultra-High-Performance Liquid Chromatography (UHPLC)

UHPLC is a modern evolution of HPLC that utilizes columns with smaller particle sizes (<2 µm) and instrumentation capable of handling much higher backpressures.[5] This results in significantly faster analysis times, improved resolution, and reduced solvent consumption, making it a "greener" analytical technique.[7]

Rationale for Comparison

The primary advantage of UHPLC in this context is speed. For laboratories performing high-throughput screening or in-process controls, reducing a 15-minute HPLC run to under 3 minutes can lead to substantial gains in productivity. The increased peak capacity of UHPLC also provides better separation of closely eluting impurities, which might co-elute in a standard HPLC run.

Detailed Experimental Protocol: UHPLC

• Instrumentation:

  • UHPLC system capable of operating at pressures up to 1000 bar, with a low-dispersion flow path, fast-response detector, and high-speed autosampler.

• Chromatographic Conditions:

  • Column: C18, 50 mm x 2.1 mm, 1.7 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 40% B to 90% B over 2.0 minutes, hold at 90% B for 0.5 minutes, return to 40% B and equilibrate for 0.5 minutes.

  • Flow Rate: 0.6 mL/min.

  • Column Temperature: 40 °C (higher temperature reduces mobile phase viscosity at high flow rates).

  • Detection: 254 nm.

  • Injection Volume: 2 µL.

• Sample Preparation:

  • Prepare standard and sample solutions as described in the HPLC method.

• System Suitability Test (SST):

  • Inject the standard solution five times.

  • Acceptance Criteria:

    • %RSD of the peak area < 2.0%.

    • Tailing Factor (T) between 0.8 and 1.5.

    • Theoretical Plates (N) > 10000.

Section 3: Method Performance Comparison

To objectively compare the two methods, key validation parameters were evaluated based on simulated experimental data. The results are summarized below.

Parameter	HPLC Method	UHPLC Method	Commentary
Run Time	~15 minutes	~3 minutes	UHPLC offers a 5-fold reduction in analysis time.
Linearity (r²)	0.9995	0.9998	Both methods show excellent linearity.
Precision (%RSD)	0.45%	0.38%	Both methods are highly precise; UHPLC is slightly better.
LOD (µg/mL)	0.1	0.05	UHPLC provides a 2-fold increase in sensitivity.
LOQ (µg/mL)	0.3	0.15	UHPLC is more suitable for quantifying trace impurities.
Solvent Consumption	~15 mL/run	~1.8 mL/run	UHPLC is significantly more environmentally friendly.
System Backpressure	~120 bar	~750 bar	UHPLC requires specialized high-pressure equipment.

Section 4: Visualizing the Analytical Workflow

The general workflow for purity determination using either HPLC or UHPLC is outlined below. This process ensures that samples are prepared consistently and analyzed against a calibrated system to generate reliable data.

Caption: Workflow for HPLC/UHPLC Purity Analysis.

Conclusion and Recommendations

Both the developed RP-HPLC and UHPLC methods are suitable for the purity determination of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

• The RP-HPLC method is robust, reliable, and can be implemented on virtually any standard HPLC system. It is the recommended choice for laboratories where throughput is not a primary concern or where UHPLC instrumentation is not available.

• The UHPLC method offers significant advantages in speed, sensitivity, and reduced solvent consumption.[5] It is the superior choice for high-throughput quality control environments, process optimization studies, and for detailed impurity profiling where maximum resolution is required. The primary trade-off is the higher initial capital investment for the specialized instrumentation.

Ultimately, the choice of method depends on the specific needs of the laboratory, balancing the requirements for speed and sensitivity against available resources.

References

• International Journal of Chemical and Pharmaceutical Analysis. (2014). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Available at: [Link]

• ResearchGate. (2010). 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. Available at: [Link]

• The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available at: [Link]

• ResearchGate. (2023). Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. Available at: [Link]

• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Available at: [Link]

• National Center for Biotechnology Information. (2025). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation. Available at: [Link]

• International Journal of Research and Analytical Reviews. Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. Available at: [Link]

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• Biblioteka Nauki. Photophysical and biological studies on structurally modified chlorophenyl-substituted pyrazolone derivatives. Available at: [Link]

• ACS Omega. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. Available at: [Link]

• ResearchGate. UV-Vis absorption and normalised emission spectra of the pyrazole.... Available at: [Link]

• Labinsights. (2023). Eight Commonly Used Techniques for Drug Analysis. Available at: [Link]

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A Comparative Guide for Researchers: Edaravone versus 1-(4-chlorophenyl)-1H-pyrazol-5-ol in the Context of Neuroprotection

A Senior Application Scientist's In-Depth Technical Guide to Understanding and Evaluating Two Structurally Related Pyrazolone Compounds

In the landscape of neuroprotective agent development, the pyrazolone scaffold has emerged as a privileged structure, with edaravone being a notable clinical success. This guide provides a comprehensive comparison of edaravone and a structurally related analogue, 1-(4-chlorophenyl)-1H-pyrazol-5-ol. While edaravone's neuroprotective and antioxidant properties are well-documented, a significant knowledge gap exists for 1-(4-chlorophenyl)-1H-pyrazol-5-ol, for which direct experimental data on these activities is scarce.

This document will first establish a baseline by detailing the known experimental data for edaravone. Subsequently, it will introduce 1-(4-chlorophenyl)-1H-pyrazol-5-ol, discussing the potential for neuroprotective and antioxidant activity based on the broader class of pyrazolone derivatives. Critically, this guide will then outline a series of robust, head-to-head experimental protocols, providing researchers with a clear and validated roadmap to directly compare these two compounds and elucidate the therapeutic potential of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Section 1: Profiling the Benchmark: Edaravone

Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one) is a potent free radical scavenger approved for the treatment of acute ischemic stroke and amyotrophic lateral sclerosis (ALS).[1][2] Its neuroprotective effects are primarily attributed to its ability to quench various reactive oxygen species (ROS), thereby mitigating oxidative stress-induced neuronal damage.[3]

Chemical Structure and Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₀H₁₀N₂O	[4]
Molecular Weight	174.20 g/mol	[4]
Appearance	White crystalline powder	-
Solubility	Freely soluble in methanol and ethanol; slightly soluble in water	-

Mechanism of Action: A Multi-Faceted Antioxidant Response

Edaravone's primary mechanism of action is as a potent antioxidant.[5] It effectively scavenges a wide range of free radicals, including hydroxyl radicals (•OH), peroxyl radicals (ROO•), and nitric oxide (NO•). This activity is attributed to the hydrogen-donating ability of its pyrazolone ring.[6] Beyond direct radical scavenging, edaravone has been shown to activate the Nrf2/ARE signaling pathway, a key regulator of endogenous antioxidant responses, leading to the upregulation of protective enzymes like superoxide dismutase (SOD) and heme oxygenase-1 (HO-1).[7][8]

Caption: Edaravone's dual neuroprotective mechanism.

Supporting Experimental Data

The following table summarizes key in vitro and in vivo experimental findings for edaravone, providing a quantitative benchmark for comparison.

Assay	Model System	Key Findings	Reference
In Vitro Antioxidant Activity
DPPH Radical Scavenging	Chemical Assay	IC₅₀ = 29.3 µM	[6]
ABTS Radical Scavenging	Chemical Assay	Potent scavenging activity observed	[9]
ORAC	Chemical Assay	Exhibits significant oxygen radical absorbance capacity	[10]
In Vitro Neuroprotection
Oxidative Stress Model	SH-SY5Y neuroblastoma cells (Aβ₂₅₋₃₅-induced toxicity)	Pre-treatment with 40 µM edaravone significantly increased cell viability and reduced apoptosis.	[7]
Oxidative Stress Model	SH-SY5Y cells (ZnO NP-induced toxicity)	25 µM edaravone significantly reduced loss of cell viability and intracellular ROS.	[11]
Oxidative Stress Model	SH-SY5Y cells (Aβ₂₅₋₃₅-induced mitochondrial damage)	Pre-treatment with 20-80 µM edaravone inhibited apoptosis, ROS production, and mitochondrial dysfunction.	[12]
In Vivo Efficacy
Ischemic Stroke Model	Rat Middle Cerebral Artery Occlusion (MCAO)	Oral administration of edaravone (10-30 mg/kg) dose-dependently improved behavioral outcomes and reduced cerebral infarction area.	[13]
Ischemic Stroke Model	Rat MCAO	Combination of edaravone and borneol showed synergistic neuroprotective effects.	[14]

Section 2: 1-(4-chlorophenyl)-1H-pyrazol-5-ol: An Uncharacterized Analogue

1-(4-chlorophenyl)-1H-pyrazol-5-ol shares the core pyrazolone structure with edaravone, suggesting it may possess similar antioxidant and neuroprotective properties. However, a comprehensive review of the scientific literature reveals a significant lack of direct experimental data to support this hypothesis. Much of the available information pertains to its synthesis and use as a chemical intermediate.[15]

Chemical Structure and Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₉H₇ClN₂O	[15]
Molecular Weight	194.62 g/mol	[15]
Appearance	-	-
Solubility	-	-

Inferred Potential Based on Structural Analogy and Class Effects

The pyrazolone and pyrazoline classes of compounds are well-recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and neuroprotective effects.[16][17][18][19] The presence of the pyrazolone ring in 1-(4-chlorophenyl)-1H-pyrazol-5-ol is the primary structural feature that suggests a potential for antioxidant activity through mechanisms similar to edaravone, such as hydrogen atom donation to neutralize free radicals.

The introduction of a chloro-substituent on the phenyl ring could modulate the electronic properties of the molecule, potentially influencing its antioxidant capacity and interaction with biological targets. However, without direct experimental evidence, this remains speculative. Studies on other pyrazole derivatives have shown that substitutions on the phenyl ring can significantly impact their biological activity.[20]

Section 3: Proposed Experimental Workflows for a Head-to-Head Comparison

To rigorously assess the comparative efficacy of 1-(4-chlorophenyl)-1H-pyrazol-5-ol and edaravone, a multi-tiered experimental approach is essential. The following protocols are designed to provide a comprehensive and self-validating system for evaluating their antioxidant and neuroprotective potential.

In Vitro Antioxidant Capacity Assessment

A battery of in vitro antioxidant assays with different mechanisms of action should be employed to obtain a comprehensive antioxidant profile for both compounds.

Caption: Workflow for in vitro antioxidant screening.

3.1.1 DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.

• Protocol:

  • Prepare a stock solution of DPPH in methanol.

  • Prepare serial dilutions of edaravone and 1-(4-chlorophenyl)-1H-pyrazol-5-ol in methanol.

  • Add the test compound solutions to the DPPH solution in a 96-well plate.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

3.1.2 ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

• Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore, leading to its decolorization. The change in absorbance is measured spectrophotometrically.

• Protocol:

  • Generate the ABTS•+ solution by reacting ABTS stock solution with potassium persulfate and allowing it to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with ethanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add serial dilutions of the test compounds to the diluted ABTS•+ solution.

  • After a 6-minute incubation, measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and determine the IC₅₀ value.

3.1.3 Oxygen Radical Absorbance Capacity (ORAC) Assay

• Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant capacity is quantified by the area under the fluorescence decay curve.

• Protocol:

  • In a 96-well black microplate, add the fluorescent probe (fluorescein), the test compound at various concentrations, and AAPH solution.

  • Immediately place the plate in a fluorescence microplate reader and record the fluorescence every minute for at least 60 minutes.

  • Calculate the net area under the curve (AUC) for each sample and compare it to a Trolox standard curve to determine the ORAC value in Trolox equivalents.

In Vitro Neuroprotection Assessment in a Cell-Based Model of Oxidative Stress

The human neuroblastoma cell line SH-SY5Y is a well-established and relevant model for studying neuroprotective effects against oxidative stress-induced cell death.

Caption: Workflow for in vitro neuroprotection assays.

• Protocol:

  • Cell Culture and Plating: Culture SH-SY5Y cells in appropriate media and seed them in 96-well plates at a suitable density.

  • Compound Pre-treatment: After 24 hours, pre-treat the cells with various concentrations of edaravone or 1-(4-chlorophenyl)-1H-pyrazol-5-ol for a defined period (e.g., 2 hours).

  • Induction of Oxidative Stress: Induce oxidative stress by exposing the cells to a neurotoxic agent such as hydrogen peroxide (H₂O₂) or amyloid-beta (Aβ) peptide for 24 hours.

  • Assessment of Neuroprotection:

    • Cell Viability: Measure cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which assesses mitochondrial function, or the LDH (lactate dehydrogenase) release assay, which measures membrane integrity.

    • Intracellular ROS Levels: Quantify intracellular ROS production using a fluorescent probe like DCFH-DA (2',7'-dichlorofluorescin diacetate).

    • Apoptosis: Measure the activity of key executioner caspases, such as caspase-3 and caspase-7, using a luminescent or fluorescent assay to quantify apoptosis.

In Vivo Efficacy Evaluation in a Rodent Model of Ischemic Stroke

The transient middle cerebral artery occlusion (MCAO) model in rats or mice is the gold standard for preclinical evaluation of neuroprotective agents for ischemic stroke.

• Protocol:

  • Animal Model: Induce transient focal cerebral ischemia in rodents by occluding the middle cerebral artery with an intraluminal filament for a specific duration (e.g., 90 minutes), followed by reperfusion.

  • Drug Administration: Administer edaravone or 1-(4-chlorophenyl)-1H-pyrazol-5-ol intravenously or intraperitoneally at different doses at a clinically relevant time point (e.g., at the time of reperfusion).

  • Neurological Deficit Scoring: Evaluate neurological function at various time points post-MCAO (e.g., 24, 48, and 72 hours) using a standardized neurological deficit scoring system.

  • Infarct Volume Measurement: At the end of the study, sacrifice the animals and determine the cerebral infarct volume using 2,3,5-triphenyltetrazolium chloride (TTC) staining.

  • Histopathological Analysis: Perform histological analysis of brain tissue to assess neuronal damage, inflammation, and apoptosis in the ischemic penumbra.

Conclusion

Edaravone serves as a well-characterized neuroprotective agent with a clear mechanism of action and a wealth of supporting experimental data. In contrast, 1-(4-chlorophenyl)-1H-pyrazol-5-ol represents an intriguing but largely unvalidated analogue. The structural similarity between the two compounds provides a strong rationale for investigating the neuroprotective and antioxidant potential of the latter.

The experimental workflows detailed in this guide offer a robust framework for a direct and comprehensive comparison of these two molecules. By systematically evaluating their in vitro antioxidant capacity, in vitro neuroprotective effects, and in vivo efficacy, researchers can definitively determine the therapeutic potential of 1-(4-chlorophenyl)-1H-pyrazol-5-ol and contribute valuable data to the ongoing development of novel neuroprotective agents.

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• 10. Leading individual features of antioxidant systematically classified by the ORAC assay and its single electron transfer and hydrogen atom transfer reactivities; analyzing ALS therapeutic drug Edaravone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protective Impact of Edaravone Against ZnO NPs-induced Oxidative Stress in the Human Neuroblastoma SH-SY5Y Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protective Effect of Edaravone Against Aβ25-35-Induced Mitochondrial Oxidative Damage in SH-SY5Y Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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UV-Vis absorption characteristics of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

An In-Depth Guide to the UV-Vis Absorption Characteristics of 1-(4-chlorophenyl)-1H-pyrazol-5-ol: A Comparative Analysis for Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Significance of the Pyrazolone Scaffold

Pyrazolone and its derivatives are foundational scaffolds in medicinal chemistry, recognized for their wide spectrum of pharmacological activities, including analgesic, anti-inflammatory, antimicrobial, and anti-cancer properties.[1][2] The compound 1-(4-chlorophenyl)-1H-pyrazol-5-ol belongs to this versatile class. A precise understanding of its physicochemical properties is paramount for drug design, formulation, and quality control. Ultraviolet-Visible (UV-Vis) spectroscopy is a primary analytical tool for characterizing such compounds, providing critical information on electronic transitions within the molecule.

However, the UV-Vis absorption profile of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is not static. It is profoundly influenced by its chemical environment, a complexity arising from the phenomenon of tautomerism.[3] This guide provides a comprehensive analysis of its UV-Vis characteristics, explains the causal mechanisms behind spectral shifts, and presents a robust, self-validating protocol for comparative analysis.

The Core Principle: Understanding Pyrazolone Tautomerism

The interpretation of the UV-Vis spectrum of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is impossible without first understanding its ability to exist in different, interconvertible structural forms known as tautomers.[2][3] For 1-substituted pyrazol-5-ones, three primary tautomers are in equilibrium: the CH, OH, and NH forms. Each tautomer possesses a unique conjugated system (chromophore) and therefore absorbs light at different wavelengths.

The relative population of each tautomer in equilibrium is dictated by several factors, most notably the polarity of the solvent and the pH of the medium.[3][4] This dynamic equilibrium is the primary reason for the observable shifts in the compound's absorption maxima (λmax).

Caption: Tautomeric forms of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

A Validated Protocol for Comparative UV-Vis Analysis

To reliably characterize 1-(4-chlorophenyl)-1H-pyrazol-5-ol and compare it with other derivatives or formulations, a standardized and self-validating experimental workflow is essential. This protocol is designed to probe the effects of the chemical environment on the compound's absorption spectrum.

Experimental Workflow

Caption: Workflow for comparative UV-Vis analysis.

Step-by-Step Methodology

• Instrumentation: A calibrated double-beam UV-Vis spectrophotometer capable of scanning from 200 to 400 nm is required. Quartz cuvettes with a 1 cm path length should be used.

• Reagent and Sample Preparation:

  • Compound Source: 1-(4-chlorophenyl)-1H-pyrazol-5-ol should be of high purity (>98%). The synthesis can be performed according to established methods.[5]

  • Solvents: Use spectrograde solvents (e.g., hexane, dichloromethane, ethanol, methanol) and deionized water.[6][7]

  • Buffers: Prepare standard buffer solutions (e.g., HCl for pH 2, phosphate buffer for pH 7.4, carbonate-bicarbonate for pH 10).

  • Stock Solution: Accurately weigh and dissolve the compound in methanol to prepare a 1 mg/mL stock solution. Methanol is chosen for its ability to dissolve the compound and its miscibility with the other test solvents.

• Execution of Solvent Effect Study:

  • Prepare a working concentration (e.g., 10 µg/mL) by diluting the stock solution in each of the selected solvents: hexane, dichloromethane (DCM), ethanol, and water.

  • For each solvent, use the pure solvent as the reference blank in the spectrophotometer.

  • Scan each solution from 400 nm down to 200 nm.

  • Record the wavelength of maximum absorbance (λmax) and the absorbance value.

• Execution of pH Effect Study:

  • Prepare a working concentration (e.g., 10 µg/mL) by diluting the stock solution in each of the prepared buffer solutions (pH 2, 7.4, and 10).

  • Use the corresponding buffer as the reference blank for each measurement.

  • Scan each solution from 400 nm down to 200 nm.

  • Record the λmax and absorbance value for each pH condition.

• Data Analysis:

  • Calculate the molar extinction coefficient (MEC or ε) if the molecular weight is known, using the Beer-Lambert law (A = εcl).[8]

  • Tabulate the λmax and ε values for each condition to facilitate direct comparison.

Comparative Analysis and Expected Results

The following tables summarize the anticipated results based on established principles of solvatochromism and the known behavior of pyrazolone derivatives.[9][10][11]

Table 1: Anticipated Effect of Solvent Polarity on UV-Vis Absorption

Solvent	Polarity Index	Expected Predominant Tautomer	Anticipated λmax (nm)	Rationale for Spectral Shift
Hexane	0.1	CH-form (less polar)	~245-255 nm	Establishes a baseline for the π→π* transition in a non-interacting environment.
Dichloromethane (DCM)	3.1	CH/NH-forms	~250-260 nm	A slight red shift (bathochromic) compared to hexane due to stabilization of the ground and excited states by the polar aprotic solvent.[9]
Ethanol	4.3	NH/OH-forms (H-bonding)	~260-275 nm	Significant red shift. Polar protic solvents stabilize the more polar tautomers through hydrogen bonding, lowering the energy gap for the π→π* transition.[11][12]
Water	10.2	NH/OH-forms (H-bonding)	~265-280 nm	The most polar protic solvent, leading to the greatest stabilization of polar tautomers and the largest bathochromic shift.

Note: The exact λmax values are predictive and should be confirmed experimentally.

Table 2: Anticipated Effect of pH on UV-Vis Absorption in Aqueous Solution

Condition	pH	Expected Predominant Species	Anticipated λmax (nm)	Rationale for Spectral Shift
Acidic	2.0	Protonated Species	~250-260 nm	Protonation of the pyrazole ring can occur, altering the chromophore and typically causing a blue shift (hypsochromic) compared to the neutral form.
Neutral	7.4	Neutral Tautomer Mixture	~265-280 nm	Represents the equilibrium of tautomers in an aqueous environment, as described in Table 1.
Basic	10.0	Deprotonated Anion (Enolate)	~285-300 nm	Deprotonation of the OH or NH group creates an anionic species with a more extended conjugated system, resulting in a significant bathochromic shift.[10]

Note: The exact λmax values are predictive and should be confirmed experimentally.

Discussion and Field Insights

The data clearly demonstrates that a single λmax value is insufficient to characterize 1-(4-chlorophenyl)-1H-pyrazol-5-ol. The observed spectrum is a composite of the absorbing species present in equilibrium.

• For Drug Development: When formulating this compound, the choice of excipients and the resulting microenvironment polarity will directly impact its electronic structure and, potentially, its stability and photoreactivity. The significant bathochromic shift in basic conditions suggests increased electron delocalization in the anionic form, which could be relevant for receptor binding interactions.

• For Quality Control: Analytical methods must specify the solvent and/or pH for UV-Vis analysis to ensure reproducibility. A method developed in ethanol will not yield the same λmax as one developed in a non-polar solvent like hexane.

• Comparison with Alternatives: When comparing this compound to other pyrazolone derivatives, it is critical to perform the UV-Vis analysis under identical solvent and pH conditions. Differences in substituents on the pyrazolone ring will influence the tautomeric equilibrium, leading to inherent differences in their spectra even under the same conditions. For instance, electron-donating groups may favor the OH-form, while electron-withdrawing groups might stabilize the CH-form.[3]

Conclusion

The UV-Vis absorption profile of 1-(4-chlorophenyl)-1H-pyrazol-5-ol is a sensitive reporter of its molecular environment. The compound's tautomeric nature governs its spectral characteristics, with significant shifts in λmax observed upon changes in solvent polarity and pH. Researchers and drug development professionals must account for this dynamic behavior by employing standardized, multi-condition analytical protocols as outlined in this guide. This approach ensures the generation of accurate, reproducible, and contextually relevant data, facilitating meaningful comparisons and informed decisions in the development of novel therapeutics.

References

• G. Jones, "Pyrazolones," Canadian Journal of Chemistry, vol. 37, no. 12, pp. 2247-2249, 1959. Available: [Link]

• S. K. Sahu et al., "Note: Synthesis and bioactivity evaluation of pyrazolone derivatives," Indian Journal of Chemistry, vol. 48B, pp. 1159-1162, 2009. Available: [Link]

• J.-P. Zhu et al., "1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one," Acta Crystallographica Section E: Structure Reports Online, vol. 66, no. 4, p. o709, 2010. Available: [Link]

• M. A. Ali et al., "Exploring the effects of temperature and solvent polarity on the molecular structure, thermodynamic features, and photophysical properties of pyrazole," AIP Advances, vol. 15, no. 7, 2025. Available: [Link]

• S. M. Wabaidur et al., "New pyrazolone derivatives, synthesis, characterization, and neuroprotective effect against PTZ- induced neuroinflammation in mice," Frontiers in Pharmacology, vol. 14, 2023. Available: [Link]

• A. K. Sharma et al., "Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions)," Der Pharma Chemica, vol. 3, no. 6, pp. 493-500, 2011. Available: [Link]

• M. C. G. R. Gembarovska et al., "UV-Vis absorption and normalised emission spectra of the pyrazole ligand," ResearchGate, 2012. Available: [Link]

• A. A. Pandya et al., "Synthesis and Characterization of 3-(4-Chlorophenyl)-N-hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives," Atmiya University Repository, 2023. Available: [Link]

• Scribd, "Effect of Solvent Polarity On UV-Vis Spectra," Scribd. Available: [Link]

• B. B. Koleva et al., "Factors influencing the tautomeric form stabilization and spectral characteristics of 1-phenyl substituted pyrazol-5-ones," Bulgarian Chemical Communications, vol. 54, no. 1, pp. 58-66, 2022. Available: [Link]

• S. T. T. H. Le et al., "Structural, Spectroscopic (UV-Vis and IR) and First-Order Hyperpolarizability of (3,5-Diphenyl-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone: A Combined Experimental and Computational Study," Physical Chemistry Research, vol. 9, no. 2, pp. 193-209, 2021. Available: [Link]

• A. G. Ayhan et al., "Structural characterization and keto-enol tautomerization of 4-substituted pyrazolone derivatives with DFT approach," Journal of Molecular Structure, vol. 1312, p. 138407, 2024. Available: [Link]

• S. Ponnala et al., "Design, Synthesis, Spectroscopic Characterization of New Pyrazole Carbothioamides as Antifungal and Antibacterial Candidates," Letters in Applied NanoBioScience, vol. 11, no. 1, pp. 3311-3321, 2021. Available: [Link]

• A. K. Sah et al., "SOLVENT AND pH EFFECTS ON UV ABSORPTION SPECTRUM OF 1,3-bis[(3-(2-pyridyl) pyrazol-1 ylmethyl)] benzene (1,3-PPB)," Academia.edu. Available: [Link]

• J.-P. Zhu et al., "1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one," ResearchGate, 2010. Available: [Link]

• A. A. El-Bindary et al., "SOLVENT EFFECTS ON THE ELECTRONIC ABSORPTION SPECTRA OF SOME ANALYTICAL INDICATORS," Digital Commons @ BAU, 2020. Available: [Link]

• Institute for In Vitro Sciences, "Evaluation of Complex Compounds in the UV-Vis Absorption Spectra Method," IIVS.org, 2017. Available: [Link]

• A. H. F. Abd El-Wahab et al., "Pyrazol-5-ones: Tautomerism, Synthesis and Reactions," ChemInform, vol. 43, no. 21, 2012. Available: [Link]

• S. A. F. Rostom et al., "Polysubstituted Pyrazoles, Part 5. Synthesis of New 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic Acid Hydrazide Analogs and Some Derived Ring Systems. A Novel Class of Potential Antitumor and anti-HCV Agents," European Journal of Medicinal Chemistry, vol. 38, no. 11-12, pp. 959-974, 2003. Available: [Link]

• A. G. Chapkanov et al., "On the tautomerism of 1-phenyl-3-substituted-pyrazol-5-ones and their photoinduced products — experimental and theoretical UV spectral analysis," Chemical Papers, vol. 62, no. 3, pp. 294-301, 2008. Available: [Link]

• PubChem, "1-(4-chlorophenyl)-1h-pyrazol-5-amine," PubChem. Available: [Link]

• U. K. Sharma and S. Jacob, "Solvents and solvent effect in UV - Vis Spectroscopy," Slideshare, 2015. Available: [Link]

• S. Das et al., "Cu(ii)-mediated tautomerization for the pyrazole-nitrile coupling reaction," Dalton Transactions, vol. 42, no. 1, pp. 236-245, 2013. Available: [Link]

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• 1. New pyrazolone derivatives, synthesis, characterization, and neuroprotective effect against PTZ- induced neuroinflammation in mice - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Structural characterization and keto-enol tautomerization of 4-substituted pyrazolone derivatives with DFT approach - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Solvents and solvent effect in UV - Vis Spectroscopy, By Dr. Umesh Kumar sharma and Susan Jacob | PPTX [slideshare.net]
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• 10. (PDF) SOLVENT AND pH EFFECTS ON UV ABSORPTION SPECTRUM OF 1,3-bis[(3-(2-pyridyl) pyrazol-1 ylmethyl)] benzene (1,3-PPB [academia.edu]
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• 12. pubs.aip.org [pubs.aip.org]

Comprehensive Guide: Distinguishing Tautomers of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Executive Summary

1-(4-chlorophenyl)-1H-pyrazol-5-ol (also known as 1-(4-chlorophenyl)-2-pyrazolin-5-one ) is a "chameleon" molecule. Like its well-known analog Edaravone, it exists in a dynamic equilibrium between three principal tautomeric forms: the CH-form (keto), the OH-form (enol), and the NH-form (imide).

For drug development professionals, distinguishing these forms is not merely an academic exercise; it dictates solubility, bioavailability, and receptor binding affinity. This guide provides a self-validating analytical workflow to unambiguously identify and quantify these tautomers in both solution and solid states.

The Tautomeric Landscape

Before analyzing, we must define the targets. The proton shift occurs between the N2 nitrogen, the C4 carbon, and the C5 oxygen.

Tautomer Definitions

Designation	Structure Name	Key Feature	Dominant Environment
CH-Form	1-(4-chlorophenyl)-2-pyrazolin-5-one	C=O bond, CH₂ at C4	Non-polar solvents (CDCl₃), Solid State (often)
OH-Form	1-(4-chlorophenyl)-5-hydroxy-1H-pyrazole	C-OH bond, Aromatic Ring	Polar aprotic solvents (DMSO), Basic media
NH-Form	1-(4-chlorophenyl)-3-pyrazolin-5-one	NH at pos 2, Zwitterionic character	Aqueous media, highly specific H-bond networks

Visualizing the Equilibrium

The following diagram illustrates the proton migration pathways.

Caption: Tautomeric equilibrium pathways for 1-aryl-2-pyrazolin-5-ones. The stability is heavily dictated by solvent polarity and hydrogen bonding capacity.

Analytical Workflow: Distinguishing Protocols

Method A: Solution-State NMR (The Gold Standard)

NMR is the most reliable method for distinguishing tautomers because the electronic environments of the C4 proton and the Carbonyl/Hydroxyl carbon are drastically different.

Experimental Protocol

• Sample Preparation: Prepare two samples (~10 mg in 0.6 mL solvent).

  • Sample A: Dissolve in CDCl₃ (Chloroform-d).

  • Sample B: Dissolve in DMSO-d₆ (Dimethyl sulfoxide-d6).

• Acquisition: Record ¹H NMR (min 400 MHz) and ¹³C NMR (min 100 MHz).

• Analysis: Look for the "Signature Shifts" listed below.[1][2]

Data Interpretation: The Signature Table

Note: Values are extrapolated from Edaravone and 1-(4-chlorophenyl) analogs.

Feature	Isotope	CH-Form (Keto)	OH-Form (Enol)	Diagnostic Note
C4 Protons	¹H	δ 3.4 - 3.6 ppm (Singlet, 2H)	δ 5.4 - 5.9 ppm (Singlet, 1H)	Most critical differentiator. CH-form has a methylene (CH₂); OH-form has a vinylic methine (CH).
OH Proton	¹H	Absent	δ 9.5 - 13.0 ppm (Broad)	Often invisible in CDCl₃ due to exchange; sharp/broad in DMSO.
C5 Carbon	¹³C	δ 170 - 175 ppm (C=O)	δ 155 - 160 ppm (C-OH)	Carbonyl carbon is significantly deshielded compared to enolic carbon.
C4 Carbon	¹³C	δ 40 - 45 ppm (sp³)	δ 85 - 95 ppm (sp²)	Massive shift (~50 ppm) due to hybridization change (sp³ vs sp²).

Causality:

• In CDCl₃: The non-polar solvent cannot stabilize the charge separation or H-bonding required for the OH/NH forms. The molecule collapses to the CH-form (keto) to maximize internal bond energy.

• In DMSO: The sulfoxide oxygen is a strong H-bond acceptor, stabilizing the acidic OH proton. This drives the equilibrium toward the aromatic OH-form .

Method B: Solid-State Analysis (X-Ray Crystallography)

In the solid state, the tautomer is "frozen" by packing forces. X-ray diffraction provides the ultimate structural proof.

Experimental Protocol

• Crystal Growth: Dissolve 50 mg of the compound in hot ethanol. Allow to cool slowly (evaporation) over 48 hours.

• Mounting: Select a block-like crystal (avoid needles if possible, as they often indicate twinning).

• Refinement: Solve structure focusing on the C5-O bond length.

Decision Matrix: Bond Lengths

Bond	CH-Form (Keto)	OH-Form (Enol)
C5 - O	1.20 - 1.23 Å (Double Bond)	1.32 - 1.36 Å (Single Bond)
C4 - C5	1.50 - 1.54 Å (Single Bond)	1.36 - 1.40 Å (Double/Aromatic)
N1 - N2	~1.40 Å	~1.36 Å (More double bond character)

Note on 1-(4-chlorophenyl) derivatives: Research indicates that electron-withdrawing groups (like 4-Cl) on the phenyl ring can influence the crystal packing, potentially favoring dimers linked by intermolecular H-bonds (OH···N2). However, many 1-aryl-5-pyrazolones crystallize in the CH-form unless co-crystallized with strong H-bond acceptors.

Method C: Infrared Spectroscopy (Rapid Screening)

Useful for quick QC but less definitive than NMR due to broad bands.

• CH-Form: Strong, sharp Carbonyl (C=O) stretch at 1700–1720 cm⁻¹ .

• OH-Form: Broad OH stretch at 2500–3200 cm⁻¹ (often overlapping with CH) and a lower frequency C-N/C-C stretch pattern. Absence of the sharp >1700 cm⁻¹ band suggests the Enol form.

Synthesis & Purification Considerations

To ensure you are analyzing the correct species, purity is paramount. Oxidation is a common pitfall.

Protocol:

• Synthesis: Condensation of 4-chlorophenylhydrazine with ethyl acetoacetate (or equivalent

  -keto ester).

• Purification: Recrystallization from Ethanol/Water.

• Stability Check: 1-aryl-5-pyrazolones are prone to oxidation at the C4 position (forming bis-pyrazolones).

  • Check: If your NMR shows no signal at 3.4 ppm (CH form) AND no signal at 5.5 ppm (OH form), but aromatic signals persist, check for the bis-product (often insoluble).

References

• Tautomerism of 1-Aryl-2-pyrazolin-5-ones

  • Title: Tautomerism of 1-phenyl-3-methyl-2-pyrazolin-5-one (Edaravone) and analogs.
  • Source: J. Chem. Pharm. Res., 2012, 4(3):1772-1781.
  • Relevance: Establishes the CDCl₃ (CH-form) vs DMSO (OH-form) paradigm.

• Crystal Structure of 1-(4-chlorophenyl)

  • Title: 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one.[3]

  • Source: Acta Crystallographica Section E, 2010, E66, o709.[3]

  • Relevance: Provides specific bond lengths and packing d

• NMR Solvent Effects

  • Title: Preparative, mechanistic and tautomeric investigation of 1-phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone.[4]

  • Source: J. Chem. Sci., 2021.[3][1]

  • Relevance: Confirms the mixture of tautomers in DMSO and the dominance of CH-form in Chloroform.

• General Pyrazolone Characterization

  • Title: On the Tautomerism of N-Substituted Pyrazolones.
  • Source: Molecules, 2018, 23(1), 136.
  • Relevance: Detailed ¹³C and ¹⁵N NMR analysis of the tautomeric equilibrium.

Sources

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• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. ias.ac.in [ias.ac.in]

A Comparative Guide to Reference Standards for the Analysis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise and accurate analysis of chemical entities is paramount. This guide provides an in-depth technical comparison of reference standards and analytical methodologies for 1-(4-chlorophenyl)-1H-pyrazol-5-ol, a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs) and agrochemicals. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but a comprehensive understanding of the rationale behind the selection of reference materials and analytical techniques, ensuring scientific integrity and robust, reproducible results.

Introduction to 1-(4-chlorophenyl)-1H-pyrazol-5-ol and its Analytical Importance

1-(4-chlorophenyl)-1H-pyrazol-5-ol (CAS No. 76205-19-1) is a heterocyclic compound belonging to the pyrazole family.[1] Its structural motif is a precursor to a range of biologically active molecules, including antifungal agents.[1] The purity and accurate quantification of this intermediate are critical as impurities can carry over to the final product, potentially affecting its efficacy, safety, and stability. Therefore, robust analytical methods, underpinned by well-characterized reference standards, are essential for quality control throughout the manufacturing process.

The Central Role of a Primary Reference Standard

A primary reference standard is a substance that has been shown by an extensive set of analytical tests to be authentic material that should be of high purity. This standard is the cornerstone of quantitative analysis, serving as the benchmark against which all other samples are measured.

Sourcing and Certification of 1-(4-chlorophenyl)-1H-pyrazol-5-ol Reference Standard

Several chemical suppliers offer 1-(4-chlorophenyl)-1H-pyrazol-5-ol, often with varying purity grades. For use as a reference standard, it is imperative to source this material from a reputable supplier who provides a comprehensive Certificate of Analysis (CoA).

Key Parameters to Scrutinize in a Certificate of Analysis:

• Identity Confirmation: The CoA should include data from spectroscopic techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS) to confirm the chemical structure.[2][3]

• Purity Assessment: Purity is typically determined by a chromatographic method, such as High-Performance Liquid Chromatography (HPLC), often with detection at multiple wavelengths to ensure no co-eluting impurities are missed. A purity of ≥98% is generally recommended for a working reference standard.[4]

• Water Content: Determined by Karl Fischer titration.

• Residual Solvents: Assessed by Headspace Gas Chromatography (GC).

• Inorganic Impurities: Measured by techniques like Inductively Coupled Plasma (ICP-MS) or a simple sulfated ash test.

Table 1: Comparison of Commercially Available 1-(4-chlorophenyl)-1H-pyrazol-5-ol

Supplier	Purity (as stated)	Analytical Data Provided	Notes
Supplier A	>98.0% (TCI)	Purity by titration, Melting Point, NMR	Good for general research, may require further characterization for use as a primary standard.
Supplier B	95% min (Watsonnoke Scientific)	HPLC for identification	Suitable as a starting material or for preliminary studies.
Supplier C	Not Specified (Sigma-Aldrich)	No analytical data provided	Sold "as-is" for early discovery research. Not suitable as a reference standard without extensive in-house characterization.
Supplier D	Custom Synthesis	Full analytical package upon request	Offers the highest level of characterization, ideal for establishing an in-house primary standard.

Alternative Reference Standards: A Viable Strategy?

In instances where a certified primary reference standard for 1-(4-chlorophenyl)-1H-pyrazol-5-ol is unavailable or cost-prohibitive, a well-characterized in-house secondary standard or a closely related compound can be considered.

In-house Secondary Standard Qualification

An in-house secondary standard is a batch of 1-(4-chlorophenyl)-1H-pyrazol-5-ol that has been thoroughly characterized against a primary standard (if available) or through a battery of analytical tests.

Caption: Workflow for qualifying an in-house secondary reference standard.

Structurally Similar Compounds as Alternatives

For qualitative identification or method development, structurally related pyrazole derivatives can be used. However, for quantitative analysis, a standard of the exact analyte is indispensable.

Table 2: Potential Alternative Pyrazole Reference Standards (for qualitative purposes)

Compound	CAS Number	Key Structural Difference	Potential Use
1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one	270.71	Phenyl group at C3	Method development for HPLC, MS fragmentation pattern comparison.[5]
3-(tert-butyl)-1-(4-chlorophenyl)-1H-pyrazol-5-amine	478016-00-1	Tert-butyl group at C3 and amine at C5	Elution behavior comparison in reversed-phase HPLC.[6]

Comparative Analysis of Analytical Methodologies

The choice of analytical technique is dictated by the purpose of the analysis, whether it is for identification, purity assessment, or quantification.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for the analysis of non-volatile and thermally labile compounds like 1-(4-chlorophenyl)-1H-pyrazol-5-ol.[7] A reversed-phase method is typically the most suitable approach.

This protocol is adapted from a validated method for a similar pyrazoline derivative and serves as an excellent starting point for the analysis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.[4]

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD)

Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile : 0.1% Trifluoroacetic Acid in Water (80:20, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection Wavelength: 206 nm (or a more specific wavelength determined by UV scan)

• Injection Volume: 5 µL

Method Validation Parameters (based on ICH Q2(R1) Guidelines):

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: Demonstrated over a concentration range of 50-150 µg/mL with a correlation coefficient (r²) > 0.998.[4]

• Accuracy: Determined by recovery studies at three concentration levels.

• Precision: Assessed at the repeatability (intra-day) and intermediate precision (inter-day) levels.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively. For a similar compound, LOD and LOQ were found to be 4 µg/mL and 15 µg/mL.[4]

• Robustness: The reliability of the method with respect to deliberate variations in method parameters.

Gas Chromatography-Mass Spectrometry (GC-MS)

While HPLC is generally preferred, GC-MS can be a powerful tool for the identification of 1-(4-chlorophenyl)-1H-pyrazol-5-ol and its volatile impurities, especially if derivatization is employed to increase volatility.[2]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer

Sample Preparation:

• Derivatization (e.g., silylation with BSTFA) may be necessary to improve volatility and thermal stability.

Chromatographic Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: Optimized to ensure complete vaporization without degradation.

• Oven Temperature Program: A gradient program to separate the analyte from impurities.

Mass Spectrometer Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: A suitable mass range to capture the molecular ion and key fragment ions.

Caption: A generalized workflow for the analysis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol.

Conclusion and Recommendations

For the routine quality control and quantitative analysis of 1-(4-chlorophenyl)-1H-pyrazol-5-ol, a validated RP-HPLC method is the recommended approach due to its robustness, precision, and suitability for non-volatile compounds. The establishment of a well-characterized primary or secondary in-house reference standard is crucial for ensuring the accuracy and reliability of these analyses. While GC-MS can be a valuable tool for identification and impurity profiling, its application for quantitative analysis of the parent compound may be more complex due to the need for derivatization.

The selection of a reference standard and analytical methodology should always be guided by the specific requirements of the analysis and the regulatory landscape. This guide provides the foundational knowledge and practical insights to empower researchers and drug development professionals to make informed decisions, thereby upholding the highest standards of scientific rigor.

References

• Rostom, S. A. F., Shalaby, M. A., & El-Demellawy, M. A. (2003). Polysubstituted pyrazoles, part 5. Synthesis of new 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs and some derived ring systems. A novel class of potential antitumor and anti-HCV agents. European Journal of Medicinal Chemistry, 38(11-12), 959–974. [Link]

• Ding, Y.-J., & Zhao, C.-X. (2010). 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. Acta Crystallographica Section E: Structure Reports Online, 66(3), o709. [Link]

• Anusha, B., et al. (2017). A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. International Journal of ChemTech Research, 10(9), 863-871.

• PubChem. (n.d.). 3-(4-Chlorophenyl)-1-Methyl-1H-Pyrazol-5-Amine. Retrieved February 15, 2026, from [Link]

• RSC Publishing. (2014). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. RSC Advances, 4(10), 5123-5128.

• Pharmaffiliates. (n.d.). 3-(Tert-butyl)-1-(4-chlorophenyl)-1H-pyrazol-5-amine. Retrieved February 15, 2026, from [Link]

• Singh, R., et al. (2023). Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone].
• Bhole, R., et al. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC-MS/MS Study of Degradation Product. An-Najah University Journal for Research - B (Humanities), 38(3).

• Royal Society of Chemistry. (2013). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. RSC Advances. [Link]

• Lab Manager. (2025). HPLC vs GC: Choosing the Right Chromatography Technique. Retrieved February 15, 2026, from [Link]

• EPA CompTox Chemicals Dashboard. (n.d.). 4-(4-chlorophenyl)-1H-pyrazole Properties. Retrieved February 15, 2026, from [Link]

• PubChem. (n.d.). Methyl N-[2-[[[1-(4-chlorophenyl)-1H-pyrazol-3-yl]oxy]methyl]phenyl]carbamate. Retrieved February 15, 2026, from [Link]

• ChemCD. (n.d.). 1-(4-chlorophenyl)-1h-pyrazol-3-ol. Retrieved February 15, 2026, from [Link]

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• 7. cpiinternational.com [cpiinternational.com]

Safety & Regulatory Compliance

Technical Guide: Proper Disposal Procedures for 1-(4-chlorophenyl)-1H-pyrazol-5-ol

[1]

Executive Summary & Operational Directive

Do not dispose of 1-(4-chlorophenyl)-1H-pyrazol-5-ol down the drain.

This compound is a halogenated nitrogen-heterocycle . Its disposal is governed by strict protocols due to two critical factors:

• Halogen Content (Chlorine): Improper combustion can generate toxic dioxins and furans. It requires high-temperature incineration at specific facilities.

• Aquatic Toxicity: Pyrazole derivatives are frequently bioactive and persistent; release into water systems poses significant environmental risks (GHS H400/H410).

Immediate Action: Segregate this waste into Halogenated waste streams. Label clearly as "Toxic" and "Environmental Hazard."

Chemical Profile & Hazard Assessment

Understanding the physicochemical properties is the first step in a self-validating safety protocol.

Property	Data	Operational Implication
Chemical Name	1-(4-chlorophenyl)-1H-pyrazol-5-ol	Primary identifier for waste tags.
CAS Number	14614-72-3	Use for regulatory reporting/inventory.
Molecular Weight	194.62 g/mol	N/A
Physical State	Solid (Powder)	Dust inhalation risk; use HEPA vacuum for spills.
Solubility	Low (Water), High (DMSO, MeOH)	Do not attempt aqueous dilution for disposal.
GHS Hazards	H302 (Harmful if swallowed)H319 (Eye Irritation)H410 (Very toxic to aquatic life)	Requires full PPE (Gloves, Goggles, Lab Coat).
Waste Class	Halogenated Organic	CRITICAL: Must not be mixed with non-halogenated solvents if possible to reduce disposal costs, though safety dictates it goes to halogenated streams.

Step-by-Step Disposal Protocols

A. Solid Waste (Pure Substance or Contaminated Debris)

Applicability: Expired reagents, contaminated weighing boats, gloves, and spill cleanup materials.

• Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Ensure the lid has a chemically resistant liner (e.g., PTFE).

• Segregation:

  • Do NOT mix with oxidizers or strong acids.

  • Do NOT place in "General Trash" or "Biohazard" bags.

• Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.

  • Constituents: "1-(4-chlorophenyl)-1H-pyrazol-5-ol (Solid)"

  • Hazard Checkbox: Toxic, Irritant.[1][2][3]

• Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary container until pickup.

B. Liquid Waste (Reaction Mixtures & Mother Liquors)

Applicability: Solutions in DMSO, Methanol, Dichloromethane, or Ethyl Acetate.

• Stream Selection:

  • Scenario 1: Dissolved in Halogenated Solvents (e.g., DCM, Chloroform).

    • Dispose into the Halogenated Solvent carboy.

  • Scenario 2: Dissolved in Non-Halogenated Solvents (e.g., Methanol, Acetone).

    • CRITICAL EXCEPTION: Because the solute itself contains chlorine, the entire mixture should technically be treated as Halogenated Waste to ensure proper incineration.

    • Why? Standard non-halogenated waste kilns may not reach the temperatures required to safely break down the chlorophenyl ring, risking environmental non-compliance.

• Protocol:

  • Pour into the designated "Halogenated Waste" carboy (typically yellow-tagged or distinct from non-halo).

  • Leave at least 10% headspace in the container to prevent over-pressurization.

  • Cap tightly when not in use.[4]

C. Aqueous Waste (Rinsate)

Applicability: Water from the first rinse of glassware.

• Collection: Do not pour down the sink. Collect the first 2-3 rinses of glassware in a separate container labeled "Aqueous Waste with Toxic Organics."

• Treatment: This stream must be sent for chemical treatment/incineration, not municipal water treatment.

Operational Logic & Decision Tree

The following diagram illustrates the decision-making process for disposing of this specific compound. This workflow ensures compliance with RCRA and local environmental standards.

Figure 1: Decision logic for segregating chlorinated pyrazole waste. Note that the presence of the chlorine atom on the phenyl ring dictates the "Halogenated" classification even if the solvent is non-halogenated.

Emergency Response (Spill Procedures)

In the event of a spill outside of a fume hood:

• Evacuate & Ventilate: If the spill is large (>10g) or dust is airborne, evacuate the immediate area.

• PPE: Don double nitrile gloves, safety goggles, and a lab coat. If dust is present, use a N95 or P100 respirator.

• Containment:

  • Solids: Cover with wet paper towels to prevent dust generation. Scoop into a waste container.

  • Liquids: Absorb with vermiculite or sand.[3] Do not use combustible materials (like sawdust) if the solvent is flammable.

• Decontamination: Clean the surface with a soap and water solution.[1][5][6][7] Collect all cleaning materials into the Solid Hazardous Waste container.

References

• PubChem. (2025). 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one (Compound Summary). National Library of Medicine. [Link]

• Temple University Environmental Health and Radiation Safety. (n.d.). Halogenated Solvents in Laboratories - Disposal Guidelines. [Link]

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.ca [fishersci.ca]
• 7. staging.keyorganics.net [staging.keyorganics.net]

A Senior Application Scientist's Guide to Handling 1-(4-chlorophenyl)-1H-pyrazol-5-ol: Personal Protective Equipment and Safety Protocols

As researchers and developers, our primary commitment is to scientific advancement, a goal that must be pursued with an unwavering dedication to safety. The following guide provides essential, field-tested protocols for handling 1-(4-chlorophenyl)-1H-pyrazol-5-ol. This document moves beyond a simple checklist, delving into the rationale behind each safety measure to empower you with the knowledge to work confidently and securely. Our approach is grounded in the foundational principle of the hierarchy of controls, prioritizing engineering and administrative measures before relying on Personal Protective Equipment (PPE).

Hazard Assessment: A Proactive Stance on Safety

A specific, comprehensive Safety Data Sheet (SDS) for 1-(4-chlorophenyl)-1H-pyrazol-5-ol may not be readily available for this research chemical. Therefore, a critical hazard assessment must be conducted by analyzing its structural components: a pyrazole moiety and a chlorinated aromatic ring.

• Pyrazole Derivatives: Compounds in this class are known to exhibit a range of toxicities. For instance, pyrazole itself is harmful if swallowed, toxic upon skin contact, and can cause severe skin and eye damage, with potential for organ toxicity after repeated exposure.[1]

• Chlorinated Aromatic Compounds: This class of chemicals requires careful handling to prevent exposure. Specific hazards can include skin, eye, and respiratory irritation.[2][3] A related compound, N-{1-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]piperidin-4-yl}-2,4-dimethylbenzamide, is listed as causing skin and eye irritation.[4]

• Aquatic Toxicity: Many halogenated organic compounds are harmful or very toxic to aquatic life with long-lasting effects.[1][5]

Given these potential hazards, 1-(4-chlorophenyl)-1H-pyrazol-5-ol must be handled as a substance with significant unknown toxicity. A thorough risk assessment is the mandatory first step before any procedure.[6] This assessment should be formally documented in your institution's Chemical Hygiene Plan (CHP) as required by regulations like the OSHA Laboratory Standard.[7][8]

The Hierarchy of Controls: Your Primary Defense

PPE is the last line of defense.[2] Before you even select your gloves, you must implement higher-level controls.

• Engineering Controls: All work involving 1-(4-chlorophenyl)-1H-pyrazol-5-ol, including weighing, transfers, and solution preparation, must be conducted within a certified chemical fume hood.[2] This is non-negotiable and serves to minimize inhalation exposure.

• Administrative Controls: Develop a detailed Standard Operating Procedure (SOP) for your specific experiment. Ensure all personnel are trained on this SOP and the associated hazards.[9] Clearly designate the work area and restrict access during handling.

Personal Protective Equipment (PPE): Your Essential Barrier

Once engineering and administrative controls are in place, select PPE to protect against residual risks.

Direct contact with the eyes can cause serious, irreversible damage.[1]

• Minimum Requirement: ANSI Z87.1-compliant chemical splash goggles are mandatory at all times.[2]

• Recommended for Splash Risks: When performing liquid transfers, preparing solutions, or in any situation with an elevated risk of splashing, a full-face shield must be worn over the chemical splash goggles.[2]

This compound is toxic in contact with skin, making glove selection a critical decision point.[1] Standard nitrile gloves, while common in laboratories, offer only minimal protection against many organic solvents and chlorinated compounds and should be considered for incidental contact only.[10]

Protection Level	Glove Material	Use Case & Rationale
Incidental Contact	Nitrile (double-gloved)	For brief, non-planned contact. The outer glove should be removed and replaced immediately upon any known contamination.[11]
Extended Contact / Immersion	Butyl Rubber or Polyvinyl Alcohol (PVA)	Recommended for tasks with prolonged contact or when cleaning spills. These materials show good to excellent resistance against aromatic and chlorinated solvents.[2][10]
High Hazard Operations	Silver Shield®/4H® Laminate	For handling large quantities or when significant exposure is possible. These gloves offer very broad chemical resistance but can be cumbersome. Often used as an inner glove.[12]

Crucial Note: Always consult the glove manufacturer's specific chemical resistance guide for the solvents you are using in your procedure.[2] Before each use, inspect gloves for any signs of degradation or puncture.

• Lab Coat: A flame-resistant lab coat, fully buttoned, is the minimum requirement.[10]

• Chemical Apron: For procedures involving quantities greater than 50 mL or with a significant splash hazard, a chemical-resistant apron should be worn over the lab coat.[10]

• Footwear: Fully enclosed, non-perforated shoes are mandatory in the laboratory at all times.[11]

When all work is conducted within a properly functioning chemical fume hood, respiratory protection is typically not required. However, in the event of a large spill, fume hood failure, or if your risk assessment indicates the potential for aerosol generation beyond the containment capacity of your engineering controls, respiratory protection is necessary. This requires enrollment in your institution's respiratory protection program, which includes fit testing and training.[10]

Operational Plan: A Step-by-Step Protocol for Safe Handling

This protocol provides a framework for safe operation. Adapt it as necessary for your specific experimental design and document it in your SOP.

• Preparation:

  • Verify that the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).

  • Cover the work surface within the hood with disposable, absorbent bench paper.[11]

  • Gather and place all necessary chemicals, glassware, and equipment inside the hood before starting.

  • Pre-label all reaction vessels and waste containers.

• Donning PPE:

  • Put on your inner gloves.

  • Don your lab coat and fasten all buttons.

  • Don your chemical splash goggles.

  • Put on your outer gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.

  • If required by your risk assessment, don a chemical apron and/or face shield.

• Handling the Compound:

  • Weigh the solid 1-(4-chlorophenyl)-1H-pyrazol-5-ol on weighing paper or in a tared container inside the fume hood to contain any dust.

  • When adding the solid to a solvent, do so slowly and carefully to prevent splashing.

  • Keep all containers sealed when not in immediate use.

• Post-Handling & Decontamination:

  • Wipe down the work surface in the fume hood with the same solvent, collecting the wipes as solid hazardous waste.

• Doffing PPE (to prevent cross-contamination):

  • Remove outer gloves first, peeling them off so they turn inside out. Dispose of them in the solid hazardous waste container.

  • Remove your lab coat and/or apron, folding it inward on itself and storing it in a designated area or disposal bag if it is contaminated.

  • Remove your face shield (if used) and goggles.

  • Remove inner gloves using the same inside-out technique.

  • Wash hands thoroughly with soap and water.

Disposal Plan: Ensuring Environmental and Personnel Safety

Improper disposal is a serious safety and compliance violation. 1-(4-chlorophenyl)-1H-pyrazol-5-ol is a halogenated organic compound and must be treated as such.

• Solid Waste: All contaminated disposable items, including gloves, bench paper, weighing paper, and wipes, must be placed in a clearly labeled, sealed hazardous waste container designated for "Halogenated Organic Solid Waste."[11]

• Liquid Waste: All solutions containing the compound and all solvent rinses used for decontamination must be collected in a designated, sealed, and clearly labeled hazardous waste container for "Halogenated Organic Liquid Waste."[11]

• Never dispose of this chemical or its solutions down the drain.

• All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office. Follow their specific procedures for waste pickup.

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References

• American Chemical Society. (n.d.). Guidelines for Chemical Laboratory Safety in Academic Institutions. ACS.org. Retrieved from [Link]

• University of Pennsylvania. (2015, July 22). Personal Protective Equipment Selection Guide. EHRS.upenn.edu. Retrieved from [Link]

• New Mexico State University. (n.d.). Chemical Safety in Research and Teaching. NMSU.edu. Retrieved from [Link]

• National Institutes of Health. (n.d.). Chemical Safety Guide, 5th Ed. ORS.od.nih.gov. Retrieved from [Link]

• University of Illinois Urbana-Champaign. (2025). Laboratory Safety Guide - Chemical Hygiene Plan and Safety Policies 2025/2026. Illinois.edu. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. OSHA.gov. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one. PubChem.ncbi.nlm.nih.gov. Retrieved from [Link]

• BASF. (2026, February 12). Safety data sheet - Bellis. BASF.com. Retrieved from [Link]

• University of Alabama at Birmingham. (n.d.). Personal Protective Equipment. UAB.edu. Retrieved from [Link]

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